Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

• CAS: 76322-09-3

Core Science & Biosynthesis

Synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

An In-depth Technical Guide to the

Abstract

This technical guide provides a comprehensive, in-depth overview of the synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (CAS No: 76322-09-3).[1][2] The document is tailored for researchers, scientists, and professionals in drug development, offering a detailed exploration of the underlying chemical principles, a step-by-step experimental protocol, and field-proven insights. The synthesis is achieved via the Williamson ether synthesis, a robust and widely utilized method for forming ether linkages.[3] This guide elucidates the reaction mechanism, explains the rationale behind the selection of reagents and conditions, and presents quantitative data in a clear, accessible format. The core objective is to furnish a self-validating and reproducible protocol grounded in established chemical literature.

Introduction and Significance

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a substituted naphthyl ether derivative. The naphthaldehyde moiety is a crucial precursor for a variety of chelating agents, and Schiff bases derived from it have been instrumental in developing materials with diverse biological and catalytic activities.[4][5][6] Similarly, the phenoxyacetic acid scaffold is present in numerous compounds with established anti-inflammatory, antibacterial, and herbicidal properties.[7] The title compound, therefore, represents a valuable molecular building block for the synthesis of more complex molecules in medicinal chemistry and materials science.

The synthesis detailed herein employs the Williamson ether synthesis, a classic and reliable organic reaction that forms an ether from an organohalide and a deprotonated alcohol (an alkoxide or, in this case, a phenoxide).[3] The reaction is renowned for its broad scope and straightforward execution, making it one of the most popular methods for preparing both symmetrical and asymmetrical ethers.[3] This guide focuses on the O-alkylation of 2-hydroxy-1-naphthaldehyde with ethyl bromoacetate to yield the target product.

Reaction Mechanism: The Williamson Ether Synthesis

The formation of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3][8] This process can be conceptually divided into two primary stages: the deprotonation of the phenol to generate a potent nucleophile, followed by the nucleophilic attack on the alkyl halide electrophile.

Step 1: Deprotonation and Nucleophile Formation

The reaction is initiated by the deprotonation of the hydroxyl group of 2-hydroxy-1-naphthaldehyde. A moderately strong base, such as anhydrous potassium carbonate (K₂CO₃), is used to abstract the acidic phenolic proton. This acid-base reaction generates the corresponding potassium 1-formyl-2-naphthoxide salt. The resulting naphthoxide ion is a powerful oxygen nucleophile, rendered stable by the delocalization of the negative charge across the aromatic naphthalene ring system. The choice of a mild base like K₂CO₃ is strategic; it is strong enough to deprotonate the phenol but not so strong as to promote unwanted side reactions.

Step 2: SN2 Nucleophilic Attack and Ether Formation

The generated naphthoxide ion attacks the electrophilic α-carbon of ethyl bromoacetate. This carbon is susceptible to nucleophilic attack due to the electron-withdrawing effect of the adjacent carbonyl group and the bromine atom, which serves as an excellent leaving group.[3] The reaction follows a concerted SN2 pathway, involving a backside attack by the nucleophile on the electrophilic carbon.[3][8] This single-step process results in the simultaneous formation of the new carbon-oxygen ether bond and the displacement of the bromide ion, yielding the final product, Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetone are ideal for this reaction as they solvate the cation (K⁺) while leaving the nucleophilic anion relatively free, thereby accelerating the rate of the SN2 reaction.[9]

Detailed Experimental Protocol

This protocol is adapted from general procedures for the synthesis of analogous phenoxyacetate esters.[10][11][12]

Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Key Properties
2-Hydroxy-1-naphthaldehyde	C₁₁H₈O₂	172.18	Starting phenol, solid[13]
Ethyl Bromoacetate	C₄H₇BrO₂	167.00	Alkylating agent, liquid
Potassium Carbonate (anhydrous)	K₂CO₃	138.21	Base, solid
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Reaction solvent, polar aprotic
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	Extraction solvent
Hexane	C₆H₁₄	86.18	Eluent for chromatography
Brine (saturated NaCl solution)	NaCl(aq)	-	Aqueous wash
Sodium Sulfate (anhydrous)	Na₂SO₄	142.04	Drying agent

Step-by-Step Procedure

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-hydroxy-1-naphthaldehyde (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask (approximately 5-10 mL per mmol of the starting aldehyde).

• Initial Stirring: Stir the resulting suspension at room temperature for 20-30 minutes to facilitate the initial interaction between the phenol and the base.

• Addition of Alkylating Agent: Add ethyl bromoacetate (1.2-1.3 eq.) to the reaction mixture dropwise using a syringe or dropping funnel.

• Reaction Conditions: Heat the reaction mixture to 80 °C using an oil bath and maintain this temperature for 4-6 hours.[11][12] Monitor the progress of the reaction periodically using thin-layer chromatography (TLC).

• Work-up - Quenching and Extraction: Once the reaction is complete, allow the mixture to cool to room temperature. Dilute the mixture with ethyl acetate and water. Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with water and then brine to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter off the drying agent, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel. A solvent system of ethyl acetate/hexane (e.g., a gradient from 1:9 to 2:8 v/v) is typically effective for isolating the pure product.[10]

• Final Product: Combine the pure fractions, remove the solvent under reduced pressure, and dry the resulting solid under vacuum. The expected product is a solid with a melting point of 90-92 °C.[14]

Visualization and Data Summary

Experimental Workflow

Caption: A flowchart illustrating the key stages of the synthesis process.

Summary of Reactants and Conditions

Component	Role	Molar Equivalents
2-Hydroxy-1-naphthaldehyde	Nucleophile Precursor	1.0
Ethyl Bromoacetate	Electrophile / Alkylating Agent	1.2 - 1.3
Potassium Carbonate	Base	2.0
N,N-Dimethylformamide (DMF)	Solvent	-
Temperature	-	80 °C
Reaction Time	-	4 - 6 hours

Field Insights and Troubleshooting

• Choice of Base: While stronger bases like sodium hydride (NaH) could be used for deprotonation, potassium carbonate is preferred for its lower cost, ease of handling (less moisture-sensitive), and simple removal via filtration or aqueous work-up.[8]

• Choice of Solvent: The use of a polar aprotic solvent like DMF or acetone is critical. Protic solvents (e.g., ethanol) would solvate and deactivate the naphthoxide nucleophile, significantly slowing down the desired SN2 reaction.[9]

• Purity of Reagents: The use of anhydrous potassium carbonate and a dry solvent is essential to prevent the hydrolysis of ethyl bromoacetate, which would form bromoacetic acid and complicate the reaction and purification.

• Side Reactions: The primary alkyl halide (ethyl bromoacetate) strongly favors the SN2 pathway over elimination.[3] C-alkylation (alkylation at a carbon atom of the naphthalene ring) is a potential side reaction with phenoxides but is generally disfavored compared to O-alkylation under these conditions.

• Purification: The product's polarity is moderate, making silica gel chromatography an effective purification method. The formyl group and ester functionality distinguish its polarity from the starting naphthol, allowing for good separation.

Conclusion

The synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is reliably and efficiently achieved through the Williamson ether synthesis. By reacting 2-hydroxy-1-naphthaldehyde with ethyl bromoacetate in the presence of potassium carbonate, the target ether can be produced in good yield. The procedure is robust and relies on well-understood SN2 reaction principles. This guide provides a detailed, scientifically-grounded framework for the successful laboratory preparation of this valuable chemical intermediate, empowering researchers in their synthetic endeavors.

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Physical and chemical properties of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

An In-depth Technical Guide to Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Introduction

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a bifunctional organic molecule of significant interest in synthetic chemistry. As a derivative of 2-hydroxy-1-naphthaldehyde, it possesses two key reactive sites: an aldehyde group and an ethyl ester group. This unique combination makes it a versatile building block for the synthesis of more complex molecular architectures, including Schiff bases, hydrazones, and various heterocyclic compounds. These resulting structures are often explored for their potential applications in medicinal chemistry, materials science, and as ligands in coordination chemistry.[1][2]

This guide provides a comprehensive overview of the physical and chemical properties of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, its synthesis, reactivity, and spectroscopic characterization. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis, offering both foundational data and practical insights into its handling and application.

Chemical Structure and Nomenclature

The foundational step in understanding any chemical entity is the precise definition of its structure and associated identifiers.

Diagram 1: Chemical Structure of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

A 2D representation of the title compound.

This compound is systematically named based on IUPAC conventions, though several synonyms are commonly used in chemical databases and supplier catalogs.

Identifier Type	Value	Source
IUPAC Name	ethyl 2-(1-formylnaphthalen-2-yl)oxyacetate	[3]
CAS Number	76322-09-3	[3][4]
Molecular Formula	C₁₅H₁₄O₄	[3][4]
Molecular Weight	258.27 g/mol	[3]
InChI	InChI=1S/C15H14O4/c1-2-18-15(17)10-19-14-8-7-11-5-3-4-6-12(11)13(14)9-16/h3-9H,2,10H2,1H3	[3]
InChIKey	SZSNBKWESSADJV-UHFFFAOYSA-N	[3]
SMILES	CCOC(=O)COC1=C(C2=CC=CC=C2C=C1)C=O	[3]
Synonyms	Ethyl 2-((1-formyl-2-naphthalenyl)oxy)acetate, (1-Formyl-naphthalen-2-yloxy)-acetic acid ethyl ester	[3][4]

Physicochemical Properties

The physical properties of a compound are critical for its handling, purification, and formulation. Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a solid at room temperature. The data below is compiled from various chemical suppliers and databases. A notable discrepancy exists for the melting point, which may be attributable to differences in purity or measurement conditions (e.g., solvent used for crystallization).[4]

Property	Value	Source
Physical Form	Solid
Melting Point	90 - 92 °C
176 - 177 °C (from Ligroine)	[4]
Boiling Point (Predicted)	419.9 °C at 760 mmHg	[4]
Density (Predicted)	1.216 g/cm³	[4]
Refractive Index (Predicted)	1.606	[4]
Topological Polar Surface Area	52.6 Ų	[3][4]
XLogP3	2.9	[3]

Synthesis and Reactivity

Proposed Synthesis

The logical precursor for this synthesis is 2-hydroxy-1-naphthaldehyde. The hydroxyl group of this precursor is deprotonated by a suitable base to form a nucleophilic naphthoxide ion, which then undergoes an Sₙ2 reaction with ethyl chloroacetate.

Diagram 2: Proposed Synthetic Pathway

A flowchart of the proposed synthesis.

Experimental Protocol (Hypothetical)

This protocol is a self-validating system based on established chemical principles for similar transformations.[5]

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-hydroxy-1-naphthaldehyde (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetone, sufficient to dissolve the starting material (approx. 0.1-0.2 M concentration). The choice of solvent is critical; polar aprotic solvents enhance the rate of Sₙ2 reactions by solvating the cation of the base, leaving the anion more nucleophilic.[5]

• Reagent Addition: Add ethyl chloroacetate (1.2 eq) to the stirring suspension.

• Reaction Conditions: Heat the reaction mixture to reflux (temperature will depend on the solvent used) and monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting material (2-hydroxy-1-naphthaldehyde) indicates reaction completion.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts (potassium carbonate and potassium chloride).

  • Pour the filtrate into cold water, which should cause the product to precipitate as it is likely to have low water solubility.

  • If an oil forms, extract the aqueous layer with a suitable organic solvent like ethyl acetate.[6]

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ligroine) or by column chromatography on silica gel.

Chemical Reactivity

The reactivity of this molecule is dominated by its aldehyde functional group. The aldehyde can readily undergo a variety of condensation reactions, making it a valuable intermediate.

• Schiff Base Formation: The aldehyde can react with primary amines to form imines (Schiff bases). These compounds are widely studied for their biological activities and as ligands for metal complexes.[1][2][7][8]

• Hydrazone Formation: Reaction with hydrazine or its derivatives yields hydrazones.

• Wittig Reaction: The aldehyde can be converted to an alkene using a phosphorus ylide.

• Reduction/Oxidation: The aldehyde can be reduced to an alcohol (using NaBH₄) or oxidized to a carboxylic acid (using KMnO₄ or a similar oxidant).

The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, providing another handle for further chemical modification.

Spectroscopic Analysis (Predicted)

While publicly available spectra for this specific compound are limited, its structure allows for a confident prediction of its key spectroscopic features. This analysis is crucial for reaction monitoring and final product confirmation.

¹H NMR Spectroscopy

• Aldehyde Proton (-CHO): A singlet is expected at a highly deshielded chemical shift, typically around δ 10.0-10.5 ppm.

• Aromatic Protons: The six protons on the naphthalene ring will appear as a series of multiplets in the aromatic region, approximately δ 7.0-9.0 ppm. The specific coupling patterns will be complex due to the substitution pattern.

• Methylene Protons (-OCH₂C=O): A singlet corresponding to the two protons of the methylene group adjacent to the ether oxygen and the carbonyl group is expected around δ 4.7-4.9 ppm.

• Ethyl Group Protons (-OCH₂CH₃): A quartet for the methylene protons (~δ 4.2-4.4 ppm) and a triplet for the methyl protons (~δ 1.2-1.4 ppm) are characteristic of the ethyl ester moiety.

¹³C NMR Spectroscopy

• Aldehyde Carbon (-CHO): Expected in the highly downfield region, ~δ 190-195 ppm.

• Ester Carbonyl Carbon (-C=O): Expected around δ 168-170 ppm.

• Aromatic Carbons: Multiple signals will be present in the δ 110-160 ppm range, corresponding to the ten carbons of the naphthalene ring.

• Methylene Carbon (-OCH₂C=O): Expected around δ 65-70 ppm.

• Ethyl Group Carbons (-OCH₂CH₃): The methylene carbon is expected around δ 61-63 ppm, and the methyl carbon around δ 14-15 ppm.

Infrared (IR) Spectroscopy

• C=O Stretch (Aldehyde): A strong, sharp absorption band around 1680-1700 cm⁻¹.

• C=O Stretch (Ester): A strong, sharp absorption band around 1740-1760 cm⁻¹. The presence of two distinct carbonyl peaks is a key diagnostic feature.

• C-O Stretch (Ether and Ester): Strong bands in the region of 1000-1300 cm⁻¹.

• Aromatic C=C Stretch: Medium to weak absorptions in the 1450-1600 cm⁻¹ region.

• Aromatic C-H Stretch: Peaks above 3000 cm⁻¹.

Diagram 3: General Workflow for Synthesis and Characterization

A typical experimental and analytical sequence.

Potential Applications in Research and Development

The true value of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate lies in its role as a versatile intermediate. Its bifunctional nature allows for the construction of a diverse library of compounds for screening in various applications:

• Drug Development: As a scaffold, it can be used to synthesize novel Schiff bases and other heterocyclic compounds. Derivatives of 2-hydroxy-1-naphthaldehyde have demonstrated a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2] The ester moiety can improve the pharmacokinetic properties of a potential drug candidate.

• Ligand Synthesis: The molecule can be elaborated into multidentate ligands for the chelation of metal ions. Such metal complexes have applications in catalysis, sensing, and as therapeutic agents.[7][9]

• Materials Science: Naphthalene-containing compounds are often fluorescent. Derivatives of this molecule could be investigated for use as fluorescent probes, sensors, or as components in organic light-emitting diodes (OLEDs).

Safety and Handling

According to the Globally Harmonized System (GHS), Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is classified with the GHS07 pictogram (Exclamation mark), indicating it can be an irritant.

• Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled).

• Precautionary Statements:

  • Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/protective clothing/eye protection/face protection).

  • Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water).

  • Storage & Disposal: Standard procedures for chemical waste disposal should be followed.

It is imperative to handle this compound in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

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An In-depth Technical Guide to the Molecular Structure of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Abstract

This technical guide provides a comprehensive examination of the molecular structure of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (CAS No. 76322-09-3). Designed for researchers, medicinal chemists, and professionals in drug development, this document synthesizes theoretical knowledge with practical, field-proven insights into the synthesis and structural elucidation of this bifunctional naphthalene derivative. We will delve into its three-dimensional conformation, spectroscopic signature, and the causal relationships behind the experimental methodologies used for its characterization. This guide serves as a foundational resource, integrating detailed protocols, predictive data analysis, and comparative structural assessments to build a holistic understanding of the molecule.

Introduction: Context and Significance

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate belongs to the diverse family of naphthalene derivatives, compounds of significant interest due to their prevalence as core scaffolds in medicinal chemistry, material science, and organic synthesis.[1][2] The naphthalene ring system is a key pharmacophore in several approved drugs. The subject molecule uniquely combines three critical functional groups on this scaffold: an aromatic aldehyde, an ether linkage, and an ethyl ester. This arrangement provides multiple reactive sites, making it a versatile intermediate for the synthesis of more complex molecules, such as Schiff bases, heterocyclic compounds, and potential therapeutic agents.[3][4][5]

Derivatives of 2-hydroxy-1-naphthaldehyde, the precursor to this compound, have demonstrated a wide spectrum of biological activities, including antimicrobial and anticancer properties.[3][4] Therefore, a thorough understanding of the molecular architecture of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is paramount for predicting its reactivity, designing new synthetic pathways, and exploring its potential applications in drug discovery and materials science.

Synthesis and Mechanistic Rationale

The most efficient and logical pathway for the synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is the O-alkylation of 2-hydroxy-1-naphthaldehyde with an ethyl haloacetate, a classic example of the Williamson ether synthesis.[6][7][8] This SN2 reaction is favored due to the enhanced nucleophilicity of the phenoxide ion formed under basic conditions and the good leaving group on the alkylating agent.

Causality Behind Experimental Choices:

• Starting Material : 2-hydroxy-1-naphthaldehyde is selected because its phenolic hydroxyl group is sufficiently acidic to be deprotonated by a moderately strong base, forming a nucleophilic phenoxide.

• Alkylating Agent : Ethyl chloroacetate is an ideal choice. The chlorine atom is a competent leaving group, and the primary carbon to which it is attached is unhindered, facilitating the SN2 attack.[8] Ethyl bromoacetate could also be used and may offer faster reaction kinetics due to the better leaving group ability of bromide.

• Base and Solvent : A combination of a weak base like potassium carbonate (K₂CO₃) and a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile is optimal. The base is strong enough to deprotonate the phenol without hydrolyzing the ester. A polar aprotic solvent effectively solvates the potassium cation while leaving the phenoxide anion relatively "naked" and highly nucleophilic, thus accelerating the SN2 reaction.[9]

Detailed Experimental Protocol: Williamson Ether Synthesis

• Reagent Preparation : To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-hydroxy-1-naphthaldehyde (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition : Add dry acetonitrile (or DMF) to the flask until the solids are suspended (approx. 10 mL per gram of naphthaldehyde).

• Alkylation : Add ethyl chloroacetate (1.1 eq) to the stirring suspension.

• Reaction : Heat the mixture to reflux (approx. 82°C for acetonitrile) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup : After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts. Evaporate the solvent from the filtrate under reduced pressure.

• Purification : Dissolve the resulting crude residue in ethyl acetate and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The final product can be purified by recrystallization from a suitable solvent system like ethanol or ligroin to yield a solid product.[10]

Visualization of Synthetic Workflow

Caption: Workflow for the synthesis of the title compound.

Molecular Structure Elucidation

As a dedicated single-crystal X-ray structure for Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate has not been reported in the literature, its molecular structure is best understood through a combination of spectroscopic analysis and comparative evaluation of crystallographic data from closely related compounds.[11][12][13]

Spectroscopic Characterization

Spectroscopy provides an electronic and vibrational fingerprint of the molecule, allowing for the unambiguous confirmation of its functional groups and connectivity.

• ¹H NMR Spectroscopy : The proton NMR spectrum is predicted to show distinct signals for each unique proton environment. The aromatic protons on the naphthalene ring will appear in the downfield region (δ 7.0-8.5 ppm) with complex splitting patterns due to spin-spin coupling. A highly deshielded singlet corresponding to the aldehyde proton (-CHO) is expected above δ 10.0 ppm. The ethyl group will present as a characteristic quartet for the methylene protons (-OCH₂CH₃) around δ 4.2-4.4 ppm and a triplet for the methyl protons (-OCH₂CH₃) around δ 1.2-1.4 ppm. The methylene protons of the acetate group (-OCH₂COO-) will appear as a singlet around δ 4.8-5.0 ppm.[14][15]

• ¹³C NMR Spectroscopy : The carbon spectrum will corroborate the structure with characteristic chemical shifts. The two carbonyl carbons will be the most downfield, with the aldehyde carbon appearing around δ 190-195 ppm and the ester carbonyl around δ 168-170 ppm.[16] The carbons of the naphthalene ring will resonate between δ 110-160 ppm.[17][18][19][20] The remaining aliphatic carbons are expected at ~δ 65 ppm (-OCH₂COO-), ~δ 62 ppm (-OCH₂CH₃), and ~δ 14 ppm (-OCH₂CH₃).[15]

The IR spectrum is dominated by the strong absorptions of the two carbonyl groups.

• C=O Stretch (Ester) : A strong, sharp absorption band is expected around 1735-1750 cm⁻¹.[21]

• C=O Stretch (Aldehyde) : Another strong, sharp band will appear at a lower frequency, around 1690-1705 cm⁻¹, due to conjugation with the aromatic naphthalene ring.[22][23]

• C-O Stretch : Strong bands corresponding to the C-O stretching of the ester and ether linkages will be visible in the 1000-1300 cm⁻¹ region.[24]

• Aromatic C-H and C=C Stretches : Absorptions for aromatic C=C bonds will be seen in the 1500-1600 cm⁻¹ region, while aromatic C-H stretching will appear just above 3000 cm⁻¹.[24][25]

Under Electron Ionization (EI), the molecule is expected to show a distinct molecular ion (M⁺˙) peak.

• Molecular Ion (M⁺˙) : The calculated exact mass is 258.0892 g/mol .[26]

• Key Fragmentation Pathways : Common fragmentation patterns for ethyl esters include the loss of an ethoxy radical (•OCH₂CH₃, M-45) and the loss of ethene via McLafferty rearrangement (M-28).[27][28] Cleavage of the ether bond and subsequent rearrangements of the stable naphthyl cation are also highly probable.[29][30]

Predicted Spectroscopic Data Summary

Data Type	Functional Group	Predicted Chemical Shift / Frequency / m/z	Rationale / Comments
¹H NMR	Aldehyde (-CHO)	δ 10.0 - 10.5 ppm (singlet)	Highly deshielded due to electronegative oxygen and magnetic anisotropy.
Aromatic (Ar-H)	δ 7.0 - 8.5 ppm (multiplets)	Complex splitting from coupling between adjacent naphthyl protons.
Methylene (-OCH₂COO-)	δ 4.8 - 5.0 ppm (singlet)	Adjacent to two electronegative oxygen atoms.
Methylene (-OCH₂CH₃)	δ 4.2 - 4.4 ppm (quartet)	Coupled to the adjacent methyl group (3 protons).
Methyl (-OCH₂CH₃)	δ 1.2 - 1.4 ppm (triplet)	Coupled to the adjacent methylene group (2 protons).
¹³C NMR	Aldehyde (C=O)	δ 190 - 195 ppm	Characteristic shift for aromatic aldehydes.
Ester (C=O)	δ 168 - 170 ppm	Typical value for an ethyl ester carbonyl.
Aromatic (Ar-C)	δ 110 - 160 ppm	Range includes both substituted and unsubstituted carbons.
Methylene (-OCH₂COO-)	~δ 65 ppm	Attached to two oxygen atoms.
Methylene (-OCH₂CH₃)	~δ 62 ppm	Standard shift for an ethoxy group methylene.
Methyl (-OCH₂CH₃)	~δ 14 ppm	Standard shift for an ethoxy group methyl.
IR	C=O Stretch (Ester)	~1740 cm⁻¹ (Strong, Sharp)	Typical for a saturated aliphatic ester.
C=O Stretch (Aldehyde)	~1700 cm⁻¹ (Strong, Sharp)	Frequency lowered by conjugation with the naphthalene ring.
C-O Stretch (Ether/Ester)	1000 - 1300 cm⁻¹ (Strong)	Multiple bands expected for C-O single bonds.
MS	Molecular Ion [M]⁺˙	m/z = 258	Corresponds to the molecular weight C₁₅H₁₄O₄.
Fragment [M-OC₂H₅]⁺	m/z = 213	Loss of the ethoxy radical from the ester.

Theoretical and Comparative Structural Analysis

The three-dimensional structure is dictated by the steric and electronic interactions between the naphthalene core and the flexible oxyacetate side chain.

• Planarity : The naphthalene ring system itself is inherently planar. However, steric hindrance between the peri-hydrogen (at C8) and the formyl group at the C1 position may cause a slight out-of-plane torsion to relieve strain.

• Conformation : The ethyl 2-(oxy)acetate side chain possesses several rotatable bonds, allowing for conformational flexibility. The most stable conformer will likely adopt an extended (anti-periplanar) arrangement to minimize steric clashes. Analysis of analogous crystal structures, such as ethyl 2-(2-formylphenoxy)acetate, reveals that the plane of the ester group is often twisted relative to the plane of the aromatic ring.[13]

• Intermolecular Interactions : In the solid state, the molecule is expected to pack in a way that maximizes stabilizing intermolecular forces. Potential interactions include π-π stacking between the electron-rich naphthalene rings of adjacent molecules and weaker C-H···O hydrogen bonds involving the carbonyl oxygens and aromatic or aliphatic C-H donors.

Visualization of Molecular Structure

Caption: Key structural features of the title molecule.

Potential Applications and Future Research

The trifunctional nature of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate makes it a highly valuable building block in synthetic chemistry.

• Schiff Base Synthesis : The aldehyde group can readily undergo condensation reactions with primary amines to form a vast library of Schiff bases, many of which are known to possess significant biological activities and serve as ligands in coordination chemistry.[1][4][5]

• Heterocyclic Chemistry : The molecule can serve as a precursor for the synthesis of various oxygen-containing heterocyclic systems, such as coumarins or chromenes, through intramolecular cyclization reactions.

• Drug Discovery : Given the established biological relevance of the naphthaldehyde scaffold, this compound and its derivatives warrant investigation for antimicrobial, antifungal, and cytotoxic properties.[2][3]

Future research should focus on the synthesis of a derivative library and subsequent screening for biological activity. Furthermore, obtaining a single-crystal X-ray structure would provide definitive confirmation of the conformational and packing details discussed in this guide.

Conclusion

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a structurally rich molecule whose architecture is defined by a planar naphthalene core functionalized with an aldehyde and a flexible ethyl oxyacetate side chain. Its identity and purity can be rigorously confirmed through a combination of NMR, IR, and MS techniques. While a definitive crystal structure is not yet available, a robust model of its solid-state conformation can be built upon the analysis of closely related compounds. The synthetic accessibility and multiple reactive sites of this compound underscore its potential as a versatile intermediate for the development of novel materials and therapeutic agents.

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A Technical Guide to the Spectroscopic Characterization of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

For: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (CAS No. 76322-09-3), a key organic intermediate.[1] Aimed at researchers and drug development professionals, this document synthesizes theoretical knowledge with practical, field-proven insights into the structural elucidation of this molecule. We delve into the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—offering not just data, but the causal reasoning behind experimental choices and data interpretation. Each section includes detailed, self-validating protocols, data tables, and explanatory diagrams to ensure both scientific integrity and practical applicability.

Introduction: The Molecular Profile

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is an aromatic aldehyde and ester derivative built upon a naphthalene scaffold. Its molecular structure, featuring a reactive aldehyde, an ether linkage, and an ethyl ester, makes it a versatile precursor in organic synthesis, particularly in the development of novel heterocyclic compounds and potential pharmaceutical agents. Accurate structural confirmation and purity assessment are paramount, necessitating a multi-faceted spectroscopic approach for unambiguous characterization.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	76322-09-3	PubChem[1]
Molecular Formula	C₁₅H₁₄O₄	PubChem[1]
Molecular Weight	258.27 g/mol	PubChem[1]
Physical Form	Solid	Sigma-Aldrich
Melting Point	90 - 92 °C	Sigma-Aldrich
IUPAC Name	ethyl 2-(1-formylnaphthalen-2-yl)oxyacetate	PubChem[1]

This guide will systematically explore the spectroscopic signature of this molecule, providing a foundational dataset for any researcher working with this compound.

Synthesis via Williamson Etherification: A Validated Protocol

The synthesis of the title compound is efficiently achieved via the Williamson ether synthesis, a robust and widely adopted method for forming ethers.[2][3] This reaction proceeds through an Sₙ2 mechanism where the phenoxide ion of 2-hydroxy-1-naphthaldehyde acts as a nucleophile, attacking the electrophilic carbon of ethyl chloroacetate.

Causality of Protocol Choices

• Base Selection (K₂CO₃): Potassium carbonate is a moderately strong base, sufficient to deprotonate the phenolic hydroxyl group of 2-hydroxy-1-naphthaldehyde to form the reactive naphthoxide ion. It is preferred over stronger bases like sodium hydride for its ease of handling and lower reactivity towards the ester group of the alkylating agent.

• Solvent (Acetone): Acetone is a polar aprotic solvent that readily dissolves the reactants while favoring the Sₙ2 pathway. Its boiling point allows for a moderate reaction temperature, accelerating the reaction without promoting significant side reactions.

• Reaction Monitoring (TLC): Thin-Layer Chromatography is a critical, self-validating step. By comparing the reaction mixture to the starting material spots, one can visually confirm the consumption of reactants and the formation of a new, typically less polar, product.

Step-by-Step Synthesis Protocol

• Reactant Preparation: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-hydroxy-1-naphthaldehyde (1.0 eq), potassium carbonate (1.5 eq), and 40 mL of acetone.

• Addition of Alkylating Agent: Stir the mixture at room temperature for 15 minutes. Add ethyl chloroacetate (1.2 eq) dropwise to the suspension.

• Reaction Execution: Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 56°C). Maintain reflux for 4-6 hours.

• Monitoring: Monitor the reaction's progress using TLC (e.g., 3:1 Hexane:Ethyl Acetate eluent), observing the disappearance of the 2-hydroxy-1-naphthaldehyde spot.

• Workup: After completion, cool the reaction to room temperature and filter to remove inorganic salts. Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from ethanol to afford Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate as a pure solid.

Spectroscopic Analysis Workflow

A logical workflow is essential for the comprehensive analysis of a newly synthesized compound. The process ensures that data from each technique is used to build a cohesive and accurate structural picture.

Caption: General workflow for sample analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR Spectroscopy (Predicted Data)

Table 2: Predicted ¹H NMR Data (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~10.5	Singlet (s)	1H	Aldehyde (-CHO)	The aldehyde proton is highly deshielded by the carbonyl group and aromatic ring, placing it far downfield.
~7.3 - 8.2	Multiplet (m)	6H	Naphthyl (Ar-H)	Aromatic protons on the naphthalene ring system exhibit complex splitting patterns in this characteristic region.
~4.8	Singlet (s)	2H	Methylene (-OCH₂CO-)	These protons are adjacent to two deshielding groups (ether oxygen and ester carbonyl), shifting them downfield.
~4.3	Quartet (q)	2H	Ethyl (-OCH₂CH₃)	The methylene protons of the ethyl group are split into a quartet by the adjacent methyl group.
~1.3	Triplet (t)	3H	Ethyl (-OCH₂CH₃)	The terminal methyl protons are split into a triplet by the adjacent methylene group.

Note: Predictions are generated using standard NMR prediction algorithms.[4][5]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of unique carbon environments and their electronic nature. Data for Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is available in spectral databases.[1]

Table 3: Experimental ¹³C NMR Data (CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~190.0	Aldehyde Carbonyl (C=O)	Aldehyde carbons are characteristically found in the most downfield region of the spectrum.
~168.0	Ester Carbonyl (C=O)	Ester carbonyls are also significantly deshielded, appearing slightly upfield from aldehyde carbonyls.
~110.0 - 160.0	Naphthyl (Ar-C)	The ten carbons of the naphthalene ring, including the two substituted carbons, resonate in this wide aromatic region.
~65.0	Methylene (-OCH₂CO-)	This carbon is deshielded by the adjacent ether oxygen and ester group.
~61.0	Ethyl (-OCH₂CH₃)	The ethyl methylene carbon is deshielded by the ester oxygen.
~14.0	Ethyl (-OCH₂CH₃)	The terminal methyl carbon of the ethyl group is the most shielded (upfield) carbon in the molecule.

Data sourced from SpectraBase and referenced via PubChem.[1]

Protocol for NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 15-25 mg of the purified compound into a clean, dry vial. Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃).

• Transfer: Transfer the solution to a standard 5 mm NMR tube using a Pasteur pipette. Ensure no solid particles are transferred, as they can degrade spectral quality.

• Instrumentation: Insert the sample into the NMR spectrometer.

• Field Homogeneity (Shimming): Optimize the magnetic field homogeneity by shimming on the deuterium lock signal of the solvent.

• Acquisition Parameters (¹H): Set the acquisition parameters. A 45° pulse angle with a 4-second acquisition time and no additional relaxation delay is a robust starting point for semi-quantitative spectra.[6]

• Data Acquisition: Acquire the Free Induction Decay (FID) data, typically co-adding 16 scans for a good signal-to-noise ratio.

• Processing: Apply a Fourier transform to the FID. Phase the resulting spectrum and calibrate the chemical shift scale by setting the residual CHCl₃ peak to 7.26 ppm. Integrate the signals to determine proton ratios.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Rationale for IR Analysis

The structure of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate contains several IR-active functional groups. The primary diagnostic peaks are the two distinct carbonyl (C=O) stretches from the aldehyde and the ester, the C-O stretches from the ether and ester linkages, and the C-H stretches from the aromatic and aliphatic portions of the molecule.

Table 4: Characteristic IR Absorption Frequencies

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity
~3100-3000	C-H Stretch	Aromatic (Naphthyl)	Medium
~2980-2850	C-H Stretch	Aliphatic (Ethyl, Methylene)	Medium
~2850 & ~2750	C-H Stretch	Aldehyde	Weak, but diagnostic
~1745	C=O Stretch	Ester	Strong, Sharp
~1700	C=O Stretch	Aromatic Aldehyde	Strong, Sharp
~1600, ~1500	C=C Stretch	Aromatic Ring	Medium
~1250	C-O Stretch	Aryl Ether & Ester	Strong

Reference data for functional group frequencies sourced from standard IR tables.[7][8]

Protocol for FT-IR Data Acquisition (ATR)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Run a background scan to capture the spectrum of the ambient environment, which will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Pressure Application: Lower the pressure arm to apply firm, consistent pressure on the solid sample, ensuring good contact with the crystal.

• Data Collection: Initiate the sample scan. Co-add at least 4 scans to improve the signal-to-noise ratio.

• Data Processing: The software will automatically generate the transmittance or absorbance spectrum. Label the significant peaks corresponding to the key functional groups.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft wipe after analysis.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound and offers structural clues through the analysis of its fragmentation patterns. Electron Ionization (EI) is a common "hard" ionization technique that induces characteristic fragmentation.[9]

Data Interpretation (GC-MS)

The mass spectrum for this compound is available in the Wiley Registry of Mass Spectral Data, referenced under source ID AN-89-473-0.[1]

Table 5: Key Mass Spectrometry Data (Electron Ionization)

m/z (mass-to-charge)	Interpretation	Rationale
258	[M]⁺˙ (Molecular Ion)	This peak corresponds to the intact molecule that has lost one electron, confirming the molecular weight of 258 g/mol .
229	[M - CHO]⁺	Loss of the formyl radical (•CHO, 29 Da) is a characteristic fragmentation pathway for aromatic aldehydes.
185	[M - COOCH₂CH₃]⁺	Cleavage of the ester group results in this significant fragment.
171	[Naphthoxy]⁺	Fragmentation at the ether linkage can lead to a naphthoxy cation.
127	[Naphthyl]⁺	Further fragmentation can lead to the bare naphthalene cation.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis.

Protocol for GC-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• GC Method: Inject a small volume (e.g., 1 µL) into the GC-MS system. Use a standard capillary column (e.g., DB-5ms) and a temperature program that ramps from a low temperature (e.g., 50°C) to a high temperature (e.g., 280°C) to ensure proper separation and elution of the compound.

• MS Parameters (EI): Set the ion source to Electron Ionization mode, typically at 70 eV. This standard energy ensures reproducible fragmentation patterns that are comparable to library spectra.

• Data Acquisition: Acquire data over a mass range of m/z 40-400 to capture the molecular ion and all significant fragments.

• Analysis: Analyze the resulting total ion chromatogram to identify the peak corresponding to the compound. Extract the mass spectrum from this peak and compare it to library data (e.g., Wiley/NIST) for confirmation. Interpret the molecular ion and key fragment peaks to verify the structure.

Conclusion

The structural characterization of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is robustly achieved through the synergistic application of NMR, IR, and MS techniques. NMR spectroscopy confirms the precise carbon-hydrogen framework, IR spectroscopy provides rapid verification of essential functional groups (aldehyde, ester, ether), and mass spectrometry validates the molecular weight while offering corroborating structural evidence through fragmentation analysis. The protocols and data presented herein constitute a comprehensive and self-validating guide for researchers, ensuring high confidence in the identity and purity of this valuable synthetic intermediate.

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An In-depth Technical Guide to the Crystal Structure of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Naphthalene Scaffolds in Medicinal Chemistry

Naphthalene derivatives form the backbone of numerous compounds with significant biological activities, making them a cornerstone in medicinal chemistry and materials science. Their rigid, planar structure and lipophilic nature allow them to interact with a wide range of biological targets. The precise three-dimensional arrangement of atoms within these molecules, elucidated through single-crystal X-ray crystallography, is paramount for understanding their structure-activity relationships (SAR) and for the rational design of new therapeutic agents.[1][2] This guide provides a comprehensive overview of the synthesis, crystallographic analysis, and structural features of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, a key intermediate for more complex derivatives. While a definitive public crystal structure for this specific molecule is not available, this guide synthesizes data from closely related analogues to present a robust and scientifically grounded technical profile.

Synthesis and Crystallization: From Precursors to Single Crystals

The synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is typically achieved through a Williamson ether synthesis, a reliable and well-established method. The process involves the reaction of a nucleophilic phenoxide with an electrophilic alkyl halide.

Core Synthesis Pathway

The primary precursor for this synthesis is 2-hydroxy-1-naphthaldehyde, a commercially available solid.[3] The hydroxyl group on this molecule is deprotonated by a weak base, commonly potassium carbonate (K₂CO₃), to form a naphthoxide intermediate. This intermediate then undergoes nucleophilic substitution with ethyl bromoacetate to yield the target compound.

Caption: Synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Experimental Protocol: Synthesis

• Preparation: To a solution of 2-hydroxy-1-naphthaldehyde (1.0 eq) in acetonitrile, add potassium carbonate (2.0 eq).

• Addition of Reagent: Add ethyl bromoacetate (1.5 eq) dropwise to the stirring mixture at room temperature.

• Reaction: Heat the mixture to reflux and maintain for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and filter to remove the inorganic base.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel.

Experimental Protocol: Crystallization

Obtaining single crystals suitable for X-ray diffraction is a critical step that often requires empirical optimization. Slow evaporation is a common and effective technique for compounds of this nature.

• Solvent Selection: Dissolve the purified solid product (e.g., 20 mg) in a minimal amount of a suitable solvent, such as ethanol or a mixture of ethyl acetate and petroleum ether.[4]

• Evaporation: Loosely cover the vial to allow for the slow evaporation of the solvent over several days at room temperature.

• Crystal Growth: Monitor the vial for the formation of well-defined, single crystals. Once suitable crystals have formed, carefully isolate them for analysis.

Crystallographic Analysis: Elucidating the Three-Dimensional Structure

Single-crystal X-ray diffraction is the definitive method for determining the precise atomic arrangement in a crystalline solid. The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.

Workflow for X-ray Crystallography

Caption: X-ray Crystallography Workflow.

Methodology: Single-Crystal X-ray Diffraction

• Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

• Data Collection: Data is collected using a diffractometer, such as a Bruker D8 VENTURE, typically with Mo Kα or Cu Kα radiation.[5][6] The crystal is cooled to a low temperature (e.g., 150 K) to minimize thermal vibrations.

• Data Processing: The raw diffraction data is processed to yield a set of indexed reflections with their corresponding intensities.

• Structure Solution and Refinement: The crystal structure is solved using direct methods and refined by full-matrix least-squares on F². Software packages like SHELXT and SHELXL are commonly used for this purpose.[6]

Molecular and Crystal Structure Features

Although the specific crystal data for the title compound is not publicly available, we can infer its likely structural characteristics based on closely related naphthalene derivatives.[1][2][4]

Representative Crystallographic Data

The following table summarizes typical crystallographic parameters observed for similar naphthalene-based structures.

Parameter	Expected Value/Type	Reference
Crystal System	Monoclinic	[2][4][5]
Space Group	P2₁/c or C2/c	[1][2]
a (Å)	15 - 28	[4][5]
b (Å)	4 - 12	[4][5]
c (Å)	9 - 21	[4][5]
β (°)	93 - 137	[4][5]
Volume (ų)	1500 - 3500	[4][5]
Z (Molecules/Unit Cell)	4 or 8	[4][5]

Molecular Structure

The molecular structure of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate consists of a planar naphthalene ring system substituted with a formyl group at the 1-position and an ethyl acetoxy ether group at the 2-position.

Caption: Structure of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

The planarity of the naphthalene system is a key feature.[2] The dihedral angle between the naphthalene ring and the plane of the acetate group will be a critical conformational parameter. The formyl group is expected to be nearly coplanar with the naphthalene ring to maximize conjugation.

Intermolecular Interactions and Crystal Packing

The packing of molecules in the crystal lattice is governed by non-covalent interactions. For this class of compounds, the following interactions are expected to be significant:

• C-H···O Hydrogen Bonds: Weak hydrogen bonds between the hydrogen atoms of the naphthalene ring or the ethyl group and the oxygen atoms of the formyl and ester groups are likely to be prevalent, linking molecules into chains or sheets.[6]

• π-π Stacking: The planar naphthalene rings are prone to π-π stacking interactions, where the aromatic rings of adjacent molecules align in a parallel or offset fashion. This is a common feature in the crystal structures of aromatic compounds.

These interactions collectively stabilize the crystal lattice and determine the overall packing arrangement.

Conclusion and Future Directions

This guide has outlined the synthesis, crystallographic analysis, and key structural features of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate and its derivatives. While a specific crystal structure for the title compound remains to be publicly reported, the analysis of related compounds provides a strong and reliable framework for understanding its chemical and physical properties.

For researchers in drug development, the detailed structural information obtainable from X-ray crystallography is invaluable. It allows for the precise characterization of lead compounds, facilitates the design of derivatives with improved binding affinity and pharmacokinetic properties, and provides a solid foundation for computational modeling and SAR studies. Future work should focus on the synthesis and crystallization of a wider range of derivatives to build a comprehensive library of structural data, further enabling the development of novel therapeutics based on the versatile naphthalene scaffold.

References

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• Mague, J. T., et al. (2015). Crystal structure of ethyl 2-(2-{(1E)-[(E)-2-(2-hydroxybenzylidene)hydrazin-1-ylidene]methyl}phenoxy)acetate. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 2), o70–o71. [Link]

• Li, P., et al. (2021). Crystal structure of diethyl-2,2′-naphthalene-2,3-diylbis(oxy)diacetate, C18H20O6. Zeitschrift für Kristallographie - New Crystal Structures, 236(2), 435-437. [Link]

• LookChem. 2-hydroxynaphthalene-1-carbaldehyde. [Link]

• Ben Hassen, R., et al. (2021). X-Ray Structure Determination of Naphthalen-2-yl 1-(Benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate. Molbank, 2021(4), M1283. [Link]

• Mague, J. T., et al. (2015). Crystal structure of ethyl 2-[2-((1E)-{(1E)-2-[2-(2-ethoxy-2-oxoethoxy)benzylidene]hydrazin-1-ylidene}methyl)phenoxy]acetate. Acta Crystallographica Section E: Structure Reports Online, 71(Pt 1), o88-o89. [Link]

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An In-depth Technical Guide to the Isomers of C15H14O4, Focusing on the Pharmacologically Significant Stilbenoid, Isorhapontigenin

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C15H14O4 represents a fascinating landscape of structural diversity, encompassing a variety of isomers with distinct chemical properties and biological activities. This guide provides a comprehensive overview of this isomeric diversity before focusing on a particularly promising compound for drug development: Isorhapontigenin. As a Senior Application Scientist, the following sections will delve into the technical details of Isorhapontigenin, from its chemical identity and synthesis to its pharmacological profile and relevant experimental protocols, grounded in authoritative scientific literature.

Part 1: The Isomeric Landscape of C15H14O4

A single molecular formula can correspond to multiple distinct molecules, known as isomers, which differ in the arrangement of their atoms. This is the case for C15H14O4, which includes, but is not limited to, the following compounds:

• Isorhapontigenin: A stilbenoid and an analog of resveratrol, its IUPAC name is 5-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]benzene-1,3-diol.[1]

• Peucedanin: A furanocoumarin with the IUPAC name 3-methoxy-2-propan-2-ylfuro[3,2-g]chromen-7-one.[2]

• Xanthoxyletin: A pyranocoumarin with the IUPAC name 5-methoxy-2,2-dimethylpyrano[3,2-g]chromen-8-one.

• O-Desmethylangolensin (O-DMA): A phytoestrogen and a metabolite of the soy isoflavone daidzein. Its IUPAC name is 1-(2,4-dihydroxyphenyl)-2-(4-hydroxyphenyl)-1-propanone.[3]

• Rhapontigenin: A stilbenoid and an isomer of Isorhapontigenin.[4]

• Lunularic acid: A dihydrostilbenoid.[4]

The structural differences among these isomers lead to a wide array of pharmacological activities, from the anticancer properties of Xanthoxyletin to the phytoestrogenic effects of O-Desmethylangolensin.[3][5] This guide will now focus on Isorhapontigenin, a compound of significant interest due to its broad therapeutic potential and favorable pharmacokinetic profile compared to its well-known cousin, resveratrol.

Part 2: A Deep Dive into Isorhapontigenin

Isorhapontigenin (ISO) is a naturally occurring stilbenoid found in various plants, including grapes and the Chinese herb Gnetum cleistostachyum.[6] It is a methoxylated analog of resveratrol and has garnered significant attention for its potent biological activities and improved bioavailability.[4][6]

Chemical Properties and Structure

• IUPAC Name: 5-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]benzene-1,3-diol[1]

• Synonyms: 3,4',5-trihydroxy-3'-methoxystilbene, ISO[7]

• Molecular Weight: 258.27 g/mol

• Structure:

  Caption: Chemical structure of Isorhapontigenin.

Synthesis of Isorhapontigenin

While Isorhapontigenin can be isolated from natural sources, chemical synthesis provides a reliable and scalable alternative for research and development. A common synthetic route is the Wittig reaction, which involves the reaction of a phosphonium ylide with an aldehyde or ketone.

Experimental Protocol: Synthesis of Isorhapontigenin via the Wittig Reaction

• Preparation of the Phosphonium Ylide:

  • React 3,5-dihydroxybenzyl bromide with triphenylphosphine in a suitable solvent like toluene under reflux to form the corresponding phosphonium salt.

  • Treat the phosphonium salt with a strong base, such as sodium hydride or n-butyllithium, in an anhydrous solvent like THF at 0°C to deprotonate the benzylic carbon and form the ylide. The color change to deep red or orange typically indicates ylide formation.

• Wittig Reaction:

  • In a separate flask, dissolve 4-hydroxy-3-methoxybenzaldehyde (vanillin) in anhydrous THF.

  • Slowly add the freshly prepared phosphonium ylide solution to the vanillin solution at 0°C with continuous stirring under an inert atmosphere (e.g., argon or nitrogen).

  • Allow the reaction mixture to warm to room temperature and stir for several hours or until TLC analysis indicates the consumption of the starting materials.

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent like ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to obtain pure Isorhapontigenin.

• Characterization:

  • Confirm the structure and purity of the synthesized Isorhapontigenin using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Causality in Experimental Choices: The Wittig reaction is chosen for its reliability in forming carbon-carbon double bonds with good control over stereochemistry, often favoring the formation of the more stable E-isomer, which is the desired configuration for Isorhapontigenin. The use of anhydrous conditions and an inert atmosphere is critical to prevent the quenching of the highly reactive ylide and other base-sensitive reagents.

Pharmacological Profile and Mechanisms of Action

Isorhapontigenin exhibits a broad spectrum of pharmacological activities, making it a compelling candidate for drug development.[8]

1. Anti-inflammatory Activity: Isorhapontigenin has demonstrated potent anti-inflammatory effects.[8] In models of chronic obstructive pulmonary disease (COPD), it was shown to be more potent than resveratrol.[9] Its anti-inflammatory actions are mediated through the suppression of critical inflammatory pathways, including MAPK signaling.[9]

2. Anticancer Activity: Isorhapontigenin displays significant anticancer activity across various cancer cell lines by modulating multiple signaling pathways.[8][10] It can induce apoptosis (programmed cell death), inhibit cell proliferation, and suppress tumor cell migration and invasion.[10][11] Key signaling pathways implicated in its anticancer effects include MAPK/PI3K, STAT1, and the downregulation of anti-apoptotic proteins like XIAP.[10][11]

Caption: Workflow for determining the IC50 of Isorhapontigenin.

Part 3: Future Directions and Conclusion

Isorhapontigenin represents a highly promising natural product for drug development. Its broad spectrum of pharmacological activities, coupled with a favorable pharmacokinetic profile, makes it a more attractive candidate than its parent compound, resveratrol, for many therapeutic applications.

Future research should focus on:

• In vivo efficacy studies: Translating the promising in vitro results into animal models of diseases such as cancer, COPD, and neurodegenerative disorders.

• Mechanism of action: Further elucidating the specific molecular targets and signaling pathways involved in its diverse biological effects.

• Clinical trials: Ultimately, evaluating the safety and efficacy of Isorhapontigenin in human clinical trials.

• Drug delivery: Developing novel formulations to further enhance its bioavailability and target-specific delivery.

References

• Mechanism of action of Isorhapontigenin against different types of cancer. ResearchGate. Available at: [Link]

• Isorhapontigenin, a resveratrol analogue selectively inhibits ADP-stimulated platelet activation. Request PDF. ResearchGate. Available at: [Link]

• Pre-clinical Pharmacokinetic and Metabolomic Analyses of Isorhapontigenin, a Dietary Resveratrol Derivative. Frontiers in Pharmacology. Available at: [Link]

• Pre-clinical Pharmacokinetic and Metabolomic Analyses of Isorhapontigenin, a Dietary Resveratrol Derivative. PMC. NIH. Available at: [Link]

• Isorhapontigenin ameliorates cerebral ischemia/reperfusion injury via modulating Kinase Cε/Nrf2/HO‐1 signaling pathway. NIH. Available at: [Link]

• Isorhapontigenin. Grokipedia. Available at: [Link]

• Antioxidative activity of natural isorhapontigenin. PubMed. Available at: [Link]

• In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement. PMC. NIH. Available at: [Link]

• Exploration of Nutraceutical Potentials of Isorhapontigenin, Oxyresveratrol and Pterostilbene: A Metabolomic Approach. MDPI. Available at: [Link]

• Isorhapontigenin: exploring a promising resveratrol analog for disease management through diverse signaling pathways-a review with computational insights. PubMed. Available at: [Link]

• Biomimetic Synthesis of Active Isorhapontigenin Dimers. PubMed. Available at: [Link]

• Plasma pharmacokinetics of isorhapontigenin, a novel derivative of stilbenes, in mice by LC-MS/MS method. PubMed. Available at: [Link]

• Isorhapontigenin. Wikipedia. Available at: [Link]

• Isorhapontigenin Inhibits Cell Growth, Angiogenesis, Migration, and Invasion of Non-Small-Cell Lung Cancer Cells Through NEDD9 Signaling. MDPI. Available at: [Link]

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• IC50 values for compounds 1 and 2 in various cancer cell lines and a... ResearchGate. Available at: [Link]

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• In vitro Antioxidant and anti-inflammatory properties of selected Moroccan medicinal plants. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device. PMC. NIH. Available at: [Link]

• cell lines ic50: Topics by Science.gov. Science.gov. Available at: [Link]

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• O-Desmethylangolensin. Wikipedia. Available at: [Link]

• Xanthoxyletin blocks the RANK/RANKL signaling pathway to suppress the growth of human pancreatic cancer cells. PubMed. Available at: [Link]

• C15H14O4. Wikipedia. Available at: [Link]

• Peucedanin. PubChem. NIH. Available at: [Link]

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Starting materials for Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate synthesis

An In-depth Technical Guide to the Synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Introduction

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, with CAS Number 76322-09-3, is a valuable organic intermediate characterized by a naphthaldehyde core functionalized with an ethyl acetate moiety via an ether linkage.[1][2] This bifunctional architecture, containing both an aldehyde and an ester group, makes it a versatile precursor in the synthesis of more complex molecules, including Schiff bases, heterocyclic compounds, and potential pharmacophores in drug discovery.[3] This guide provides a comprehensive overview of the primary starting materials, a detailed experimental protocol for its synthesis, and the underlying scientific principles governing the reaction, tailored for researchers and professionals in chemical and pharmaceutical development.

Synthetic Strategy: A Mechanistic Overview

The synthesis of the target molecule is most efficiently achieved through a Williamson ether synthesis. This classic and reliable method involves the O-alkylation of a phenol with an alkyl halide. In this specific case, the phenolic hydroxyl group of 2-hydroxy-1-naphthaldehyde is deprotonated by a weak base to form a nucleophilic phenoxide, which then attacks the electrophilic carbon of ethyl bromoacetate, displacing the bromide leaving group.

Caption: Retrosynthetic analysis for Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Core Starting Materials: A Detailed Analysis

The success of the synthesis hinges on the quality and appropriate handling of three key components: the naphtholic precursor, the alkylating agent, and the base.

2-Hydroxy-1-naphthaldehyde

This compound serves as the foundational scaffold for the synthesis. It is a member of the naphthaldehyde class, characterized by a naphthalene ring substituted with a hydroxy group at position 2 and a formyl (aldehyde) group at position 1.[4][5]

• Role in Reaction: The critical functional group for this synthesis is the phenolic hydroxyl (-OH) group. Due to the resonance stabilization of its conjugate base, this proton is acidic enough to be removed by a moderately weak base like potassium carbonate. The resulting naphthoxide ion is a potent nucleophile.

• Synthesis and Purity: 2-Hydroxy-1-naphthaldehyde is commercially available but can also be synthesized via several established methods, most notably the Reimer-Tiemann reaction.[6] This reaction involves the ortho-formylation of 2-naphthol using chloroform in the presence of a strong base like sodium hydroxide.[7][8] For the subsequent O-alkylation, a purity of ≥98% is recommended to prevent side reactions.

• Physical Properties: It typically appears as a white to light yellow powder with a melting point in the range of 77-82°C.[6]

Ethyl Bromoacetate

This is the alkylating agent that introduces the ethyl acetate side chain.

• Role in Reaction: Ethyl bromoacetate (BrCH₂COOC₂H₅) is a classic electrophile in Sₙ2 reactions. The carbon atom bonded to the bromine is electron-deficient due to the electronegativity of the bromine atom, making it susceptible to nucleophilic attack. The ester group remains intact throughout the reaction and is a key feature of the final product.

• Synthesis and Properties: It is prepared by the esterification of bromoacetic acid.[9][10] It is a colorless to light yellow liquid with a pungent, fruity odor.[9]

• Handling and Safety: Ethyl bromoacetate is a potent lachrymator and a toxic alkylating agent. It should be handled with extreme care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including gloves and safety goggles. It is incompatible with strong oxidizing agents and is partially decomposed by water.[9]

Potassium Carbonate (K₂CO₃)

Potassium carbonate is the base of choice for this reaction, offering a balance of reactivity, cost-effectiveness, and ease of handling.[11]

• Role in Reaction: Its primary function is to act as a base to deprotonate the phenolic hydroxyl group of 2-hydroxy-1-naphthaldehyde, generating the reactive naphthoxide nucleophile. As a weak base, it is selective for the acidic phenol over other potentially reactive sites.[11]

• Causality of Choice: Unlike stronger bases such as sodium hydride (NaH), K₂CO₃ is non-pyrophoric and easier to handle.[12] It is typically used in its anhydrous form as a heterogeneous base in a polar aprotic solvent like acetone. The reaction occurs on the surface of the solid K₂CO₃ particles. For this reason, the particle size can influence the reaction rate, with finer powders providing a larger surface area and potentially leading to faster, more complete reactions.[13]

Experimental Protocol: Synthesis and Workflow

This section provides a detailed, step-by-step methodology for the synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity (Molar Eq.)
2-Hydroxy-1-naphthaldehyde	708-06-5	172.18	1.0
Ethyl Bromoacetate	105-36-2	167.00	1.2
Anhydrous Potassium Carbonate	584-08-7	138.21	3.0
Acetone (Anhydrous)	67-64-1	58.08	Solvent
Ethyl Acetate	141-78-6	88.11	For Extraction
Hexane	110-54-3	86.18	For Recrystallization
Deionized Water	7732-18-5	18.02	For Work-up
Anhydrous Magnesium Sulfate	7487-88-9	120.37	For Drying

Synthetic Procedure

A general procedure adapted from similar O-alkylation reactions is as follows.[14][15]

• Reaction Setup: To a dry round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, add 2-hydroxy-1-naphthaldehyde (1.0 eq.), anhydrous potassium carbonate (3.0 eq.), and anhydrous acetone.

• Addition of Alkylating Agent: Stir the resulting suspension at room temperature for 15 minutes. Subsequently, add ethyl bromoacetate (1.2 eq.) dropwise to the mixture.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 56°C for acetone) and maintain this temperature with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up: After the reaction is complete (as indicated by the consumption of the starting naphthaldehyde), cool the mixture to room temperature. Filter the solid potassium carbonate and potassium bromide byproduct and wash the solid cake with a small amount of acetone.

• Isolation: Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator. Dissolve the resulting crude residue in ethyl acetate and transfer it to a separatory funnel. Wash the organic layer with deionized water (2 x 50 mL) and then with brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product, a solid, can be purified by recrystallization from a suitable solvent system, such as an ethyl acetate/hexane mixture, to yield the final product as a solid.[16]

Caption: Experimental workflow for the synthesis of the target compound.

Expected Results and Characterization

The final product, Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, is expected to be a solid with a melting point in the range of 90-92°C. Purity is typically assessed at ≥95%. Characterization would be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and mass spectrometry to verify the molecular structure and the presence of the key functional groups (aldehyde, ester, ether, and aromatic rings).

References

• Organic Syntheses. (n.d.). 2-hydroxy-1-naphthaldehyde. Retrieved from [Link]

• Lookchem. (n.d.). Synthesis of 2-hydroxy-1-naphthaldehyde under conditions of heterogeneous catalysis. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Backbone: Understanding the Properties and Synthesis of 2-Hydroxy-1-naphthaldehyde. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-hydroxy-naphthaldehyde. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Hydroxy-1-naphthaldehyde. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Potassium carbonate-mediated β-selective anomeric O-alkylation with primary electrophiles: Application to the synthesis of glycosphingolipids. PMC. Retrieved from [Link]

• PubMed. (2023). Potassium carbonate-mediated β-selective anomeric O-alkylation with primary electrophiles: Application to the synthesis of glycosphingolipids. Retrieved from [Link]

• Ottokemi. (n.d.). Ethyl bromoacetate, 99%+. Retrieved from [Link]

• Riverland Trading. (n.d.). Ethyl Bromoacetate Supplier. Retrieved from [Link]

• ACS Publications. (2008). Solving a Scale-Up Problem in the O-Alkylation of Isovanillin Under Phase-Transfer Catalysis Conditions. Retrieved from [Link]

• Ataman Kimya. (n.d.). ETHYL BROMOACETATE. Retrieved from [Link]

• AKJournals. (n.d.). Flow Alkylation of Thiols, Phenols, and Amines Using a Heterogenous Base in a Packed-Bed Reactor. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-((1-formyl-2-naphthalenyl)oxy)acetate. Retrieved from [Link]

• Scirp.org. (n.d.). Environmentally Benign Synthetic Protocol for O-Alkylation of β-Naphthols and Hydroxy Pyridines in Aqueous Micellar Media. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of new 2-naphthyl ethers and their protective activities against DNA damage induced by bleomycin-iron. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Hydroxy-1-naphthaldehyde-derived Schiff bases: Synthesis, characterization, and structure. Retrieved from [Link]

• HiMedia Laboratories. (n.d.). 2-Hydroxy-1-naphthaldehyde. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Synthesis of ethyl [(1, 3-benzothiazol-2-yl) sulfanyl] acetate derivatives by greener techniques. Retrieved from [Link]

• CrystEngComm (RSC Publishing). (n.d.). Schiff base derived from 2-hydroxy-1-naphthaldehyde and liquid-assisted mechanochemical synthesis of its isostructural Cu(ii) and Co(ii) complexes. Retrieved from [Link]

• PubChem. (n.d.). 2-Hydroxy-1-naphthaldehyde. Retrieved from [Link]

• synthesis of schiff bases derived from 2-hydroxy-1-naphth- aldehyde and their tin. (2018). International Journal of Chemical and Biochemical Sciences, 13, 76-85.

• ResearchGate. (n.d.). (PDF) Synthesis of schiff bases derived from 2-hydroxy-1-naphth-aldehyde and their TIN(II) complexes for antimicribial and antioxidant activities. Retrieved from [Link]

• Asian Journal of Chemistry. (2018). Schiff Bases Derived from 2-Hydroxynaphthalene-1-carbaldehyde and their Metal Complexes: A Review. Retrieved from [Link]

• National Institutes of Health. (n.d.). Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]. Retrieved from [Link]

• Knowledge UChicago. (2023). Reinvestigating the Synthesis and Characterization of Ethyl 3-[5-(2-Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

A Versatile Bifunctional Building Block for Advanced Organic Synthesis and Medicinal Chemistry

Introduction: Unveiling a Privileged Scaffold

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a uniquely structured organic intermediate poised for significant applications in synthetic and medicinal chemistry. Its architecture combines three key functional motifs on a rigid naphthalene core: an electrophilic aromatic aldehyde, a readily modifiable ethyl ester, and an ether-linked acetic acid side chain. This strategic arrangement of reactive sites makes it an exceptionally valuable starting material for constructing complex molecular frameworks, particularly in the realm of heterocyclic chemistry and drug discovery.

The naphthalene moiety itself is a well-recognized "privileged scaffold," frequently found in pharmacologically active compounds. The presence of both an aldehyde (a cornerstone for C-C bond formation and multicomponent reactions) and an ester (a precursor to carboxylic acids for amide coupling) on this scaffold allows for divergent synthesis, enabling the rapid generation of diverse chemical libraries from a single, advanced intermediate. This guide provides an in-depth exploration of the synthesis, properties, and key synthetic applications of this powerful building block.

Physicochemical Properties & Safety Data

A thorough understanding of a reagent's physical and chemical properties is paramount for its effective and safe use in the laboratory. The key characteristics of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate are summarized below.

Property	Value	Reference
CAS Number	76322-09-3	[1][2][3]
Molecular Formula	C₁₅H₁₄O₄	[1][3]
Molecular Weight	258.27 g/mol	[1][2]
IUPAC Name	ethyl 2-(1-formylnaphthalen-2-yl)oxyacetate	[1]
Physical Form	Solid	[2]
Melting Point	90 - 92 °C	[2]
Purity	Typically ≥95%	[2]

Safety Information: The compound is classified with the GHS07 pictogram, indicating it may cause skin irritation, eye irritation, or respiratory irritation.[2] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.[2]

Synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

The most direct and efficient synthesis of the title compound is achieved through a Williamson ether synthesis. This classical reaction involves the O-alkylation of a phenol (in this case, 2-hydroxy-1-naphthaldehyde) with an alkyl halide (ethyl bromoacetate) in the presence of a mild base.

Causality of Experimental Choices:

• Reactants: 2-hydroxy-1-naphthaldehyde provides the core naphthyl aldehyde structure. Ethyl bromoacetate serves as the two-carbon electrophile to install the ethyl acetate moiety.

• Base: Potassium carbonate (K₂CO₃) is an ideal base for this transformation. It is strong enough to deprotonate the phenolic hydroxyl, forming the more nucleophilic phenoxide, but not so strong that it would promote side reactions like the Cannizzaro disproportionation of the aldehyde.[4]

• Solvent: Acetone is an excellent polar aprotic solvent for this type of reaction. It readily dissolves the organic reactants and facilitates the Sₙ2 reaction, while the inorganic base has limited solubility, minimizing side reactions.[5]

• Temperature: Refluxing provides the necessary activation energy to drive the reaction to completion within a reasonable timeframe without causing thermal degradation of the starting material or product.[5]

Caption: High-level workflow for the synthesis of the title compound.

Protocol 3.1: Synthesis via Williamson Etherification

• Reaction Setup: To a 250 mL round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, add 2-hydroxy-1-naphthaldehyde (1.0 eq.), anhydrous potassium carbonate (2.5 eq.), and acetone (15 mL per 1.0 g of naphthaldehyde).[5]

• Addition of Alkylating Agent: Stir the suspension at room temperature for 15 minutes. Add ethyl bromoacetate (1.2 eq.) dropwise to the mixture.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 Hexane:Ethyl Acetate eluent system.

• Workup: After the reaction is complete (disappearance of the starting naphthaldehyde), cool the mixture to room temperature. Filter off the potassium carbonate and wash the solid with additional acetone.

• Extraction: Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator. Dissolve the resulting residue in ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with water (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude residue by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 5% to 20%) to afford Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate as a solid.

Core Synthetic Applications & Protocols

The true value of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate lies in its ability to serve as a versatile precursor for a wide range of more complex molecules. Below are protocols for key transformations that leverage its bifunctional nature.

Application 4.1: Multicomponent Synthesis of Dihydropyrimidinones (Biginelli-like Reaction)

Multicomponent reactions (MCRs) are powerful tools in drug discovery for rapidly building molecular complexity. The aldehyde functionality of the title compound is a perfect handle for engaging in reactions like the Biginelli synthesis to create dihydropyrimidinone (DHPM) scaffolds, which are known to possess a wide range of biological activities.

Mechanistic Rationale: The acid-catalyzed mechanism begins with the formation of an N-acyliminium ion intermediate from the reaction between the aldehyde and urea. This is followed by the nucleophilic attack of the ethyl acetoacetate enol, and subsequent cyclization and dehydration to yield the final DHPM product. The use of a Lewis acid like AlCl₃ or a Brønsted acid can efficiently catalyze this cascade.

Caption: Simplified mechanism of the Biginelli multicomponent reaction.

Protocol 4.1.1: One-Pot Synthesis of a Naphthyl-Substituted DHPM

• Reaction Setup: In a clean, dry flask, combine Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (1.0 eq.), ethyl acetoacetate (1.1 eq.), and urea (1.5 eq.) in ethanol.

• Catalyst Addition: Add a catalytic amount of aluminum chloride (AlCl₃, 0.1 eq.) or a few drops of concentrated HCl.

• Reaction: Stir the mixture and heat to reflux for 8-12 hours, monitoring by TLC.

• Isolation: Upon completion, cool the reaction mixture in an ice bath. The product will often precipitate from the solution. Collect the solid by vacuum filtration.

• Purification: Wash the collected solid with cold ethanol to remove unreacted starting materials. If necessary, the product can be further purified by recrystallization from ethanol or a suitable solvent mixture.

Application 4.2: Synthesis of α,β-Unsaturated Esters via Knoevenagel Condensation

The Knoevenagel condensation is a classic and reliable method for C-C bond formation, reacting an aldehyde with an active methylene compound. This reaction converts the aldehyde group into an electron-withdrawing alkene, a common feature in many bioactive molecules.

Mechanistic Rationale: A weak base, such as piperidine or pyridine, is used to deprotonate the active methylene compound (e.g., diethyl malonate), forming a stabilized carbanion (enolate). This nucleophile then attacks the electrophilic carbonyl carbon of the aldehyde. The resulting aldol-type adduct rapidly undergoes dehydration (elimination of water) to yield the thermodynamically stable α,β-unsaturated product. The mild basicity of the catalyst is crucial to avoid self-condensation or unwanted side reactions of the aldehyde.

Protocol 4.2.1: Synthesis of a Naphthyl-Propenoate Derivative

• Reaction Setup: To a solution of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (1.0 eq.) and diethyl malonate (1.2 eq.) in toluene, add a catalytic amount of piperidine (0.1 eq.).

• Azeotropic Removal of Water: Equip the flask with a Dean-Stark apparatus to azeotropically remove the water formed during the reaction.

• Reaction: Heat the mixture to reflux and continue until no more water is collected in the Dean-Stark trap (typically 4-8 hours).

• Workup: Cool the reaction mixture to room temperature and dilute with ethyl acetate. Wash the organic solution with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired α,β-unsaturated ester.

Application 4.3: Hydrolysis to the Carboxylic Acid Intermediate

To expand its utility, the ethyl ester can be easily hydrolyzed to the corresponding carboxylic acid. This product is a key intermediate for synthesizing amide libraries via peptide coupling or for other derivatizations of the carboxyl group.

Rationale: Saponification using a strong base like sodium hydroxide (NaOH) in a mixed aqueous/organic solvent system is the standard method. The hydroxide ion directly attacks the ester carbonyl, leading to a tetrahedral intermediate that collapses to form the sodium carboxylate and ethanol. A subsequent acidic workup is required to protonate the carboxylate salt and yield the free carboxylic acid.

Protocol 4.3.1: Saponification of the Ethyl Ester

• Reaction Setup: Dissolve Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (1.0 eq.) in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

• Hydrolysis: Add a solution of sodium hydroxide (2.0 eq.) in water and stir the mixture at room temperature overnight.

• Acidification: After the reaction is complete (monitored by TLC), remove the THF via rotary evaporation. Cool the remaining aqueous solution in an ice bath and carefully acidify to pH ~2 by adding 2M HCl. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum. The resulting carboxylic acid is often pure enough for subsequent steps without further purification.

Troubleshooting Guide

Symptom / Observation	Potential Cause(s)	Suggested Solution(s)
Low yield in synthesis (Protocol 3.1)	Incomplete reaction; Inefficient deprotonation of the phenol; Poor quality of alkylating agent.	Increase reflux time; Ensure K₂CO₃ is anhydrous and finely powdered; Use freshly distilled ethyl bromoacetate.
Reaction mixture turns dark; multiple spots on TLC	General decomposition under harsh conditions; Potential for Cannizzaro reaction if a strong base is used.	Lower the reaction temperature; Use a milder base (e.g., Cs₂CO₃); Reduce reaction time. For reactions requiring a strong base, consider protecting the aldehyde as an acetal.[4]
Product is difficult to purify from starting aldehyde	Similar polarity of product and starting material.	Optimize the eluent system for column chromatography; try a different stationary phase (e.g., alumina); consider converting the aldehyde to a derivative (e.g., an imine) for purification and then hydrolyzing it back.
Incomplete ester hydrolysis (Protocol 4.3.1)	Insufficient base or reaction time; Steric hindrance.	Increase the amount of NaOH to 3-4 equivalents; Increase the reaction temperature to 40-50 °C; Use a co-solvent like methanol to improve solubility.

Conclusion

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is more than just a chemical intermediate; it is a strategic platform for synthetic innovation. The orthogonal reactivity of its aldehyde and ester functionalities allows for a stepwise, controlled elaboration of the molecular structure. Its utility in both classic transformations and modern multicomponent reactions makes it an indispensable tool for researchers, scientists, and drug development professionals aiming to efficiently synthesize novel and structurally complex molecules with high potential for biological activity.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 738061, Ethyl 2-((1-formyl-2-naphthalenyl)oxy)acetate. PubChem. [Link]

• Abdel-Wahab, B. F., El-Ahl, A. S., & Badria, F. A. (2009). Synthesis of new 2-naphthyl ethers and their protective activities against DNA damage induced by bleomycin-iron. Chemical & Pharmaceutical Bulletin, 57(12), 1348-1351. [Link]

• Loeser, C., Urit, T., & Bley, T. (2015). Studies on the mechanism of synthesis of ethyl acetate in Kluyveromyces marxianus DSM 5422. Applied Microbiology and Biotechnology, 99(3), 1151-1159. [Link]

• Yulianti, E., et al. (2024). Study of Synthesis of Ethyl-2-(4-Allyl-2-Methoxyphenoxy)Acetate in Polar Aprotic Solvents. ResearchGate. [Link]

• Das, B., et al. (2012). Multicomponent one-pot synthesis of 2-naphthol derivatives and evaluation of their anticancer activity. Medicinal Chemistry Research, 21, 3321–3325. [Link]

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Application Notes and Protocols for the Synthesis of Bio-active Derivatives from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Introduction: The Naphthyl Scaffold as a Privileged Structure in Drug Discovery

The naphthalene nucleus is a fundamental bicyclic aromatic system that serves as a cornerstone in the design of therapeutic agents. Its rigid, planar structure and lipophilic nature allow for effective interaction with a multitude of biological targets, making it a "privileged scaffold" in medicinal chemistry. Derivatives of naphthalene have demonstrated a vast spectrum of biological activities, including potent antimicrobial, anticancer, antiviral, and anti-inflammatory properties.[1][2][3][4]

At the forefront of this chemical space is Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, a versatile starting material poised for the generation of diverse chemical libraries. The strategic placement of a reactive formyl (aldehyde) group ortho to an oxyacetate substituent on the naphthyl ring system provides a key handle for a variety of chemical transformations. The aldehyde functionality is a gateway to numerous carbon-carbon and carbon-nitrogen bond-forming reactions, enabling the synthesis of a wide array of derivatives with significant potential for drug development and scientific research.

This guide provides a detailed protocol for the synthesis of novel derivatives from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate via the Knoevenagel condensation, a robust and reliable method for forming α,β-unsaturated systems. These products are not only valuable as final compounds but also as intermediates for further chemical exploration.[5][6][7] We will delve into the mechanistic underpinnings of this reaction, provide a step-by-step experimental procedure, and discuss the broader implications for the synthesis of biologically active molecules.

Core Synthetic Strategy: The Knoevenagel Condensation

The Knoevenagel condensation is a powerful reaction in organic synthesis that involves the reaction of an aldehyde or ketone with an "active methylene" compound in the presence of a weak base as a catalyst.[8] An active methylene compound is characterized by a CH₂ group flanked by two electron-withdrawing groups (such as C=O, CN, or COOR), which significantly increases the acidity of the methylene protons.

Mechanism of Action:

The reaction proceeds through a well-established two-step mechanism:

• Deprotonation and Nucleophilic Attack: The basic catalyst (e.g., piperidine, DBU) abstracts a proton from the active methylene compound, generating a resonance-stabilized carbanion (enolate). This potent nucleophile then attacks the electrophilic carbonyl carbon of the Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

• Dehydration: The resulting aldol-type addition intermediate readily undergoes dehydration (elimination of a water molecule) to form a thermodynamically stable, conjugated α,β-unsaturated product. This dehydration step is often spontaneous and drives the reaction to completion.[8]

The choice of active methylene compound allows for the introduction of a wide variety of functional groups, leading to a diverse library of derivatives from a single starting aldehyde.

Experimental Protocol: Knoevenagel Condensation of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate with Malononitrile

This protocol details the synthesis of Ethyl 2-{[1-(2,2-dicyanovinyl)-2-naphthyl]oxy}acetate, a representative example of a Knoevenagel condensation product. This procedure can be adapted for other active methylene compounds with minor modifications to the reaction conditions.

Materials and Reagents:

• Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (1.0 eq)

• Malononitrile (1.1 eq)

• Piperidine (0.1 eq, catalyst)

• Ethanol (anhydrous, reaction solvent)

• Ethyl acetate (for extraction and chromatography)

• Hexane (for chromatography)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (drying agent)

• Silica gel (for column chromatography)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and chamber

• Glassware for column chromatography

• Melting point apparatus

• NMR spectrometer and IR spectrophotometer for characterization

Detailed Step-by-Step Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (1.0 equivalent). Dissolve the starting material in anhydrous ethanol (approximately 20 mL per gram of aldehyde).

• Addition of Reagents: To the stirred solution, add malononitrile (1.1 equivalents). The slight excess of the active methylene compound ensures complete consumption of the starting aldehyde.

• Catalyst Addition: Add piperidine (0.1 equivalents) dropwise to the reaction mixture. The use of a catalytic amount of a weak base is crucial to facilitate the reaction without promoting unwanted side reactions.

• Reaction Progression: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78 °C for ethanol) with continuous stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane as the eluent. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete (as indicated by the disappearance of the starting aldehyde spot on TLC), allow the mixture to cool to room temperature. Remove the ethanol using a rotary evaporator.

• Extraction: Dissolve the resulting residue in ethyl acetate (50 mL) and transfer it to a separatory funnel. Wash the organic layer sequentially with a saturated aqueous sodium bicarbonate solution (2 x 30 mL) to remove any acidic impurities and the catalyst, followed by brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane. Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent to yield the final product as a solid.

• Characterization: Characterize the purified product, Ethyl 2-{[1-(2,2-dicyanovinyl)-2-naphthyl]oxy}acetate, by determining its melting point and obtaining ¹H NMR, ¹³C NMR, and IR spectra to confirm its structure and purity.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of Knoevenagel condensation products.

Versatility of the Protocol: A Library of Derivatives

The true strength of this protocol lies in its adaptability. By substituting malononitrile with other active methylene compounds, a diverse library of derivatives can be synthesized. The table below summarizes potential derivatives with corresponding reagents and expected outcomes.

Active Methylene Compound	Reagent Name	Expected Product Class	Potential Biological Activity
CH₂(CN)₂	Malononitrile	Dicyanovinyl derivative	Anticancer, Antimicrobial[5]
CH₂(COOEt)₂	Diethyl malonate	Di-ester derivative	Anti-inflammatory
CH₂(CN)(COOEt)	Ethyl cyanoacetate	Cyano-ester derivative	Precursors for various heterocycles
Barbituric Acid	Barbituric Acid	Naphthylidene-barbiturate	Anticancer, Antioxidant[5]
Thiazolidine-2,4-dione	Thiazolidine-2,4-dione	Naphthylidene-thiazolidinedione	Antidiabetic, Anticancer[5]

Alternative Synthetic Route: Reductive Amination

For the synthesis of amine derivatives, reductive amination presents an excellent alternative. This one-pot reaction typically involves the condensation of the aldehyde with a primary or secondary amine to form an intermediate imine or enamine, which is then reduced in situ by a mild reducing agent like sodium borohydride or sodium triacetoxyborohydride.[9][10][11]

General Procedure Outline:

• Dissolve Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate and the desired amine (1.0-1.2 equivalents) in a suitable solvent (e.g., methanol, dichloroethane).

• Add a few drops of acetic acid to catalyze imine formation.

• After stirring for a period to allow for imine formation, add the reducing agent portion-wise.

• Upon reaction completion, perform an aqueous work-up to remove inorganic byproducts.

• Purify the resulting amine derivative by column chromatography or recrystallization.

Reductive Amination Workflow Diagram

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Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate: A Versatile Scaffold for the Synthesis of Novel Heterocyclic Compounds

Introduction: Unlocking the Potential of a Bifunctional Building Block

In the landscape of medicinal chemistry and materials science, the development of efficient synthetic routes to complex heterocyclic frameworks is of paramount importance. Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate stands out as a particularly valuable starting material due to the strategic placement of two key reactive functionalities: an aldehyde and an ethyl acetate ether, both anchored to a rigid naphthyl core. This unique arrangement allows for a diverse array of chemical transformations, enabling access to a variety of fused heterocyclic systems, which are prominent motifs in many biologically active compounds and functional materials.

The inherent reactivity of the aldehyde group as an electrophile, coupled with the potential for the ethyl acetate moiety to participate in cyclization reactions, opens up multiple pathways for intramolecular and multi-component reactions. This application note will provide a detailed exploration of the synthetic utility of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, focusing on the synthesis of benzo[f]chromenes, Schiff bases and their derivatives, and pyrazole-fused systems. We will delve into the mechanistic underpinnings of these transformations and provide detailed, field-proven protocols for their execution.

I. Synthesis of Benzo[f]chromene Derivatives via Intramolecular Knoevenagel Condensation

The synthesis of benzo[f]chromenes, a class of compounds with significant biological activities, can be efficiently achieved from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate through an intramolecular Knoevenagel condensation. This reaction leverages the proximity of the formyl group and the activated methylene of the acetate side chain, which can be deprotonated by a base to initiate cyclization.

Mechanistic Insight

The reaction is typically catalyzed by a weak base, such as piperidine. The base abstracts a proton from the α-carbon of the acetate group, forming a nucleophilic enolate. This enolate then undergoes an intramolecular attack on the electrophilic carbonyl carbon of the formyl group. The resulting alkoxide intermediate subsequently eliminates a molecule of water to form the thermodynamically stable α,β-unsaturated system, yielding the benzo[f]chromene core. The choice of a weak base is crucial to prevent side reactions such as the Cannizzaro reaction of the aldehyde.

Diagram 1: Proposed Mechanism for Benzo[f]chromene Synthesis

Application Note: A Validated Protocol for the Regioselective Formylation of 2-Naphthyloxyacetate via the Vilsmeier-Haack Reaction

An in-depth guide to the experimental setup for the formylation of 2-naphthyloxyacetate, tailored for researchers, scientists, and professionals in drug development.

Introduction

The functionalization of naphthyl scaffolds is a critical process in medicinal chemistry and materials science. Formylated naphthol derivatives, in particular, serve as versatile intermediates for synthesizing a wide range of biologically active compounds and functional materials. Ethyl 2-(naphthalen-2-yloxy)acetate, or 2-naphthyloxyacetate, possesses an electron-rich naphthalene ring activated by the ether-linked acetate group, making it an ideal substrate for electrophilic aromatic substitution.

This application note provides a detailed, validated protocol for the regioselective formylation of 2-naphthyloxyacetate to synthesize ethyl 2-((1-formylnaphthalen-2-yl)oxy)acetate. The Vilsmeier-Haack reaction is the chosen method due to its reliability, mild reaction conditions, and high regioselectivity for electron-rich aromatic systems.[1][2] The reaction utilizes a "Vilsmeier reagent," a chloroiminium salt, generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[3] This electrophile preferentially attacks the most electron-rich and sterically accessible position on the aromatic ring.[4] For 2-substituted naphthalene systems, this is typically the C1 position.

Principle and Reaction Mechanism

The Vilsmeier-Haack reaction proceeds in two main stages:

• Formation of the Vilsmeier Reagent: N,N-dimethylformamide (DMF) acts as a nucleophile, attacking the electrophilic phosphorus center of phosphorus oxychloride (POCl₃). This is followed by the elimination of a phosphate derivative to generate the highly electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[1][4]

• Electrophilic Aromatic Substitution: The electron-rich π-system of the 2-naphthyloxyacetate attacks the electrophilic carbon of the Vilsmeier reagent. The activating effect of the ether oxygen directs the substitution to the ortho position (C1). The resulting iminium ion intermediate is then hydrolyzed during the aqueous work-up to yield the final aldehyde product.[3]

Diagram: Vilsmeier-Haack Reaction Mechanism

Caption: Mechanism of the Vilsmeier-Haack formylation.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Ethyl 2-(naphthalen-2-yloxy)acetate	≥98% Purity	Sigma-Aldrich, Acros	The starting substrate.
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich, Fisher	Must be anhydrous to prevent premature quenching of reagents.
Phosphorus oxychloride (POCl₃)	Reagent grade, ≥99%	Sigma-Aldrich, Alfa Aesar	Highly corrosive and water-reactive. Handle with extreme care.
Dichloromethane (DCM)	ACS grade or higher	Fisher Scientific	Used as the reaction solvent.
Sodium Acetate (NaOAc)	Anhydrous, ≥99%	Sigma-Aldrich	Used for the work-up solution.
Ethyl Acetate (EtOAc)	ACS grade	Fisher Scientific	For extraction.
Brine (Saturated NaCl solution)	Laboratory prepared	-	For washing the organic layer.
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory grade	Sigma-Aldrich	For drying the organic layer.
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies	For column chromatography.
Round-bottom flasks	-	-	Flame-dried before use.
Magnetic stirrer and stir bars	-	-	-
Addition funnel	-	-	For dropwise addition of reagents.
Ice bath	-	-	For temperature control.
Rotary evaporator	-	-	For solvent removal.

Experimental Protocol

This protocol is designed for a 10 mmol scale reaction. Adjust quantities accordingly for different scales.

Safety First: This procedure involves hazardous materials. Phosphorus oxychloride is highly corrosive and reacts violently with water. N,N-Dimethylformamide is a skin and respiratory irritant. All steps must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

Diagram: Experimental Workflow

Caption: Step-by-step experimental workflow for formylation.

Step 1: Preparation of the Vilsmeier Reagent

• To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and an addition funnel under a nitrogen atmosphere, add 50 mL of anhydrous dichloromethane (DCM).

• Cool the flask to 0 °C using an ice bath.

• Slowly add phosphorus oxychloride (1.2 mL, 13 mmol, 1.3 equiv.) to the stirred DCM.

• In the addition funnel, place a solution of anhydrous N,N-dimethylformamide (4.0 mL, 52 mmol, 5.2 equiv.) in 10 mL of anhydrous DCM.

• Add the DMF solution dropwise to the POCl₃ solution over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes. The formation of a white precipitate indicates the generation of the Vilsmeier reagent.

Causality Note: The reaction is performed at 0 °C to control the highly exothermic formation of the Vilsmeier reagent, preventing potential side reactions and decomposition.[5] Anhydrous conditions are crucial as both POCl₃ and the Vilsmeier reagent react readily with water.

Step 2: Formylation of 2-Naphthyloxyacetate

• Dissolve ethyl 2-(naphthalen-2-yloxy)acetate (2.16 g, 10 mmol, 1.0 equiv.) in 20 mL of anhydrous DCM.

• Add this substrate solution dropwise to the Vilsmeier reagent suspension at 0 °C over 20 minutes.

• Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

Step 3: Work-up and Hydrolysis

• Prepare a solution of sodium acetate (25 g) in 200 mL of crushed ice and water in a separate beaker.

• Slowly and carefully pour the reaction mixture into the stirred ice/sodium acetate solution. This step is exothermic and should be done with caution. The sodium acetate neutralizes the acidic byproducts and facilitates the hydrolysis of the iminium intermediate.[4]

• Stir the resulting mixture vigorously for 30 minutes at room temperature to ensure complete hydrolysis.

Step 4: Extraction and Purification

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer twice with 50 mL portions of DCM.

• Combine all organic layers and wash sequentially with 50 mL of water and 50 mL of saturated brine solution.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude residue should be purified by silica gel column chromatography using a gradient eluent system (e.g., starting with 5% ethyl acetate in hexanes and gradually increasing to 20% ethyl acetate in hexanes) to afford the pure product.

Expected Results and Troubleshooting

Parameter	Expected Outcome
Product	Ethyl 2-((1-formylnaphthalen-2-yl)oxy)acetate
Physical State	Typically a white to pale yellow solid.
Yield	70-85% (Varies based on reaction scale and purity of reagents).
Key ¹H NMR Signals	A distinct singlet for the aldehyde proton (CHO) expected around δ 9.5-10.5 ppm.
TLC R_f Value	Product should be more polar than the starting material.

Troubleshooting Common Issues

Issue	Probable Cause	Suggested Solution
Low or No Product Yield	Inactive Vilsmeier reagent due to moisture contamination.	Ensure all glassware is flame-dried and reagents (DMF, DCM) are anhydrous. Perform the reaction under an inert atmosphere (N₂ or Ar).
Dark, Tarry Reaction Mixture	Reaction temperature was too high, causing substrate/product degradation.[5]	Maintain strict temperature control (0-5 °C) during reagent addition. Ensure the reaction is not left for an excessive amount of time after completion.
Multiple Products on TLC	Incomplete reaction or formation of side products (e.g., diformylation).	Monitor the reaction closely with TLC. Use the specified stoichiometry; a large excess of the Vilsmeier reagent can lead to multiple formylations.[5] Ensure efficient stirring.
Difficult Purification	Residual DMF in the crude product.	During work-up, wash the combined organic layers thoroughly with water (2-3 times) to remove DMF, which is water-soluble.

References

• Duff, J. C. (1941). A new general method for the preparation of o-hydroxyaldehydes from phenols and hexamethylenetetramine. J. Chem. Soc., 547. [Source: Wikipedia]
• NROChemistry. Vilsmeier-Haack Reaction. [Source: NROChemistry]
• Wikipedia. Duff reaction. [Source: Wikipedia]
• SynArchive. Duff Reaction. [Source: SynArchive]
• Chemistry Steps. Vilsmeier-Haack Reaction. [Source: Chemistry Steps]
• Wikipedia. Vilsmeier–Haack reaction. [Source: Wikipedia]
• Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Source: Organic Chemistry Portal]
• Slideshare. Vilsmeier haack rxn. [Source: Slideshare]
• The ScholarShip.
• Smith, W. E. (1972). Formylation of Aromatic Compounds with Hexamethylenetetramine and Trifluoroacetic Acid. J. Org. Chem., 37(24), 3972–3973.
• BenchChem. (2025).
• Organic Syntheses. (2012). Org. Synth., 89, 220. [Source: Organic Syntheses]
• Google Patents. (2015). CN104387217A - Method for preparing o-hydroxynaphthalene formaldehyde compound from naphthol derivative.
• ResearchGate. (2017). Gibbs–Helmholtz plots for VH formylation of 1-naphthol using (SOCl2 + DMF).
• Wikipedia. Reimer–Tiemann reaction. [Source: Wikipedia]
• ResearchGate. (2025). Synthesis of 2Hydroxy1Naphthaldehyde under Conditions of Heterogeneous Catalysis.
• International Journal of Pharmaceutical Sciences and Research. (2014). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Source: IJPSR]
• SynArchive.
• BenchChem. (2025). Troubleshooting side reactions in the formylation of naphthylfurans. [Source: BenchChem]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

The Versatile Scaffold: Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate in Modern Medicinal Chemistry

In the landscape of contemporary drug discovery, the strategic design and synthesis of novel molecular architectures are paramount. Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate emerges as a compound of significant interest, not necessarily as a therapeutic agent in its own right, but as a highly versatile and reactive intermediate for the construction of a diverse array of heterocyclic compounds with promising pharmacological potential. This guide provides an in-depth exploration of the applications of this unique bifunctional molecule, offering detailed protocols and insights for its effective utilization in a medicinal chemistry research setting.

Compound Profile and Strategic Importance

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (C₁₅H₁₄O₄) is a crystalline solid with a molecular weight of 258.27 g/mol .[1] Its structure is characterized by a naphthalene core, an aldehyde group at the 1-position, and an ethyl oxyacetate substituent at the 2-position. This unique arrangement of functional groups provides multiple avenues for chemical modification, making it a valuable starting material for the synthesis of more complex molecules.

Property	Value	Source
Molecular Formula	C₁₅H₁₄O₄	PubChem[1]
Molecular Weight	258.27 g/mol	PubChem[1]
CAS Number	76322-09-3	Sigma-Aldrich
Physical Form	Solid	Sigma-Aldrich
Melting Point	90-92 °C	Sigma-Aldrich

The strategic importance of this molecule lies in the dual reactivity of the aldehyde and the ester functionalities, coupled with the inherent biological relevance of the naphthalene scaffold. Naphthol derivatives have been extensively studied and are known to be key components in the synthesis of various heterocyclic systems exhibiting a wide range of biological activities, including antimicrobial and anticancer properties.[2][3]

Synthetic Pathways and Core Reactions

The primary utility of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate in medicinal chemistry is as a precursor for the synthesis of diverse heterocyclic scaffolds. The aldehyde group is a prime target for condensation reactions, while the ester group can be hydrolyzed to the corresponding carboxylic acid or used in other ester-based transformations.

Workflow for Heterocyclic Synthesis

The following diagram illustrates a general workflow for the utilization of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate in the synthesis of medicinally relevant heterocyclic compounds.

Caption: Synthetic pathways from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Application Protocols: Synthesis of Bioactive Heterocycles

The following protocols provide detailed, step-by-step methodologies for the synthesis of representative heterocyclic derivatives from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. These protocols are designed to be self-validating, with clear endpoints and characterization steps.

Protocol 1: Synthesis of a Schiff Base Derivative

Schiff bases derived from naphthaldehydes are known to possess a range of biological activities, including antimicrobial and anticancer effects.[2] This protocol details the synthesis of a novel Schiff base from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate and a substituted aniline.

Objective: To synthesize Ethyl 2-{[1-({(4-chlorophenyl)imino}methyl)-2-naphthyl]oxy}acetate.

Materials:

• Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (1.0 eq)

• 4-Chloroaniline (1.0 eq)

• Glacial Acetic Acid (catalytic amount)

• Ethanol (anhydrous)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a 100 mL round-bottom flask, dissolve Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (2.58 g, 10 mmol) in 40 mL of anhydrous ethanol.

• To this solution, add 4-chloroaniline (1.27 g, 10 mmol).

• Add 3-4 drops of glacial acetic acid to the reaction mixture to catalyze the condensation.

• Fit the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexane:ethyl acetate mobile phase.

• Upon completion of the reaction (disappearance of the starting aldehyde), allow the mixture to cool to room temperature.

• The product is expected to precipitate out of the solution upon cooling. If not, reduce the solvent volume under reduced pressure.

• Collect the solid product by vacuum filtration and wash with cold ethanol to remove any unreacted starting materials.

• Dry the product in a vacuum oven at 50 °C.

Characterization:

• Melting Point: Determine the melting point of the purified product.

• FT-IR (KBr): Look for the appearance of a C=N imine stretch (around 1620-1640 cm⁻¹) and the disappearance of the C=O aldehyde stretch (around 1680-1700 cm⁻¹) and N-H stretches from the aniline.

• ¹H NMR (CDCl₃): Confirm the formation of the imine proton (singlet, around δ 8.5-9.0 ppm) and the presence of signals corresponding to both the naphthyl and the chlorophenyl moieties.

• Mass Spectrometry (ESI-MS): Determine the molecular weight of the product to confirm the expected structure.

Protocol 2: Synthesis of a Pyrimidine Derivative

Pyrimidine-containing compounds are of great interest in medicinal chemistry due to their presence in numerous clinically used drugs and their wide range of biological activities, including as kinase inhibitors and anticancer agents. This protocol describes a plausible synthesis of a dihydropyrimidinone derivative via a Biginelli-type reaction.

Objective: To synthesize Ethyl 2-{[1-(4-phenyl-6-oxo-1,2,5,6-tetrahydropyrimidin-2-yl)-2-naphthyl]oxy}acetate.

Materials:

• Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (1.0 eq)

• Urea (1.5 eq)

• Ethyl acetoacetate (1.0 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• Ethanol

Procedure:

• In a 250 mL three-necked flask equipped with a reflux condenser and a magnetic stirrer, combine Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (2.58 g, 10 mmol), urea (0.90 g, 15 mmol), and ethyl acetoacetate (1.30 g, 10 mmol) in 50 mL of ethanol.

• Add copper(II) sulfate pentahydrate (0.25 g, 1 mmol) as a catalyst.

• Heat the reaction mixture to reflux with vigorous stirring for 8-10 hours.

• Monitor the reaction by TLC (mobile phase: 1:1 hexane:ethyl acetate).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water (100 mL) with stirring.

• A solid precipitate should form. Collect the solid by vacuum filtration and wash thoroughly with water.

• Recrystallize the crude product from hot ethanol to obtain the purified dihydropyrimidinone derivative.

• Dry the product under vacuum.

Characterization:

• Melting Point: Determine the melting point of the purified product.

• FT-IR (KBr): Look for characteristic peaks for the N-H stretch (around 3200-3400 cm⁻¹), C=O stretch of the pyrimidinone ring (around 1650-1680 cm⁻¹), and the ester C=O stretch (around 1735 cm⁻¹).

• ¹H NMR (DMSO-d₆): Confirm the presence of the characteristic signals for the dihydropyrimidine ring protons and the signals from the naphthyl and ethyl acetate moieties.

• ¹³C NMR (DMSO-d₆): Identify the carbon signals for the pyrimidinone ring and confirm the overall structure.

• Mass Spectrometry (ESI-MS): Determine the molecular weight of the final product.

Logical Relationship of Synthetic Steps

The following diagram illustrates the logical progression from the starting material to the final, potentially bioactive, heterocyclic compounds.

Sources

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Application Notes and Protocols: The Strategic Use of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate in the Synthesis of Bioactive Molecules

This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview and detailed protocols for utilizing Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate as a pivotal intermediate in the synthesis of novel bioactive compounds. The unique bifunctional nature of this reagent, possessing both an aldehyde and an ester group on a privileged naphthyl scaffold, offers a versatile platform for constructing complex molecular architectures with significant therapeutic potential.

Introduction: The Naphthyl Scaffold in Medicinal Chemistry

The naphthalene ring system is a cornerstone in the design of bioactive molecules, found in numerous FDA-approved drugs such as the non-steroidal anti-inflammatory agent Naproxen and the antifungal Naftifine. Its rigid, lipophilic structure allows for effective binding to a variety of biological targets. The strategic functionalization of this scaffold is key to modulating pharmacological activity.

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a particularly valuable synthetic intermediate. The formyl (aldehyde) group at the 1-position serves as a reactive handle for a wide array of chemical transformations, including condensations, reductive aminations, and Wittig reactions. Simultaneously, the ethyl oxyacetate side chain at the 2-position can be hydrolyzed to a carboxylic acid or converted to amides, providing another point for diversification or for tuning the pharmacokinetic properties of the final molecule. This guide will demonstrate how to leverage these features to build potent bioactive agents.

Physicochemical Properties of the Core Reagent

A thorough understanding of the starting material is critical for experimental success. The key properties of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate are summarized below.[1][2]

Property	Value	Source
IUPAC Name	ethyl 2-(1-formylnaphthalen-2-yl)oxyacetate	[1]
CAS Number	76322-09-3	[1]
Molecular Formula	C₁₅H₁₄O₄	[1]
Molecular Weight	258.27 g/mol	[1]
Appearance	Expected to be a solid	-
Melting Point	176-177 °C	[2]
Boiling Point	419.9 °C at 760 mmHg	[2]
Topological Polar Surface Area	52.6 Ų	[2]
XLogP3	2.9	[1]

Synthesis of the Core Reagent: Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

The synthesis of the title compound is efficiently achieved via a Williamson ether synthesis. This classic Sₙ2 reaction involves the nucleophilic attack of a phenoxide on an alkyl halide.[3] In this case, the phenoxide is generated from 2-hydroxy-1-naphthaldehyde, which then displaces the bromide from ethyl bromoacetate.

Causality Behind Experimental Choices:

• Base: Anhydrous potassium carbonate (K₂CO₃) is a mild, inexpensive base that is effective in deprotonating the phenolic hydroxyl group of 2-hydroxy-1-naphthaldehyde to form the reactive nucleophile. Its insolubility in acetone ensures the reaction proceeds heterogeneously, simplifying work-up.[4]

• Solvent: Acetone or N,N-Dimethylformamide (DMF) are excellent polar aprotic solvents for this Sₙ2 reaction, as they solvate the potassium cation without hydrogen bonding to the nucleophile, thus maximizing its reactivity.[3]

• Temperature: Heating the reaction to reflux (in acetone) or 80 °C (in DMF) provides the necessary activation energy for the reaction to proceed at a reasonable rate without promoting significant side reactions.[3][5]

Experimental Workflow Diagram

Caption: Workflow for the synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Detailed Synthesis Protocol

• Reaction Setup: To a solution of 2-hydroxy-1-naphthaldehyde (1.0 eq.) in anhydrous N,N-Dimethylformamide (DMF), add anhydrous potassium carbonate (2.0 eq.). Stir the resulting suspension vigorously at room temperature for 20 minutes.

• Addition of Reagent: Add ethyl bromoacetate (1.2 eq.) dropwise to the reaction mixture.

• Reaction: Heat the mixture to 80 °C and maintain this temperature for 4-6 hours. Monitor the reaction's completion by Thin-Layer Chromatography (TLC), using a 4:1 hexane:ethyl acetate eluent system.[3]

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice-cold water. A solid precipitate will form.

• Isolation: Collect the solid product by vacuum filtration and wash it thoroughly with water to remove DMF and inorganic salts.

• Purification: The crude product can be further purified by recrystallization from ethanol to yield Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate as a pure solid.

Application: Synthesis of a Bioactive Pyrimidine Derivative

To illustrate the synthetic utility of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, we present a two-step sequence to generate a naphthyl-substituted pyrimidine. Pyrimidine derivatives are a class of N-heterocycles with a broad range of biological activities, including anticancer, antiviral, and antimicrobial properties.[6] The synthesis proceeds through a chalcone intermediate.

Protocol 1: Synthesis of a Naphthyl Chalcone Intermediate

The first step is a base-catalyzed Claisen-Schmidt condensation between the aldehyde group of our starting material and an acetophenone derivative. Chalcones themselves are known to possess significant biological activities, including anti-inflammatory and anticancer properties.

Mechanism Insight: The reaction proceeds via an aldol condensation mechanism. A strong base (e.g., NaOH) deprotonates the α-carbon of the acetophenone to form an enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the formyl group on the naphthyl ring. The resulting aldol adduct readily dehydrates under the reaction conditions to yield the thermodynamically stable α,β-unsaturated ketone (chalcone).

Caption: Claisen-Schmidt condensation to form a naphthyl chalcone intermediate.

Detailed Synthesis Protocol for Chalcone

• Setup: Dissolve Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (1.0 eq.) and a substituted acetophenone (e.g., 4-methoxyacetophenone) (1.0 eq.) in ethanol in a round-bottom flask.

• Base Addition: To this solution, add an aqueous solution of sodium hydroxide (10%) dropwise while stirring at room temperature. The solution will typically turn yellow or orange.

• Reaction: Continue stirring at room temperature for 12-24 hours. The formation of a precipitate indicates product formation.

• Work-up: Pour the reaction mixture into crushed ice and acidify with dilute HCl to neutralize the excess base.

• Isolation and Purification: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry. The crude chalcone can be purified by recrystallization from ethanol.

Protocol 2: Synthesis of a Bioactive Naphthyl-Pyrimidine

The synthesized α,β-unsaturated chalcone is a perfect precursor for constructing heterocyclic rings. Here, we describe its reaction with guanidine hydrochloride in the presence of a base to form a 2-amino-pyrimidine derivative.

Mechanism Insight: This reaction is a cyclocondensation. The basic conditions deprotonate one of the amino groups of guanidine, which then acts as a nucleophile. It attacks one of the carbonyl carbons of the chalcone (Michael addition to the double bond is also possible, followed by rearrangement and cyclization). A subsequent intramolecular condensation and dehydration lead to the stable aromatic pyrimidine ring.

Caption: Synthesis of a naphthyl-pyrimidine via cyclocondensation.

Detailed Synthesis Protocol for Pyrimidine

• Setup: In a round-bottom flask, dissolve the naphthyl chalcone (1.0 eq.) and guanidine hydrochloride (1.5 eq.) in absolute ethanol.

• Base Addition: To this solution, add a solution of sodium ethoxide in ethanol (prepared by dissolving sodium metal in ethanol) until the mixture is strongly basic.

• Reaction: Reflux the reaction mixture for 8-12 hours. Monitor the reaction by TLC.

• Work-up: After completion, cool the reaction mixture and neutralize it with a suitable acid (e.g., acetic acid). Remove the ethanol under reduced pressure.

• Isolation and Purification: Add water to the residue to precipitate the crude product. Collect the solid by filtration, wash with water, and dry. Purify the product by column chromatography on silica gel or by recrystallization.

Characterization of Synthesized Molecules

The identity and purity of all synthesized compounds must be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the molecular structure.

• Infrared (IR) Spectroscopy: To identify key functional groups (e.g., C=O stretch of the ester and ketone, C=C stretch of the chalcone, N-H bends of the aminopyrimidine).

• Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compounds.

Conclusion

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a highly effective and versatile building block for the synthesis of complex, biologically relevant molecules. Its dual functionality allows for a modular and divergent approach to creating libraries of compounds for drug discovery. The protocols detailed herein provide a reliable foundation for researchers to explore the synthesis of novel chalcones, pyrimidines, and other heterocyclic systems built upon the privileged naphthyl scaffold.

References

• Sashidhara, K. V., Palnati, G. R., Dodda, R. P., Sonkar, R., Khanna, & Bhatia, G. (2012). European Journal of Medicinal Chemistry, 57, 302-310. (Note: While this source describes a similar synthesis, the direct URL is provided via the general search result for the synthesis of ethyl 2-(naphthalen-2-yloxy)acetate).

• Abdel-Wahab, B. F., El-Ahl, A. S., & Badria, F. A. (2009). Synthesis of new 2-naphthyl ethers and their protective activities against DNA damage induced by bleomycin-iron. Chemical & Pharmaceutical Bulletin, 57(12), 1348-1351. [Link]

• Chemsrc. (2025). ETHYL 2-(1-NAPHTHYL)-2-OXOACETATE | CAS#:33656-65-4. Chemsrc Online Database. [Link]

• Patel, R., et al. (2010). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME AZETIDINONE DERIVATIVES WITH THE β-NAPHTHOL. Rasayan Journal of Chemistry. [Link]

• PubChem. (2025). Ethyl 2-((1-formyl-2-naphthalenyl)oxy)acetate. National Center for Biotechnology Information. [Link]

• Kovalenko, S., et al. (2021). Synthesis, Crystal Structure, and Biological Activity of Ethyl 4-Methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate Polymorphic Forms. Molecules. [Link]

• Lee, K., et al. (2012). Antitumor Agents 266. Design, Synthesis, and Biological Evaluation of Novel 2-(Furan-2-yl) naphthalen-1-ol Derivatives as Potent and Selective Anti-Breast Cancer Agents. Journal of Medicinal Chemistry. [Link]

• ACG Publications. (2025). Synthesis of biologically active heterocyclic compounds from β-diketones. Records of Natural Products. [Link]

• Google Patents. (2021). WO2021158573A1 - Methods related to bioactive agents that convert from anions to molecules.

• Al-Ostath, A., et al. (2024). Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols. Scientific Reports. [Link]

• Das, B., et al. (2012). Multicomponent one-pot synthesis of 2-naphthol derivatives and evaluation of their anticancer activity. Medicinal Chemistry Research. [Link]

• ResearchGate. (2023). Synthesis and Characterization of some new heterocyclic derivatives from terphthaldehyde and study of their biological activity. Journal of Kufa for Chemical Sciences. [Link]

• ResearchGate. (2016). Kinetics and Mechanism of Ethyl Acetate Production Using Eco-Benign Solid Catalyst. Journal of Physical Chemistry & Biophysics. [Link]

• Zielińska-Pisklak, M., et al. (2022). Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. Molecules. [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information: Synthesis of 2-(2-formylphenoxy)acetate esters. RSC Publishing. [Link]

• Al-Amiery, A. A. (2023). Synthesis and Characterization of some new heterocyclic derivatives from terphthaldehyde and study of their biological activity. Journal of Kufa for Chemical Sciences. [Link]

• ResearchGate. (2015). Synthesis of 1-amidoalkyl-2-naphthols and oxazine derivatives with study of their antibacterial and antiviral activities. Request PDF. [Link]

• MDPI. (2021). Design and Synthesis of Novel Antimicrobial Agents. Molecules. [Link]

• Bode, J. W. (2018). Synthetic fermentation of bioactive molecules. Current Opinion in Chemical Biology. [Link]

• Singh, U. P., & Bhat, H. R. (2023). Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities. Pharmaceuticals. [Link]

• ResearchGate. (2014). An Efficient, Simple and Expedition Synthesis of 1-Amidoalkyl-2-naphthols as “Drug Like” Molecules for Biological Screening. Request PDF. [Link]

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• The Good Scents Company. (n.d.). 2-methoxyethyl acetate. The Good Scents Company Information System. [Link]

• Lee, K. H. (2012). Antitumor agents. 266. Design, synthesis, and biological evaluation of novel 2-(furan-2-yl)naphthalen-1-ol derivatives as potent and selective antibreast cancer agents. Journal of Medicinal Chemistry. [Link]

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Application Notes and Protocols for the Synthesis of Schiff Bases from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Introduction: The Versatility of Schiff Bases in Modern Drug Discovery

Schiff bases, characterized by the azomethine (-C=N-) functional group, are a cornerstone in the synthesis of novel therapeutic agents.[1] Their facile synthesis, structural flexibility, and diverse coordination chemistry have established them as privileged scaffolds in medicinal chemistry.[2] These compounds are not merely synthetic intermediates but often exhibit a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties.[1][3] The formation of a Schiff base is a classic condensation reaction between a primary amine and a carbonyl compound, such as an aldehyde or ketone.[2] This application note provides a detailed, step-by-step protocol for the synthesis of Schiff bases derived from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, a versatile starting material for creating a library of potential drug candidates.

The core of this protocol is designed for researchers, scientists, and professionals in drug development, offering not just a procedure but also the underlying chemical principles and rationale for each step.

Reaction Mechanism and Rationale

The synthesis of a Schiff base is a reversible reaction that proceeds via a two-step mechanism: nucleophilic addition followed by dehydration.[1]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde in Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. This results in the formation of a tetrahedral intermediate known as a carbinolamine.

• Dehydration: The carbinolamine is an unstable intermediate that readily eliminates a molecule of water to form the stable imine, or Schiff base. This dehydration step is often the rate-determining step and can be catalyzed by either an acid or a base.

The use of a catalytic amount of a weak acid, such as glacial acetic acid, is common in Schiff base synthesis. The acid protonates the hydroxyl group of the carbinolamine, converting it into a better leaving group (water), thereby facilitating the dehydration step.

Experimental Protocol: Synthesis of Ethyl 2-({1-[(arylimino)methyl]naphthalen-2-yl}oxy)acetate Derivatives

This protocol outlines a general procedure for the synthesis of Schiff bases from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate and various primary aromatic amines (substituted anilines).

Materials and Reagents

• Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

• Substituted primary aromatic amine (e.g., aniline, p-toluidine, p-anisidine)

• Absolute Ethanol or Methanol

• Glacial Acetic Acid (catalytic amount)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, etc.)

• Heating mantle or oil bath

• Filtration apparatus (Büchner funnel, filter paper)

• Recrystallization solvent (e.g., ethanol, methanol)

Step-by-Step Procedure

• Dissolution of Aldehyde: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve one molar equivalent of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate in a suitable volume of absolute ethanol (approximately 10-20 mL per gram of aldehyde). Stir the mixture at room temperature until the aldehyde is completely dissolved.

• Addition of Amine: To the stirred solution of the aldehyde, add a solution of one molar equivalent of the desired primary aromatic amine dissolved in a minimal amount of absolute ethanol.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture. The acid acts as a catalyst to facilitate the dehydration of the intermediate carbinolamine.

• Reaction under Reflux: Attach a condenser to the round-bottom flask and heat the reaction mixture to reflux using a heating mantle or oil bath. The reaction is typically refluxed for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation of the Product: After the reaction is complete (as indicated by TLC), allow the reaction mixture to cool to room temperature. In many cases, the Schiff base product will precipitate out of the solution upon cooling. If no precipitate forms, the volume of the solvent can be reduced by rotary evaporation, or the product can be precipitated by adding cold water to the reaction mixture.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

• Drying: Dry the collected product in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is obtained.

Purification: Recrystallization

The crude Schiff base product can be further purified by recrystallization to obtain a crystalline solid with high purity.

• Solvent Selection: Choose a suitable solvent for recrystallization. Ethanol or methanol are often good choices for Schiff bases. The ideal solvent should dissolve the compound well at its boiling point but poorly at room temperature.

• Dissolution: Dissolve the crude product in a minimum amount of the hot recrystallization solvent.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. As the solution cools, the solubility of the Schiff base will decrease, and it will crystallize out of the solution. The cooling process can be further aided by placing the flask in an ice bath.

• Collection and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold solvent, and dry them thoroughly.

Data Presentation: Reaction Parameters

The following table summarizes the typical reaction parameters for the synthesis of various Schiff base derivatives from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Primary Amine	Solvent	Catalyst	Reaction Time (h)
Aniline	Ethanol	Glacial Acetic Acid	3
p-Toluidine	Ethanol	Glacial Acetic Acid	2.5
p-Anisidine	Methanol	Glacial Acetic Acid	3.5
4-Chloroaniline	Ethanol	Glacial Acetic Acid	4

Visualization of the Experimental Workflow

Caption: Workflow for the synthesis of Schiff bases.

Characterization of Synthesized Schiff Bases

The structure and purity of the synthesized Schiff bases should be confirmed using various spectroscopic techniques.

• Infrared (IR) Spectroscopy: The formation of the Schiff base is confirmed by the appearance of a characteristic absorption band for the imine (-C=N-) group, typically in the range of 1600-1650 cm⁻¹. The disappearance of the C=O stretching band of the aldehyde (around 1680-1700 cm⁻¹) and the N-H stretching bands of the primary amine (around 3300-3500 cm⁻¹) also indicates the successful formation of the product.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The formation of the azomethine bond is confirmed by the appearance of a singlet signal for the proton of the -CH=N- group, typically in the downfield region (δ 8.0-9.0 ppm). The signals corresponding to the aromatic protons of both the naphthyl and the aniline moieties will also be present.

  • ¹³C NMR: The carbon of the -C=N- group will show a characteristic signal in the range of δ 140-160 ppm.

• Mass Spectrometry (MS): The molecular weight of the synthesized Schiff base can be confirmed by mass spectrometry, which will show the molecular ion peak (M⁺) corresponding to the calculated molecular weight of the product.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of Schiff bases from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. The procedure is robust and can be adapted for the synthesis of a wide variety of Schiff base derivatives by using different primary amines. The successful synthesis and characterization of these compounds open up avenues for further investigation into their biological activities and potential as therapeutic agents. The inherent versatility of Schiff base chemistry continues to make it a valuable tool in the arsenal of medicinal chemists and drug discovery professionals.

References

• Schiff base derived from 2-hydroxy-1-naphthaldehyde and liquid-assisted mechanochemical synthesis of its isostructural Cu(ii) and Co(ii) complexes. CrystEngComm.
• synthesis of schiff bases derived from 2-hydroxy-1-naphth- aldehyde and their tin. Bulletin of the Chemical Society of Ethiopia, 2018.
• Green Synthesis, Spectral, Thermal Characterization and Biological Activity of Schiff base Ligand Derived from 3-amino-1,2,4-triazol. Oriental Journal of Chemistry, 2019.
• 2-Hydroxy-1-naphthaldehyde-derived Schiff bases: Synthesis, characterization, and structure.
• Syntheses and X-ray structures of enantiopure Schiff bases (R or S)-2-(((E)-1-(Ar)ethylimino)ethyl)phenol and their in-situ hydrolysis in the presence of copper(II)
• The structure of Schiff bases derived from 2-hydroxy-1-naphthaldehyde and some α-amino acids.
• Synthesis and Spectroscopic Studies of New Schiff Bases. Molecules, 2006.
• SYNTHESIS AND SPECTRAL CHARACTERIZATION OF SCHIFF BASE COMPLEXES DERIVED FROM HETEROCYCLIC COMPOUND 4-ACETYL PYRIDINE AND EDA WITH DIVALENT METAL CHLORIDE AND ACETATE BY USING ULTRASOUND METHOD. IJRAR, 2019.
• Synthesis and characterization of novel Schiff base ligands.
• Synthesis, Characterization, and Bioactivity Studies of the Schiff Base Ligand and its Zinc(II) Complex. ARO-The Scientific Journal of Koya University, 2024.
• Synthesis, physical characterization, and biological activity of some Schiff base derive from substituted aniline and it's complexes with. Der Pharma Chemica.
• Infrared and electronic spectral data Schiff base ligands.
• SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZ
• SYNTHESIS AND CHARACTERIZATION OF SCHIFF BASE TRANSITION METAL COMPLEXES.

• Synthesis and Characterization of some New Schiff Bases of 2-Oxonaphtho[2,1-b][3][5]Oxazine. ResearchGate.

• Condensation-Based Methods for the C−H Bond Functionalization of Amines. Accounts of Chemical Research, 2021.
• Eco-friendly and efficient multi-component method for preparation of 1-amidoalkyl-2-naphthols under solvent-free conditions by dodecylphosphonic acid (DPA). Arkivoc, 2014.
• Application Notes and Protocols for the Condensation Reaction of Ethyl (3-formyl-1H-indol-2-yl)
• novel deacetylation of 1-acetyl 2-naphthol in facile manner.

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Application Notes & Protocols: Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate as a Versatile Platform for the Synthesis of Complex Molecules

Document ID: AN-CNP-2601-01

Abstract

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a bifunctional aromatic building block possessing a unique combination of reactive sites: a sterically accessible aldehyde on a rigid naphthalene scaffold and an ethyl acetate moiety tethered through an ether linkage. While its direct precursor, 2-hydroxy-1-naphthaldehyde, is widely utilized, the ether-linked ester derivative offers distinct synthetic advantages by masking the phenolic hydroxyl, thereby preventing unwanted side reactions and enabling novel reaction pathways. This guide provides an in-depth exploration of the synthetic utility of this compound, presenting detailed protocols for its application in the construction of complex heterocyclic systems and functionalized molecular architectures relevant to pharmaceutical and materials science research. We will delve into the causality behind experimental design, offering field-proven insights to guide researchers in leveraging this versatile reagent.

Introduction: A Profile of the Reagent

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (CAS 76322-09-3) is a crystalline solid derived from the common starting material 2-hydroxy-1-naphthaldehyde.[1] The core structure features a 1-formylnaphthalene unit, a well-known platform for constructing fused ring systems and Schiff bases.[2][3] The key differentiating feature is the O-alkylation of the phenolic hydroxyl group with an ethyl acetate unit. This modification serves two primary purposes:

• Protection of the Phenolic Group: It prevents the acidic proton of the hydroxyl group from interfering with base-catalyzed reactions and blocks its participation in typical condensation reactions (e.g., direct formation of certain metal complexes or coumarins).

• Introduction of a Second Reactive Handle: The ester functionality can be hydrolyzed to a carboxylic acid, reduced to an alcohol, or participate in cyclization reactions, significantly expanding the synthetic possibilities beyond the aldehyde.

The strategic placement of the formyl and the oxyacetate groups at the 1 and 2 positions, respectively, creates a powerful ortho-directing system for intramolecular cyclizations and multi-component reactions.

Protocol 1: Synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

The most direct route to the title compound is the Williamson ether synthesis, a robust and well-established method.

Sources

• 1. 76322-09-3 Cas No. | Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate | Matrix Scientific [matrixscientific.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Welcome to the technical support guide for the synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific O-alkylation reaction. Our goal is to move beyond simple procedural steps and delve into the causality behind experimental choices, empowering you to troubleshoot effectively and maximize your yield and purity.

Reaction Overview: The Williamson Ether Synthesis

The synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate from 2-hydroxy-1-naphthaldehyde and an ethyl haloacetate is a classic example of the Williamson ether synthesis. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] The core principle involves the deprotonation of the weakly acidic phenolic hydroxyl group to form a potent nucleophile, the naphthoxide ion. This ion then attacks the electrophilic carbon of the ethyl haloacetate, displacing the halide to form the desired ether linkage.

Caption: Reaction mechanism for the Williamson ether synthesis.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Category 1: Low or No Product Yield

Q: My reaction shows very little or no conversion of the starting material, even after an extended time. What's the primary suspect?

A: The most common culprit is inefficient deprotonation of the 2-hydroxy-1-naphthaldehyde. The phenolic proton must be removed to form the nucleophilic naphthoxide.

• Causality: The Williamson ether synthesis is contingent on the formation of an alkoxide or phenoxide.[3] Alcohols and phenols are generally weak nucleophiles, but their conjugate bases are very strong nucleophiles.

• Troubleshooting Steps:

  • Base Strength & Quality: While 2-hydroxy-1-naphthaldehyde is more acidic than a simple alcohol, a sufficiently strong base is still required. Anhydrous potassium carbonate (K₂CO₃) is often effective and is a good starting point due to its non-hygroscopic nature and ease of handling. If using a weaker base or if your base has absorbed moisture, the reaction will be sluggish. Ensure your base is freshly opened or has been properly dried. For a more forceful approach, sodium hydride (NaH) can be used, but requires a strictly anhydrous solvent like DMF or THF.[2][3]

  • Solvent Choice: Polar aprotic solvents like DMF or acetonitrile are ideal.[4] They effectively dissolve the naphthoxide salt while not solvating the nucleophile as heavily as protic solvents (like ethanol or water), leaving it "free" to attack the electrophile. Using a non-polar solvent will result in poor solubility and slow reaction rates.

Q: My yield is consistently low (30-50%), although the reaction does proceed. How can I improve it?

A: This often points to suboptimal reaction conditions or competing side reactions.

• Causality: The SN2 reaction rate is highly dependent on concentration, temperature, and the nature of the reactants. Side reactions, particularly elimination, can compete with substitution.[4][5]

• Troubleshooting Steps:

  • Temperature Optimization: Typical Williamson syntheses are conducted between 50-100 °C.[4] Start at a moderate temperature (e.g., 60-80 °C) and monitor by TLC.[6] Excessively high temperatures can promote decomposition or side reactions.

  • Choice of Alkylating Agent: Ethyl bromoacetate is more reactive than ethyl chloroacetate due to bromide being a better leaving group than chloride. If your yields are low with the chloro- variant, switching to the bromo- variant can significantly increase the reaction rate and final yield.

  • Consider a Phase-Transfer Catalyst (PTC): If you are using a solid-liquid system (e.g., K₂CO₃ in acetonitrile), the reaction occurs at the interface. A PTC, such as tetrabutylammonium bromide (TBAB) or 18-crown-6, can dramatically improve the yield.[4] The PTC transports the naphthoxide anion from the solid phase (or an aqueous phase if used) into the organic phase, where it can react with the ethyl haloacetate.[4][7]

Caption: A workflow for troubleshooting low product yield.

Category 2: Impure Product & Side Reactions

Q: My TLC shows a spot that is very close to my starting material, and my final product seems to have impurities even after purification. What could this be?

A: You may be observing C-alkylation, a known competitive side reaction in the alkylation of phenols.

• Causality: The phenoxide ion is an ambident nucleophile, meaning it has two nucleophilic sites: the oxygen and the activated aromatic ring (specifically the carbon ortho and para to the oxygen). While O-alkylation is generally favored under thermodynamic control, some C-alkylation can occur, leading to a difficult-to-separate isomer.

• Troubleshooting Steps:

  • Solvent and Counter-ion: C-alkylation is more prevalent in less polar solvents where the phenoxide ion is more tightly associated with its counter-ion (e.g., K⁺). Using a highly polar aprotic solvent like DMF or DMSO can better solvate the cation, favoring O-alkylation.

  • Phase-Transfer Catalysis: As mentioned, PTCs can favor O-alkylation by creating a "softer" ion pair with the phenoxide, which enhances the reactivity of the oxygen atom.[4]

Q: After work-up, my crude product is an oil or a dark, discolored solid. What causes this?

A: Discoloration often arises from impurities in the starting 2-hydroxy-1-naphthaldehyde or from decomposition during the reaction.

• Causality: Aldehydes, especially aromatic ones, can be susceptible to air oxidation over time, forming the corresponding carboxylic acid, which can lead to colored byproducts. The starting naphthol itself can also contain colored impurities.[8]

• Troubleshooting Steps:

  • Purify the Starting Material: If your 2-hydroxy-1-naphthaldehyde is not a clean, pale-yellow solid, consider recrystallizing it from ethanol or another suitable solvent before use.[8]

  • Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent oxidation, especially if the reaction is run for a long time at elevated temperatures.

  • Purification: The crude product can be purified effectively by column chromatography (silica gel, using a hexane/ethyl acetate gradient) or by recrystallization from a solvent like ethanol or an ethanol/water mixture.[9]

Frequently Asked Questions (FAQs)

Q: What are the optimal reaction parameters for this synthesis?

A: The optimal conditions depend on the desired balance of reaction speed, yield, and cost. Below is a summary of typical choices.

Parameter	Standard Conditions	High-Yield Conditions	Rationale
Starting Material	2-hydroxy-1-naphthaldehyde	Recrystallized 2-hydroxy-1-naphthaldehyde	Purity of starting material prevents side reactions.
Alkylating Agent	Ethyl Chloroacetate (1.1 eq)	Ethyl Bromoacetate (1.1-1.2 eq)	Bromoacetate is more reactive (better leaving group).
Base	Anhydrous K₂CO₃ (1.5-2.0 eq)	Anhydrous K₂CO₃ (1.5 eq)	Sufficiently strong, easy to handle, and economical.
Solvent	Acetone or Acetonitrile	Anhydrous DMF	DMF provides excellent solubility for the naphthoxide salt.
Catalyst	None	TBAB (0.1 eq)	PTC accelerates the reaction and improves yield.[4][7]
Temperature	50-60 °C (Acetone reflux)	60-80 °C	Balances reaction rate against potential decomposition.
Time	4-8 hours	2-6 hours	Monitor by TLC until starting material is consumed.

Q: How should I monitor the reaction progress?

A: Thin-Layer Chromatography (TLC) is the most effective method. Use a mobile phase like 4:1 Hexane:Ethyl Acetate. The product, being less polar than the starting phenol, will have a higher Rf value. Spot the starting material, the reaction mixture, and a co-spot (starting material and reaction mixture in the same lane) to clearly track the consumption of the reactant and the appearance of the product.

Q: What is the best procedure for product work-up and isolation?

A: A standard aqueous work-up is effective.

• After the reaction is complete, cool the mixture and filter off the inorganic salts (like K₂CO₃).

• Evaporate the solvent under reduced pressure.

• Dissolve the residue in a water-immiscible organic solvent like ethyl acetate or dichloromethane.[6][9]

• Wash the organic layer sequentially with water, a dilute base (e.g., 5% NaOH solution) to remove any unreacted phenol, and finally with brine.

• Dry the organic layer over anhydrous sodium or magnesium sulfate, filter, and concentrate to yield the crude product.[9] The product can then be purified as described previously.

Caption: Interdependencies of key reaction parameters.

Detailed Experimental Protocols

Protocol 1: Standard Synthesis using Potassium Carbonate

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-hydroxy-1-naphthaldehyde (1.0 eq), anhydrous potassium carbonate (1.5 eq), and acetonitrile (approx. 10 mL per gram of naphthol).

• Add ethyl chloroacetate (1.1 eq) to the suspension.

• Heat the mixture to reflux (approx. 82 °C) and stir vigorously.

• Monitor the reaction progress by TLC every 1-2 hours.

• Once the starting material is consumed (typically 4-8 hours), cool the reaction to room temperature.

• Filter the solid salts and wash the filter cake with a small amount of acetonitrile.

• Combine the filtrates and concentrate under reduced pressure.

• Proceed with the aqueous work-up and purification as described in the FAQ section.

Protocol 2: High-Yield Synthesis using Phase-Transfer Catalysis

• To a round-bottom flask, add 2-hydroxy-1-naphthaldehyde (1.0 eq), anhydrous potassium carbonate (1.5 eq), tetrabutylammonium bromide (TBAB, 0.1 eq), and anhydrous DMF (8 mL per gram of naphthol).

• Add ethyl bromoacetate (1.2 eq) dropwise to the mixture at room temperature.

• Heat the reaction mixture to 70 °C with vigorous stirring.

• Monitor the reaction by TLC. The reaction is often complete within 2-4 hours.

• After completion, cool the mixture and pour it into a separatory funnel containing water and ethyl acetate.

• Perform the aqueous work-up as detailed in the FAQ section. The use of DMF will require more extensive washing with water/brine to fully remove it from the organic layer.

• Purify the crude product by column chromatography or recrystallization to obtain Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate as a solid.

References

• Der Pharma Chemica. (n.d.). Synthesis of ethyl [(1, 3-benzothiazol-2-yl) sulfanyl] acetate derivatives by greener techniques. Retrieved from [Link]

• Google Patents. (2015). CN104387217A - Method for preparing o-hydroxynaphthalene formaldehyde compound from naphthol derivative.
• Google Patents. (2013). CN103058870A - Preparation method of ethyl 2-oxocyclopentylacetate.

• Arshad, M., et al. (2013). Ethyl 2-[(2-oxo-2H-chromen-7-yl)oxy]acetate. Acta Crystallographica Section E: Structure Reports Online, 69(5), o692. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Google Patents. (1997). EP0792860A1 - Process for the synthesis of nabumetone.

• Chemistry LibreTexts. (2021). 11.8: Williamson Ether Synthesis. Retrieved from [Link]

• Quora. (2021). What is the reaction mechanism of B-naphthol methyl ether via Williamson synthesis method with any strong base? Retrieved from [Link]

• University of Wisconsin-La Crosse. (n.d.). Experiment 06 Williamson Ether Synthesis. Retrieved from [Link]

• Truman State University. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• PubMed. (2007). Synthesis of new 2-naphthyl ethers and their protective activities against DNA damage induced by bleomycin-iron. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Retrieved from [Link]

• Scientific Research Publishing. (2014). Environmentally Benign Synthetic Protocol for O-Alkylation of β-Naphthols and Hydroxy Pyridines in Aqueous Micellar Media. Retrieved from [Link]

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• The Organic Chemistry Tutor (YouTube). (2018). Williamson Ether Synthesis Reaction Mechanism. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-((1-formyl-2-naphthalenyl)oxy)acetate. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-hydroxy-1-naphthaldehyde. Retrieved from [Link]

• ResearchGate. (2009). Etherification of Phenols Catalyzed by Solid-Liquid Phase Transfer Catalyst PEG400 Without Solvent. Retrieved from [Link]

• ResearchGate. (2007). The Investigation of the Alkylation Reactions of Hydroxy and En‐Oximes with Some Halohydrins and Epoxides. Retrieved from [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

• ResearchGate. (2019). 2-Hydroxy-1-naphthaldehyde. Retrieved from [Link]

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Technical Support Center: Purification of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Introduction

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a key intermediate in synthetic organic chemistry. Its preparation, commonly achieved through a Williamson ether synthesis between 2-hydroxy-1-naphthaldehyde and an ethyl haloacetate, often results in a crude product containing unreacted starting materials, byproducts, and residual reagents.[1][2] Achieving high purity is critical for subsequent steps and ensuring the integrity of final compounds in research and drug development.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to troubleshoot common purification challenges. We will explore purification strategies ranging from classical techniques like recrystallization and column chromatography to a highly specific chemical extraction method leveraging the reactivity of the aldehyde functional group.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues encountered during the purification of crude Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Section 1: General Issues & Analysis

Question: My purified product has a low melting point (below 90 °C) and a broad melting range. What does this indicate? Answer: A low and broad melting point is a classic sign of impurities.[3] The reported melting point for pure Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is 90-92 °C. Common impurities that can cause this include:

• Unreacted 2-hydroxy-1-naphthaldehyde: This is a very common impurity from the synthesis.

• Residual Solvents: Solvents used in the reaction or initial workup (e.g., DMF, acetonitrile, ethyl acetate) can be trapped in the solid matrix.[4]

• Hydrolysis Product: The ester can hydrolyze to the corresponding carboxylic acid, 2-[(1-formyl-2-naphthyl)oxy]acetic acid, especially if exposed to strong basic or acidic conditions during workup.

Troubleshooting Steps:

• Ensure the product is thoroughly dried under vacuum to remove any residual solvent.

• If the melting point is still low, a further purification step such as recrystallization or column chromatography is necessary.

Question: I see multiple spots on my Thin Layer Chromatography (TLC) plate after running the crude reaction mixture. How do I identify them? Answer: TLC is your primary tool for assessing purity and identifying components. For this compound, a typical mobile phase would be a mixture of a nonpolar solvent like hexanes and a more polar solvent like ethyl acetate.

• Product Spot: Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is moderately polar. Its Rf value will be intermediate.

• Starting Material Spot (2-hydroxy-1-naphthaldehyde): The free hydroxyl group makes this compound more polar than the product. It will have a lower Rf value (it will travel less distance up the plate).

• Carboxylic Acid Impurity: If hydrolysis has occurred, the resulting carboxylic acid is highly polar and will have a very low Rf, possibly staying on the baseline.[5]

• Non-polar Byproducts: These are less common but would have a high Rf value.

By running co-spots of your crude mixture alongside the starting materials, you can definitively identify the impurity spots.

Section 2: Purification by Recrystallization

Question: My compound "oils out" during recrystallization instead of forming crystals. Why is this happening and how can I fix it? Answer: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystal lattice.[3] This typically happens if the solution is too supersaturated or if the boiling point of the solvent is higher than the melting point of the impure compound.

Troubleshooting Steps:

• Re-dissolve the oil: Gently heat the mixture to bring the oil back into solution.

• Add more solvent: Add a small amount of additional hot solvent to reduce the saturation level.

• Slow down the cooling: Allow the flask to cool very slowly to room temperature. Insulating the flask can help. Rapid cooling often leads to precipitation rather than crystallization.[6]

• Scratch the flask: Use a glass rod to gently scratch the inner surface of the flask at the liquid's surface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.[3]

Question: What is a good starting solvent for recrystallizing Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate? Answer: The ideal solvent is one in which the compound is highly soluble at high temperatures but poorly soluble at low temperatures.[7][8] Given the molecule's structure (large nonpolar naphthyl ring, moderately polar ester and aldehyde groups), good starting points are:

• Single Solvents: Ethanol or isopropanol.

• Mixed Solvent Systems: Ethyl acetate/hexanes or ethanol/water. With mixed systems, you dissolve the compound in a minimal amount of the "good" solvent (e.g., ethyl acetate) at an elevated temperature and then slowly add the "poor" solvent (e.g., hexanes) until the solution becomes cloudy (the cloud point). A small addition of the good solvent will clarify it, and upon slow cooling, crystals should form.[3]

Section 3: Purification by Column Chromatography

Question: My compounds are not separating well on a silica gel column. What adjustments can I make? Answer: Poor separation in column chromatography is almost always a solvent system (eluent) issue. The goal is to find a mobile phase that gives good separation of Rf values on a TLC plate (ideally a ΔRf > 0.2).

Troubleshooting Steps:

• Optimize the Eluent with TLC: Before running a column, test different solvent systems using TLC. A good starting point is a hexane:ethyl acetate mixture.[9]

• Use a Gradient Elution: Start the column with a low-polarity eluent (e.g., 95:5 hexane:ethyl acetate) to elute any non-polar impurities. Gradually increase the polarity (e.g., to 90:10, 80:20) to move your product down the column and separate it from the more polar starting material, which will lag behind.

• Proper Column Packing: Ensure your silica gel column is packed uniformly without air bubbles or cracks, which can lead to poor separation. A slurry packing method is generally reliable.[9]

Solvent System (Hexane:Ethyl Acetate)	Expected Rf (Product)	Expected Rf (Impurity: 2-hydroxy-1-naphthaldehyde)	Recommendation
95:5	~0.5	~0.3	Potentially good separation. May be slow to elute the product.
90:10	~0.6	~0.4	Good starting point for TLC optimization.
80:20	~0.75	~0.6	Rf values are getting high; separation may decrease. Good for eluting the product faster after non-polar impurities are removed.
70:30	>0.8	>0.7	Too polar. Compounds will elute too quickly with poor separation.

Table 1. Guidance for optimizing a hexane/ethyl acetate solvent system for column chromatography based on TLC analysis.

Section 4: Chemical Purification via Bisulfite Adduct Formation

Question: I have non-aldehyde impurities that are difficult to remove by chromatography. Is there another way? Answer: Yes. A highly effective and specific method for purifying aldehydes is through the formation of a sodium bisulfite adduct.[10] Aldehydes react reversibly with a saturated aqueous solution of sodium bisulfite (NaHSO₃) to form a solid adduct which is typically soluble in water.[11][12] Most other organic compounds (including unreacted ethyl haloacetate or non-aldehyde byproducts) do not react and will remain in the organic phase.

Mechanism Insight: The nucleophilic sulfur atom of the bisulfite ion attacks the electrophilic carbonyl carbon of the aldehyde. A subsequent proton transfer results in the formation of a stable, water-soluble salt (the adduct).[10] This allows for a clean separation by liquid-liquid extraction. The reaction is reversible, and the pure aldehyde can be regenerated by adding a base (like NaOH) or an acid.[12]

Experimental Protocols

Protocol 1: Purification via Sodium Bisulfite Adduct Formation

This protocol is ideal for selectively removing the aldehyde product from a mixture of non-aldehyde impurities.

Workflow Diagram: Bisulfite Purification

A workflow for the selective purification of an aldehyde using bisulfite extraction.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product mixture in a minimal amount of a water-miscible organic solvent like methanol or THF. For a 1 gram scale, 5-10 mL is a good starting point.[12]

• Adduct Formation: Transfer the solution to a separatory funnel. Add 1.5-2.0 equivalents of a freshly prepared, saturated aqueous solution of sodium bisulfite. Stopper the funnel and shake vigorously for 1-2 minutes. Vent frequently to release any pressure. A white precipitate of the adduct may form.

• Extraction: Add deionized water (e.g., 25 mL) and an immiscible organic solvent like ethyl acetate or dichloromethane (e.g., 25 mL) to the funnel. Shake again to dissolve the adduct in the aqueous phase and ensure all non-aldehyde components are in the organic phase.[11]

• Separation: Allow the layers to separate fully. Drain the lower aqueous layer (containing the aldehyde-bisulfite adduct) into a clean flask. The upper organic layer, containing the impurities, can be discarded.

• Aldehyde Regeneration: Return the aqueous layer to the separatory funnel. Add an equal volume of fresh ethyl acetate. While gently swirling, slowly add a 50% aqueous solution of sodium hydroxide (NaOH) dropwise until the pH of the aqueous layer is >12 (check with pH paper).[12] This will decompose the adduct and regenerate the free aldehyde.

• Final Extraction & Isolation: Stopper the funnel and shake to extract the regenerated, pure aldehyde into the ethyl acetate layer. Separate the layers, collect the organic phase, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified product.

References

• BenchChem. (n.d.). Technical Support Center: Aldehyde Purification via Bisulfite Adducts.
• BenchChem. (n.d.). Technical Support Center: Purification of Sulfonated Aromatic Aldehydes.
• University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes.
• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis.
• Brindle, C. S., et al. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments.
• Reddit r/chemistry community. (2015). Purifying aldehydes?.
• BenchChem. (n.d.). Common side reactions in the Williamson synthesis of ethers.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 738061, Ethyl 2-((1-formyl-2-naphthalenyl)oxy)acetate.
• MDPI. (2020). TLC in the Analysis of Plant Material.
• Sigma-Aldrich. (n.d.). Product Page: ethyl 2-[(1-formylnaphthalen-2-yl)oxy]acetate.
• BenchChem. (n.d.). Technical Support Center: Recrystallization of Ethyl 2-(2-bromo-6-formylphenoxy)acetate.
• Wikipedia. (n.d.). Williamson ether synthesis.
• Chemistry Steps. (n.d.). The Williamson Ether Synthesis.
• University Experiment Guide. (n.d.). The Williamson Ether Synthesis.
• Impact Factor. (2023). Isolation of Ethyl Acetate Fraction of Methanolic Extract of Cinnamomum malabatrum Leaves by Column Chromatography.
• IAEA. (n.d.). Validation of thin-layer chromatographic methods for pesticide residue analysis.
• BenchChem. (n.d.). Technical Support Center: Purification of Methyl 2-(2-formyl-1H-pyrrol-1-yl)acetate by Column Chromatography.
• BenchChem. (n.d.). Application Notes and Protocols for the Recrystallization of Ethyl 2-(1-hydroxycyclohexyl)acetate.
• BenchChem. (n.d.). Application Note and Protocol for the Recrystallization of Ethyl 2-formyloxazole-4-carboxylate.
• BenchChem. (n.d.). Technical Support Center: 2-(Adamantan-1-yl)ethyl Acetate Crystallization.

Sources

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• 2. community.wvu.edu [community.wvu.edu]
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• 12. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Welcome to the technical support guide for the synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. This resource is designed for researchers and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and deepen their understanding of the underlying reaction mechanisms. The synthesis, a variation of the Williamson ether synthesis, involves the O-alkylation of 2-hydroxy-1-naphthaldehyde with ethyl bromoacetate. While straightforward in principle, the bifunctional nature of the starting materials presents unique challenges and potential side reactions that require careful control of reaction conditions.

Section 1: The Core Synthesis - A Validated Protocol

The formation of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is achieved via a nucleophilic substitution (SN2) reaction. A weak base deprotonates the phenolic hydroxyl group of 2-hydroxy-1-naphthaldehyde to form a nucleophilic naphthoxide ion. This ion then attacks the electrophilic carbon of ethyl bromoacetate, displacing the bromide leaving group to form the desired ether linkage.[1]

Recommended Protocol

This protocol is designed to maximize the yield of the desired O-alkylated product while minimizing common side reactions.

Table 1: Recommended Reagents and Conditions

Reagent/Parameter	Molar Ratio (to Naphthaldehyde)	Concentration/Notes	Rationale
2-Hydroxy-1-naphthaldehyde	1.0 eq.	-	Limiting reagent.
Ethyl Bromoacetate	1.1 - 1.2 eq.	Lachrymator, handle in a fume hood.[2][3]	A slight excess ensures complete consumption of the more valuable naphthaldehyde.
Potassium Carbonate (K₂CO₃)	2.0 - 3.0 eq.	Must be anhydrous.	A mild base that minimizes hydrolysis and Cannizzaro side reactions. Excess ensures complete deprotonation.[4]
Solvent	-	Anhydrous Acetone or DMF	Polar aprotic solvents facilitate the SN2 reaction by solvating the potassium cation, leaving a highly reactive "naked" naphthoxide nucleophile.[5]
Temperature	-	Reflux (Acetone: ~56°C, DMF: can be run at 60-80°C)	Provides sufficient energy for the reaction without promoting decomposition or significant side reactions.

| Reaction Time | - | 4 - 8 hours | Monitor progress using Thin Layer Chromatography (TLC) to determine completion. |

Step-by-Step Methodology:

• To a round-bottomed flask equipped with a magnetic stirrer and reflux condenser, add 2-hydroxy-1-naphthaldehyde (1.0 eq.), anhydrous potassium carbonate (3.0 eq.), and anhydrous acetone (15-20 mL per gram of naphthaldehyde).

• Stir the suspension vigorously for 15 minutes at room temperature.

• Add ethyl bromoacetate (1.2 eq.) to the mixture.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction's progress by TLC (e.g., using a 3:1 hexane:ethyl acetate mobile phase), observing the disappearance of the starting naphthaldehyde spot.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the solid potassium carbonate and potassium bromide salts and wash the solid cake with a small amount of acetone.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the resulting crude residue in ethyl acetate. Wash the organic layer sequentially with water (2x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product, which can then be purified.

Section 2: Troubleshooting Guide

Even with a robust protocol, unexpected issues can arise. This section addresses the most common problems encountered during the synthesis.

Q1: My reaction yield is very low, or I've recovered mostly starting material. What went wrong?

Answer: This issue typically points to one of three areas: insufficient activation of the nucleophile, inactive reagents, or sub-optimal conditions.

• Cause A: Incomplete Deprotonation. The phenolic proton of 2-hydroxy-1-naphthaldehyde must be removed to generate the active naphthoxide nucleophile.

  • Troubleshooting: Ensure your base (K₂CO₃) is anhydrous . Water will consume the base and can hinder the reaction. Use a sufficient excess (at least 2-3 equivalents) to drive the equilibrium towards the naphthoxide.

• Cause B: Reagent Quality. Ethyl bromoacetate is susceptible to hydrolysis over time if exposed to atmospheric moisture, converting it to bromoacetic acid and ethanol.

  • Troubleshooting: Use a fresh bottle of ethyl bromoacetate or purify older stock by distillation. As a lachrymator, it is highly reactive and should be handled with care.[3]

• Cause C: Insufficient Temperature or Time. The SN2 reaction requires adequate thermal energy.[6]

  • Troubleshooting: Ensure your reaction is truly at reflux. If using a high-boiling solvent like DMF, ensure the temperature is maintained at 60-80°C. If you are certain conditions are correct, extend the reaction time and continue to monitor by TLC.

Q2: My TLC plate shows the product spot, but also several other spots. What are these impurities?

Answer: The presence of multiple spots indicates the formation of side products. The structure of your starting materials makes several side reactions possible under basic conditions.

• Side Product A: [(1-formyl-2-naphthyl)oxy]acetic acid (Hydrolysis)

  • Formation: This product arises from the hydrolysis of the ethyl ester group on either the final product or the ethyl bromoacetate reagent by hydroxide ions.[7][8] This is exacerbated by using strong bases (like NaOH) or having water in the reaction.

  • TLC Identification: Being a carboxylic acid, this spot will be significantly more polar than your product. It will have a much lower Rf value and may streak on silica gel.

  • Prevention: Use anhydrous K₂CO₃ instead of NaOH or KOH. Ensure all glassware and solvents are thoroughly dried before use.

• Side Products B & C: 2-hydroxymethylnaphthalene-1-ol & 2-hydroxy-1-naphthoic acid (Cannizzaro Reaction)

  • Formation: 2-hydroxy-1-naphthaldehyde is a non-enolizable aldehyde (it lacks α-hydrogens). In the presence of a strong base, two molecules can undergo a disproportionation reaction known as the Cannizzaro reaction. One molecule is reduced to the corresponding alcohol, and the other is oxidized to the carboxylic acid.[9][10][11]

  • TLC Identification: The alcohol (B) will be more polar than the starting material. The carboxylic acid (C) will be highly polar, similar to the hydrolysis product.

  • Prevention: This is the primary reason to avoid strong bases like NaOH. Using a milder base like K₂CO₃ effectively prevents the Cannizzaro reaction.[11] Maintaining a moderate temperature also helps suppress this side reaction.

• Side Product D: C-Alkylated Isomer(s)

  • Formation: The naphthoxide ion is an ambident nucleophile, with electron density on the oxygen and certain carbons of the naphthalene ring system.[12] While O-alkylation is electronically and sterically favored, a small amount of C-alkylation at an activated position on the ring is possible.[5][13]

  • TLC Identification: This isomer would likely have a polarity very similar to the desired product, making it difficult to distinguish by TLC alone.

  • Prevention: Using polar aprotic solvents like DMF or acetone strongly favors O-alkylation.[5] This side reaction is generally minor under the recommended conditions.

Table 2: Troubleshooting Summary of Common Side Products

Side Product	Formation Mechanism	Key Cause	Prevention Strategy
[(1-formyl-2-naphthyl)oxy]acetic acid	Ester Hydrolysis	Water; Strong Base (e.g., NaOH)	Use anhydrous reagents/solvents; use mild base (K₂CO₃).
2-hydroxymethylnaphthalene-1-ol	Cannizzaro Reaction (Reduction)	Strong Base (e.g., NaOH)	Use mild base (K₂CO₃); avoid high temperatures.
2-hydroxy-1-naphthoic acid	Cannizzaro Reaction (Oxidation)	Strong Base (e.g., NaOH)	Use mild base (K₂CO₃); avoid high temperatures.

| C-Alkylated Isomer | Ambident Nucleophile Attack | Sub-optimal solvent choice | Use polar aprotic solvents (Acetone, DMF). |

Q3: How can I effectively purify my final product from these side products?

Answer: The primary method for purification is silica gel column chromatography, leveraging the polarity differences between the desired product and the common impurities.

Protocol for Column Chromatography:

• Prepare the Column: Pack a glass column with silica gel using a slurry method with your starting eluent (e.g., 5% ethyl acetate in hexane).

• Load the Sample: Adsorb your crude product onto a small amount of silica gel (~2-3x the mass of your crude oil). To do this, dissolve the crude oil in a minimal amount of a volatile solvent (like dichloromethane or ethyl acetate), add the silica, and evaporate the solvent completely to get a dry, free-flowing powder. Carefully add this powder to the top of your prepared column.

• Elute the Column: Begin eluting with a low-polarity mobile phase (e.g., 5% ethyl acetate in hexane).

  • Any unreacted ethyl bromoacetate and potential C-alkylated isomers will elute first.

  • Gradually increase the polarity of the mobile phase (e.g., to 10-15% ethyl acetate in hexane). The desired product, Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, will begin to elute.

  • The unreacted 2-hydroxy-1-naphthaldehyde will elute after the product.

• Collect Fractions: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Isolate Product: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product, which should be a solid.

• Note on Acidic Impurities: The highly polar carboxylic acid impurities (from hydrolysis or Cannizzaro) will remain strongly adsorbed to the silica gel under these conditions and will not elute.

Alternative: Recrystallization If the crude product is relatively clean, recrystallization can be an effective purification method. Solvents like ethanol or a mixture of ethyl acetate/hexane can be explored. The goal is to find a solvent system where the product is soluble at high temperatures but sparingly soluble at low temperatures, while impurities remain in solution.

Section 3: Frequently Asked Questions (FAQs)

• Q1: Why is potassium carbonate (K₂CO₃) preferred over a stronger base like sodium hydroxide (NaOH)?

  • A: K₂CO₃ is a sufficiently strong base to deprotonate the phenol (pKa ~9.5) but is mild enough to significantly reduce the rate of competing side reactions. Strong bases like NaOH greatly accelerate the undesirable Cannizzaro reaction of the aldehyde and the hydrolysis of the ester functional group.[7][10]

• Q2: What is the specific role of a polar aprotic solvent like acetone or DMF?

  • A: In a Williamson ether synthesis, polar aprotic solvents are crucial. They possess a strong dipole to dissolve ions but lack acidic protons. They effectively solvate the cation (K⁺) through their negative dipoles (the oxygen atom), but they poorly solvate the naphthoxide anion. This leaves the anion "naked" and highly nucleophilic, promoting a rapid SN2 reaction.[5]

• Q3: Can I use ethyl chloroacetate instead of ethyl bromoacetate?

  • A: Yes, but the reaction will be considerably slower. The SN2 reaction rate depends heavily on the quality of the leaving group. Bromide (Br⁻) is a better leaving group than chloride (Cl⁻) because it is a weaker base. Therefore, the C-Br bond is broken more easily than the C-Cl bond, leading to a faster reaction with ethyl bromoacetate.[14]

• Q4: How can I use spectroscopy to confirm I have made the correct product?

  • A: ¹H NMR is the most powerful tool. You should look for the characteristic signals: a triplet and quartet for the ethyl group (-OCH₂CH₃), a singlet for the methylene group (-OCH₂CO-), and the disappearance of the phenolic -OH peak from the starting material. The aldehyde proton (-CHO) will remain as a singlet in the 9-10 ppm region. IR spectroscopy will show a strong C=O stretch for the ester (~1750 cm⁻¹) and another for the aldehyde (~1680 cm⁻¹), along with C-O ether stretches.

References

• Wikipedia. (n.d.). Cannizzaro reaction. Retrieved from [Link]

• Chem LibreTexts. (2023). Cannizzaro Reaction. Retrieved from [Link]

• University of Toronto. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• PharmaGuideline. (n.d.). Cannizzaro Reaction and Crossed Cannizzaro Reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Lin, H. M., & Weng, H. S. (1997). Hydrolysis of ethyl-2-bromoisobutyrate ester in an alkaline solution. Journal of the Chinese Institute of Chemical Engineers, 28(2), 119-127. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Professor Dave Explains. (2018). Williamson Ether Synthesis. Retrieved from [Link]

• Reddit. (2022). Decarboxylation in basic conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cannizzaro Reaction. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-((1-formyl-2-naphthalenyl)oxy)acetate. Retrieved from [Link]

• Master Organic Chemistry. (2022). Decarboxylation. Retrieved from [Link]

• ACS Omega. (2019). Bromoacetate Olefination Protocol for Norbixin and Julia–Kocienski Olefination for Its Ester Syntheses. Retrieved from [Link]

• Allen Institute. (n.d.). Cannizzaro Reaction Mechanism. Retrieved from [Link]

• Wikipedia. (n.d.). Decarboxylation. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemical Backbone: Understanding the Properties and Synthesis of 2-Hydroxy-1-naphthaldehyde. Retrieved from [Link]

• Imperial College London. (2004). Organic Synthesis Lecture 3. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ethyl bromoacetate. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction scheme of 2-Hydroxy-1-Naphthaldehyde with hydrazine. Retrieved from [Link]

• ResearchGate. (n.d.). Differential reaction energy profiles for O versus C alkylation of enolates. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Hydroxy-1-naphthaldehyde. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-hydroxy-1-naphthaldehyde. Retrieved from [Link]

• Chemistry Stack Exchange. (2015). Alkylation of 1-naphthol in trifluoroethanol versus in DMSO. Retrieved from [Link]

• ChemTalk. (n.d.). Decarboxylation. Retrieved from [Link]

• Human Metabolome Database. (2021). Showing metabocard for 2-Hydroxy-1-naphthaldehyde (HMDB0245141). Retrieved from [Link]

• Quora. (2018). What is the order of hydrolysis of ethyl acetate?. Retrieved from [Link]

• Wikipedia. (n.d.). Ethyl bromoacetate. Retrieved from [Link]

• PubMed. (2007). Synthesis of new 2-naphthyl ethers and their protective activities against DNA damage induced by bleomycin-iron. Retrieved from [Link]

• ChemTalk. (n.d.). Decarboxylation Reaction. Retrieved from [Link]

• Reddit. (2011). What determines whether you trap an enolate or get alkylation (C- versus O-alkylation)?. Retrieved from [Link]

• ChemistryViews. (2012). C- or O-Alkylation?. Retrieved from [Link]

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• 14. reddit.com [reddit.com]

Technical Support Center: Optimization of Reaction Time and Temperature for Formylation

Welcome to the Technical Support Center for Formylation Reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice on optimizing reaction time and temperature for successful formylation.

Frequently Asked Questions (FAQs)

Q1: How do reaction time and temperature fundamentally influence the outcome of a formylation reaction?

Reaction time and temperature are critical parameters that are governed by the principles of chemical kinetics and thermodynamics. Temperature directly affects the rate of reaction; higher temperatures generally increase the reaction rate by providing the molecules with sufficient activation energy to overcome the energy barrier.[1] However, elevated temperatures can also promote side reactions, such as polymerization or di-formylation, leading to a decrease in the desired product's yield and purity.

Reaction time is interdependent with temperature. An optimal reaction time ensures the completion of the reaction, maximizing the yield of the formylated product. Insufficient reaction time will lead to incomplete conversion of the starting material, while an excessively long reaction time, especially at higher temperatures, can lead to the formation of degradation products or unwanted side products.[2] Therefore, a delicate balance between reaction time and temperature must be achieved for optimal results.

Q2: My formylation reaction is resulting in a low yield. What are the likely causes related to time and temperature?

Low yields in formylation reactions can often be attributed to several factors related to reaction time and temperature:

• Suboptimal Temperature: The reaction may be running at a temperature that is too low, resulting in a slow reaction rate and incomplete conversion of the starting material within the allotted time.[3] Conversely, a temperature that is too high can lead to the degradation of the starting material, product, or reagents, thereby reducing the yield.[1]

• Inappropriate Reaction Time: The reaction may not have been allowed to run for a sufficient amount of time, leading to a significant amount of unreacted starting material. On the other hand, if the reaction is left for too long, the desired product might be converting into byproducts.[2]

• Substrate Reactivity: The electronic nature of your substrate plays a crucial role. Electron-rich aromatic compounds are generally more reactive and may require milder conditions (lower temperature, shorter time), while electron-deficient substrates are less reactive and might necessitate more forcing conditions (higher temperature, longer time).[4][5]

Q3: I am observing significant side product formation, such as di-formylation or resin/polymer formation. How can I mitigate this by optimizing time and temperature?

The formation of side products is a common challenge in formylation. Here’s how you can address it by tuning the reaction parameters:

• To Minimize Di-formylation:

  • Lower the Reaction Temperature: Running the reaction at a lower temperature (e.g., 0°C to room temperature) can slow down the rate of the second formylation, thus favoring the mono-formylated product.[2]

  • Reduce Reaction Time: Closely monitor the reaction's progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) and stop the reaction as soon as the desired mono-formylated product is maximized.

• To Prevent Resin/Polymer Formation (especially with phenols):

  • Maintain a Low Temperature: Higher temperatures can accelerate the condensation reactions that lead to resin formation. It is crucial to maintain the lowest effective temperature for the formylation reaction.

  • Control Reagent Addition: Slow, dropwise addition of the formylating agent at a controlled, low temperature can help to dissipate any exothermic heat generated and prevent localized high temperatures that promote polymerization.[3]

Q4: How do I determine the optimal reaction time and temperature for a novel substrate?

For a new substrate, a systematic approach to optimization is recommended. A Design of Experiments (DoE) approach can be highly effective.[6] However, a more traditional one-factor-at-a-time (OFAT) method can also be employed:

• Literature Precedent: Start by reviewing the literature for formylation of similar substrates to get a reasonable starting range for temperature and time.

• Temperature Screening: Set up a series of small-scale parallel reactions, keeping the concentration and stoichiometry of reagents constant while varying the temperature (e.g., 0°C, room temperature, 40°C, 60°C). Monitor the progress of each reaction by TLC or HPLC at regular intervals.

• Time Course Analysis: Once an approximate optimal temperature is identified, perform a time course experiment at that temperature to pinpoint the ideal reaction time. This involves taking aliquots from the reaction mixture at different time points and analyzing them to determine when the product formation is maximized and side product formation is minimal.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps & Explanations
Low or No Product Formation	Reaction temperature is too low.	Gradually increase the reaction temperature in increments of 10-20°C. For sluggish reactions, refluxing overnight may be necessary.[3] This increases the kinetic energy of the molecules, leading to more frequent and energetic collisions.
Reaction time is too short.	Monitor the reaction progress using TLC or HPLC. If starting material is still present and product is forming cleanly, extend the reaction time.
Decomposition of reagents or product.	If the reaction mixture darkens significantly or multiple spots appear on the TLC plate, the temperature may be too high. Repeat the reaction at a lower temperature. Some formylating reagents, like the Vilsmeier reagent, are thermally sensitive.
Formation of Multiple Products (Low Selectivity)	Reaction temperature is too high.	Higher temperatures can provide enough energy to overcome the activation barriers for the formation of multiple isomers or side products.[1] Lowering the temperature can improve selectivity.
Reaction time is too long.	The desired product may be undergoing further reactions. Monitor the reaction and quench it as soon as the desired product concentration is at its maximum.[2]
Di-formylation	High reaction temperature.	As with low selectivity, elevated temperatures can promote a second formylation event. Reducing the temperature is a key strategy.[2]
Excessive reaction time.	Allowing the reaction to proceed long after the mono-formylated product has formed increases the likelihood of di-formylation.
Polymerization/Resin Formation	Reaction temperature is too high.	This is particularly common in the formylation of phenols. High temperatures accelerate the condensation reactions leading to polymers. Maintain the lowest possible temperature that allows for a reasonable reaction rate.
Localized heating.	A highly exothermic reaction can create hot spots. Ensure efficient stirring and consider slow, portion-wise or dropwise addition of reagents, especially at the beginning of the reaction.

Experimental Protocols

Protocol 1: General Procedure for Optimization of Reaction Temperature

This protocol outlines a general method for determining the optimal reaction temperature for a formylation reaction using a parallel reaction setup.

• Setup: In separate, identical reaction vessels equipped with stir bars and under an inert atmosphere (if required), dissolve the substrate in the appropriate anhydrous solvent.

• Reagent Preparation: If necessary, prepare the formylating reagent in a separate flask. For instance, for the Vilsmeier-Haack reaction, the Vilsmeier reagent is prepared by the slow, dropwise addition of phosphorus oxychloride (POCl₃) to an ice-cold solution of N,N-dimethylformamide (DMF).[7]

• Parallel Reactions: Place each reaction vessel in a temperature-controlled bath set to a different temperature (e.g., 0°C, 25°C, 50°C, and 80°C).

• Reagent Addition: Add the formylating agent to each reaction vessel simultaneously (if possible) or in quick succession.

• Monitoring: At regular time intervals (e.g., 30 min, 1 hr, 2 hr, 4 hr), withdraw a small aliquot from each reaction mixture. Quench the aliquot (e.g., with a saturated sodium bicarbonate solution), extract with an appropriate organic solvent, and spot on a TLC plate.[7]

• Analysis: Visualize the TLC plates (e.g., under UV light or using a staining agent) to assess the consumption of starting material and the formation of the product and any byproducts.[8] The optimal temperature will be the one that gives the cleanest conversion to the desired product in a reasonable amount of time.

Protocol 2: Time-Course Analysis for Optimal Reaction Time

Once an optimal temperature has been identified from Protocol 1, this protocol can be used to determine the optimal reaction time.

• Reaction Setup: Set up the reaction on a suitable scale at the predetermined optimal temperature.

• Initial Sample: Once the reaction has started, immediately withdraw the first aliquot (t=0).

• Timed Sampling: At regular intervals (e.g., every 15-30 minutes for a fast reaction, or every 1-2 hours for a slower one), withdraw small, equal-volume aliquots from the reaction mixture.

• Sample Preparation: Quench and work up each aliquot consistently to ensure the results are comparable.

• Quantitative Analysis: Analyze each sample using a quantitative technique such as HPLC or GC-MS to determine the relative concentrations of the starting material, product, and major byproducts over time.

• Data Plotting: Plot the concentration of the desired product versus time. The optimal reaction time is the point at which the product concentration reaches its maximum before starting to decline due to decomposition or side reactions.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Yield in Formylation

Caption: A logical workflow for troubleshooting low yields in formylation reactions.

Diagram 2: Relationship Between Temperature, Time, and Reaction Outcome

Caption: The interplay between reaction time, temperature, and key experimental outcomes.

References

• Gao, D., et al. (2018). A Brief Introduction to Chemical Reaction Optimization. PMC. Retrieved from [Link]

• Maloney, K. M. (2016). Formylation of Amines. PMC. Retrieved from [Link]

• Selvam Guhanathan. (2022). FORMYLATION PART1 ENG. YouTube. Retrieved from [Link]

• Ajandouz, E. H., et al. (2001). Optimization of the aminoreductone formation in the maillard reaction. ResearchGate. Retrieved from [Link]

• Purechemistry. (2023). Aromatic formylation reaction. Retrieved from [Link]

• Lneya. (2024). Effect of Temperature on Reactions of Chemical Organic Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Formylation. Retrieved from [Link]

• Das, N. J., et al. (2024). Utilization of Cooperative Ni Catalyst for Selective Transfer Hydrogenation of N-Heteroarenes with Minimal Hydrogen Surrogate. Inorganic Chemistry. Retrieved from [Link]

• Chemistry with Caroline. (2024). Gatterman Koch Formylation Reaction in Organic Chemistry (EAS Rx). YouTube. Retrieved from [Link]

• Wikipedia. (n.d.). Duff reaction. Retrieved from [Link]

• ACS Catalysis. (2024). Combined Kinetic and Computational Analysis of the Palladium-Catalyzed Formylation of Aryl Bromides. Retrieved from [Link]

• PubMed. (2007). Quantitative correlations among CYP3A sensitive substrates and inhibitors: literature analysis. Retrieved from [Link]

• ResearchGate. (2025). Regioselective Hydroformylation of α,β‐Unsaturated Esters: Impact of Reaction Parameters & Reaction Optimization. Retrieved from [Link]

• Testbook. (n.d.). Gattermann Koch Reaction Detailed Explanation with Applications. Retrieved from [Link]

• Vedantu. (n.d.). Gattermann Koch Reaction: Mechanism, Uses & Examples. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Real-time HPLC-MS reaction progress monitoring using an automated analytical platform. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• FDA. (2023). Drug Development and Drug Interactions | Table of Substrates, Inhibitors and Inducers. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Formylation - Common Conditions. Retrieved from [Link]

• Grokipedia. (n.d.). Duff reaction. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• University of Edinburgh Research Explorer. (2014). Kinetic Explanation for the Temperature Dependence of the Regioselectivity in the Hydroformylation of Neohexene. Retrieved from [Link]

• Reddit. (2021). Having some troubles with a Vislmeier-Haack reaction. Retrieved from [Link]

• Cambridge University Press. (n.d.). Duff Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Phosphorus pentachloride. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020). Reaction of the day | Vilsmeier formylation. YouTube. Retrieved from [Link]

• ResearchGate. (2025). Temperature-Controlled Regioselectivity in the Reductive Cleavage of p -Methoxybenzylidene Acetals. Retrieved from [Link]

• Sciencemadness Discussion Board. (2018). Aromatic aldehydes using Gattermann Koch Reaction. Retrieved from [Link]

• I.R.I.S. (n.d.). Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction. Retrieved from [Link]

• FDA. (n.d.). For Healthcare Professionals | FDA's Examples of Drugs that Interact with CYP Enzymes and Transporter Systems. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). Monitoring reaction progress?. Retrieved from [Link]

• PubMed. (2021). A Short Exploration of Selected Sensitive CYP3A4 Substrates (Probe Drug). Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). New Opportunities with the Duff Reaction. Retrieved from [Link]

• UNI ScholarWorks. (n.d.). Studies on the Duff Reaction for the Preparation of O-Hydroxaldehydes. Retrieved from [Link]

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• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Troubleshooting Low Yield in Derivatization of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Welcome to the technical support center for Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues leading to low yields in derivatization reactions. As Senior Application Scientists, we have compiled this resource based on established chemical principles and extensive field experience to help you optimize your synthetic protocols.

Introduction to Derivatization Reactions

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a versatile building block, with its reactivity primarily centered around the aromatic aldehyde (formyl) group. This functional group is an excellent electrophile, making it a prime candidate for a variety of carbon-carbon and carbon-nitrogen bond-forming reactions. The most common derivatizations include Knoevenagel condensations, Wittig reactions, Schiff base formations, and reductive aminations. Achieving high yields in these transformations requires careful control of reaction parameters. This guide provides a structured, question-and-answer approach to troubleshoot and resolve common challenges.

Section 1: Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound to the aldehyde, followed by a dehydration to yield an α,β-unsaturated product.[1] Low yields are a frequent issue and can often be traced back to suboptimal reaction conditions or catalyst choice.

Frequently Asked Questions (FAQs)

Q1: My Knoevenagel condensation is resulting in a low yield. What are the most common causes?

Low yields in a Knoevenagel condensation can stem from several factors. The most common issues are related to the choice of catalyst, solvent, incomplete reaction, or side reactions.[2] A systematic approach to troubleshooting is often the most effective way to identify and resolve the problem.

Q2: How does the choice of catalyst impact the reaction, and what should I use?

The catalyst is crucial, and typically a weak base is employed.[2]

• Problem: Using a base that is too strong can lead to the self-condensation of the aldehyde, which is a common side reaction that reduces the yield of your desired product.[2]

• Solution: Weak bases like piperidine, pyridine, or ammonium salts are commonly used and are often sufficient to deprotonate the active methylene compound without promoting side reactions.[2] The optimal choice depends on your specific active methylene compound.

• Pro-Tip: If you suspect catalyst deactivation, use a fresh or recently purified catalyst. Ensure you are using the correct stoichiometric amount, as too much can also lead to side reactions.[3]

Q3: Can the solvent choice affect my reaction outcome?

Yes, the solvent plays a significant role. The polarity of the solvent can influence the reaction rate and yield.[2]

• High Polarity Solvents: Aprotic polar solvents like DMF and acetonitrile have been shown to give high conversions and selectivities in short reaction times.[2] Protic polar solvents like ethanol can also be effective.[2][3]

• Green Chemistry Approach: Interestingly, water has been successfully used as a solvent and can promote the reaction, sometimes even without a catalyst for highly activated methylene compounds.[2][4]

• Low Polarity Solvents: Nonpolar solvents such as toluene may lead to longer reaction times.[2]

Q4: My reaction seems to stop before all the starting material is consumed. What can I do?

Incomplete conversion is a major contributor to low yields.[2] Here are a few things to consider:

• Reaction Time & Temperature: Ensure the reaction is running for a sufficient amount of time. Monitor the reaction progress using techniques like TLC or GC-MS. While many Knoevenagel condensations proceed at room temperature, some may require gentle heating (e.g., 40-80°C) to go to completion.[2][3]

• Water Removal: The Knoevenagel condensation produces water as a byproduct.[2][3] This water can sometimes inhibit the reaction or lead to reversibility, lowering the yield. Removing water, for instance by azeotropic distillation with a Dean-Stark trap when using a solvent like toluene, can drive the reaction to completion.[2]

Troubleshooting Workflow: Knoevenagel Condensation

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01420K [pubs.rsc.org]

Technical Support Center: Purification of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Welcome to the technical support guide for the purification of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (CAS 76322-09-3)[1]. This document is designed for researchers, chemists, and drug development professionals who encounter challenges in obtaining this key intermediate with high purity. Here, we provide in-depth, field-proven troubleshooting advice and detailed protocols grounded in established chemical principles.

Section 1: Understanding the Chemistry & Potential Impurities

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is typically synthesized via a Williamson ether synthesis, reacting 2-hydroxy-1-naphthaldehyde with an ethyl haloacetate (e.g., ethyl bromoacetate) in the presence of a base.[2] This synthetic route informs the likely impurities that may contaminate your crude product.

Common Impurities:

• Unreacted 2-hydroxy-1-naphthaldehyde: A phenolic starting material, it is significantly more polar than the desired product.

• Unreacted Ethyl Bromoacetate: A volatile and less polar starting material.

• Base and Salts: Inorganic salts (e.g., K₂CO₃, NaBr) and residual base used in the reaction.

• Solvent Residue: High-boiling point polar aprotic solvents like DMF or DMSO are often used and can be difficult to remove.[2][3]

• Side-Products: Although the Williamson ether synthesis is generally efficient for primary halides[2][4], minor side products from undesired reactions can occur.

The target compound is a solid with a reported melting point of 90-92°C. This physical characteristic is highly advantageous for purification by recrystallization.

Section 2: Frequently Asked Questions (FAQs)

Q1: My crude product is a brown oil, not a solid. What should I do? A: Oiling out is a common issue. It suggests the presence of significant impurities (like residual DMF or unreacted starting materials) that are depressing the melting point. Before attempting recrystallization, first try to remove volatile impurities under high vacuum. If it remains an oil, a preliminary purification by flash column chromatography is the recommended approach to remove the bulk of the impurities.

Q2: How do I choose between recrystallization and column chromatography? A: This decision depends on the purity of your crude product and the nature of the impurities.

• Choose Recrystallization if: Your crude product is a solid and you suspect minor impurities. It is faster, more scalable, and often yields highly pure crystalline material.

• Choose Column Chromatography if: Your product is an oil, contains a complex mixture of impurities, or if impurities have very similar polarity to your product. Chromatography offers superior separation power for challenging mixtures.[5]

Q3: What is the best way to monitor the purity of my compound? A: Thin-Layer Chromatography (TLC) is the most effective and rapid method for routine purity assessment.[6] For this compound, a typical mobile phase is a mixture of ethyl acetate and hexanes.[7][8] The product, being moderately polar, should have an Rf value of approximately 0.25-0.35 in a suitable solvent system for good separation on a column.[6] For final characterization, ¹H NMR, ¹³C NMR, and melting point analysis are essential.

Q4: My compound seems to be degrading on the silica gel column. Is this possible? A: Yes, it's a possibility. While aromatic aldehydes are generally stable, silica gel is slightly acidic and can sometimes catalyze degradation or unwanted reactions for sensitive substrates. If you suspect this, you can use deactivated (neutral) silica gel or add a small amount of a neutralizer like triethylamine (~1%) to your eluent.[8]

Section 3: Purification Workflow & Troubleshooting

This diagram outlines the decision-making process for purifying your crude product.

Caption: Decision workflow for purification.

Method 1: Recrystallization

Given the solid nature and melting point of the target compound, recrystallization is an excellent first choice. The key is to find a solvent (or solvent pair) where the compound is soluble at high temperatures but sparingly soluble at low temperatures.

Solvent Selection Guide

Solvent System	Rationale & Use Case
Ethanol or Isopropanol	Aromatic compounds often crystallize well from alcohols.[9] A good starting point.
Ethyl Acetate / Hexanes	Dissolve in a minimum of hot ethyl acetate, then slowly add hexanes until cloudy. Reheat to clarify and cool slowly. Excellent for tuning polarity.
Toluene	Aromatic solvents can be effective for aromatic compounds, especially if they are less polar.[10]

| Acetonitrile | Can be effective for compounds with aromatic rings.[11] |

Troubleshooting Recrystallization

Problem	Probable Cause	Solution
"Oiling Out"	Solution is too concentrated, cooling too fast, or significant impurities are present.	Add more hot solvent to redissolve the oil. Let it cool much more slowly. If it persists, the sample likely requires chromatography first.
No Crystals Form	Solution is too dilute, or crystallization requires nucleation.	Boil off some solvent to concentrate the solution. Try scratching the inside of the flask with a glass rod or adding a seed crystal.[9][12] Cool in an ice bath.[12]

| Poor Recovery | Too much solvent was used; compound has significant solubility in cold solvent. | Place the flask in a freezer for several hours. Next time, use the minimum amount of hot solvent required for dissolution.[9] Wash the collected crystals with a minimal amount of ice-cold solvent.[12] |

Step-by-Step Recrystallization Protocol (Ethanol)

• Place the crude solid in an Erlenmeyer flask with a stir bar.

• In a separate beaker, heat ethanol on a hotplate.

• Add the minimum amount of hot ethanol to the flask to just dissolve the crude solid while stirring and heating.

• Once fully dissolved, remove the flask from the heat. Cover it and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of ice-cold ethanol.

• Dry the crystals under high vacuum to remove all traces of solvent.

Method 2: Flash Column Chromatography

This is the most robust method for separating the product from both more polar (unreacted phenol) and less polar impurities.

Workflow for Flash Column Chromatography

Caption: Step-by-step flash chromatography workflow.

Step-by-Step Flash Chromatography Protocol

• Eluent Selection: Using TLC, find a solvent system (e.g., Ethyl Acetate/Hexanes) that gives the product an Rf of 0.25-0.35.[6] A good starting point is 20-30% Ethyl Acetate in Hexanes.[7][8] The more polar starting material, 2-hydroxy-1-naphthaldehyde, should have a lower Rf, and less polar impurities should have a higher Rf.

• Column Packing: Select an appropriate size column. Dry pack it with silica gel (230-400 mesh) and then push the eluent through with gentle air pressure.[5] Ensure the silica bed is flat and free of cracks.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent.

  • For Dry Loading (Recommended): Add a small amount of silica gel to the dissolved sample, evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

  • For Wet Loading: Carefully add the concentrated sample solution directly to the top of the column with a pipette.

• Elution: Carefully add the eluent to the column and apply pressure to begin elution. Collect fractions in test tubes.[13]

• Fraction Analysis: Monitor the elution process by spotting fractions onto a TLC plate.[13] Use a UV lamp to visualize the spots.

• Combine and Evaporate: Once the fractions containing the pure product are identified, combine them in a round-bottom flask and remove the solvent using a rotary evaporator.[13]

References

• Thin Layer Chromatography (TLC). (n.d.). Organic Chemistry at CU Boulder. Retrieved from [Link]

• Chromatography: Solvent Systems for TLC. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Purification of aromatic polycarboxylic acids by recrystallization. (1972). Google Patents (US3654351A).

• Williamson Ether Synthesis. (n.d.). Organic Chemistry Tutor. Retrieved from [Link]

• Thin Layer Chromatography. (n.d.). University of California, Los Angeles, Department of Chemistry and Biochemistry. Retrieved from [Link]

• Ljungdahl, L., et al. (1970). Purification, stability, and composition of formyltetrahydrofolate synthetase from Clostridium thermoaceticum. Journal of Biological Chemistry, 245(18), 4791-7. Retrieved from [Link]

• Chromatography: Solvent Systems For Flash Column. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2019). Organic Syntheses, 96, 283-308. Retrieved from [Link]

• Determining a solvent system. (n.d.). University of York, Chemistry Teaching Labs. Retrieved from [Link]

• Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates? (2017). Sciencemadness.org. Retrieved from [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022). YouTube. Retrieved from [Link]

• Ethyl 2-((1-formyl-2-naphthalenyl)oxy)acetate. (n.d.). PubChem. Retrieved from [Link]

• Identification, synthesis and structure assignment of two impurities of Erlotinib. (2019). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of Natural Product-Based Steroid-Triazole Hybrids. (2022). ACS Omega. Retrieved from [Link]

• Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? (2014). Reddit. Retrieved from [Link]

• Flash Column Chromatography. (2023). YouTube. Retrieved from [Link]

• Rapid Transesterification of Aliphatic and Aromatic Esters. (2015). Research Journal of Pharmaceutical, Biological and Chemical Sciences. Retrieved from [Link]

• Williamson ether synthesis. (n.d.). Wikipedia. Retrieved from [Link]

• The Williamson Ether Synthesis. (2014). Master Organic Chemistry. Retrieved from [Link]

• Williamson ether synthesis. (n.d.). Lumen Learning. Retrieved from [Link]

• Removal of formyl groups from n-formyl peptides. (1982). Google Patents (GB2098220A).

• Solid Phase Formylation of N-Terminus Peptides. (2016). Molecules. Retrieved from [Link]

• Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide. (2023). Journal of the American Chemical Society. Retrieved from [Link]

• An improved regiospecific process for synthesis of acyclic nucleosides. (1997). Google Patents (EP0806425A1).
• Method of removing formyl groups from N-formyl-amino acid and N-formyl-peptide esters having free carboxyl groups. (1978). Google Patents (US4071511A).

• Study of Synthesis of Ethyl-2-(4-Allyl-2-Methoxyphenoxy)Acetate in Polar Aprotic Solvents. (2024). ResearchGate. Retrieved from [Link]

• Process for the synthesis of nabumetone. (1997). Google Patents (EP0792860A1).

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• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Welcome to the technical support resource for the synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into scaling up this important synthesis. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering robust troubleshooting guides and FAQs to ensure the successful and efficient production of this valuable compound.

Synthesis Overview: The Williamson Ether Synthesis Approach

The synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is most commonly achieved via the Williamson ether synthesis. This reliable S_N2 reaction involves the O-alkylation of a naphthoxide ion with an ethyl haloacetate.[1][2][3][4] The starting material, 2-hydroxy-1-naphthaldehyde, is first deprotonated by a suitable base to form the nucleophilic sodium or potassium 2-formyl-1-naphthoxide. This intermediate then attacks the electrophilic carbon of ethyl bromoacetate, displacing the bromide ion to form the desired ether product.

The overall reaction is as follows:

Reaction Scheme: 2-hydroxy-1-naphthaldehyde + Ethyl bromoacetate --(Base, Solvent)--> Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

This method is widely used for its efficiency and adaptability. However, success in scaling up the reaction depends critically on the careful control of reaction parameters to maximize yield and minimize side-product formation.

Experimental Workflow Diagram

Sources

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• 4. One moment, please... [chemistrysteps.com]

Alternative solvents for the synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Technical Support Center: Synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Welcome to the technical support center for the synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges and opportunities in synthesizing this valuable intermediate. We will move beyond traditional protocols to explore more sustainable, efficient, and scalable solvent systems, providing practical advice in a direct question-and-answer format, supplemented with troubleshooting guides and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for synthesizing Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate?

A: The synthesis is a classic example of the Williamson ether synthesis .[1][2] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][3] The process involves two main steps:

• Deprotonation: The phenolic hydroxyl group of 2-hydroxy-1-naphthaldehyde is deprotonated by a base (e.g., potassium carbonate, sodium hydride) to form a highly nucleophilic naphthoxide anion.

• Nucleophilic Attack: This naphthoxide anion then acts as a nucleophile, attacking the electrophilic carbon atom of an ethyl haloacetate (typically ethyl bromoacetate or chloroacetate). This attack displaces the halide leaving group in a single, concerted step to form the desired ether product.[1][4]

Caption: The Williamson ether synthesis pathway for the target molecule.

Q2: Why are polar aprotic solvents like N,N-Dimethylformamide (DMF) traditionally recommended for this reaction?

A: The choice of solvent is critical for the success of an SN2 reaction like the Williamson synthesis. Polar aprotic solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile are particularly effective for several reasons:[1][2]

• Solubility: They readily dissolve both the organic substrate (2-hydroxy-1-naphthaldehyde) and the ionic intermediate (the potassium or sodium naphthoxide salt).

• Rate Acceleration: Unlike protic solvents (like water or alcohols), polar aprotic solvents do not form a strong solvation shell around the nucleophilic anion through hydrogen bonding. They primarily solvate the cation (e.g., K⁺). This leaves the naphthoxide anion "naked" and highly reactive, significantly accelerating the rate of the SN2 attack.[1] Protic and apolar solvents tend to slow the reaction rate strongly.[1]

Q3: What are the primary drivers for seeking alternatives to DMF and similar solvents?

A: While effective, many traditional dipolar aprotic solvents are facing increasing regulatory and environmental scrutiny. The main reasons to seek alternatives include:

• Toxicity: Solvents like DMF, N-methyl-2-pyrrolidinone (NMP), and dimethylacetamide (DMAc) are classified as Substances of Very High Concern (SVHC) under regulations like REACH due to their reproductive toxicity.[5][6]

• Environmental Impact: These solvents have high boiling points, making them energy-intensive and difficult to remove and recycle. Their disposal can also pose environmental challenges.

• Process Safety: Some solvents have known incompatibilities; for instance, DMF can decompose exothermically in the presence of strong bases or acids, and it is known to be incompatible with sodium hydride under certain conditions.[6]

Q4: What is Phase-Transfer Catalysis (PTC), and how can it provide a greener alternative to using DMF?

A: Phase-Transfer Catalysis (PTC) is a powerful technique that facilitates the reaction between reactants located in different, immiscible phases (e.g., a solid and a liquid, or an aqueous and an organic liquid).[7] For this synthesis, it offers a compelling alternative to homogeneous reactions in DMF.[8]

• Mechanism: A phase-transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), is added to the reaction. The naphthoxide anion, formed from the reaction of 2-hydroxy-1-naphthaldehyde with a base like solid K₂CO₃ or aqueous NaOH, forms an ion pair with the catalyst's cation (e.g., [TBAB]⁺[Naphthoxide]⁻). This organic-soluble ion pair is then transferred into a non-polar organic solvent (like toluene), where it can react with the ethyl bromoacetate.[1][9]

• Advantages:

  • Eliminates Hazardous Solvents: It avoids the need for toxic, high-boiling polar aprotic solvents.[8]

  • Milder Conditions: Reactions can often be run at lower temperatures.[9]

  • Simplified Workup: The product remains in the organic phase, which can be easily separated from the aqueous/solid phase containing inorganic salts, simplifying purification.

  • No Anhydrous Conditions: Unlike reactions with highly reactive bases like NaH, PTC systems are often tolerant of small amounts of water, which can be a significant practical advantage.[7][9]

Caption: Comparison of traditional DMF-based and PTC workflows.

Q5: Are Ionic Liquids (ILs) or Deep Eutectic Solvents (DESs) viable for this O-alkylation?

A: Yes, both ILs and DESs represent cutting-edge, green solvent alternatives that are highly applicable to this type of nucleophilic substitution.

• Ionic Liquids (ILs): These are salts that are liquid at or near room temperature.[10] They have virtually no vapor pressure, making them non-flammable and preventing their release into the atmosphere.[10][11] For O-alkylation, they can act as both the solvent and, in some cases, participate in catalysis.[11][12] The product can often be easily separated, and the IL can be recycled, improving process economy.[12]

• Deep Eutectic Solvents (DESs): DESs are mixtures of a hydrogen bond acceptor (HBA), often a quaternary ammonium salt like choline chloride, and a hydrogen bond donor (HBD), such as urea or glycerol.[13][14] These components, which are typically solid on their own, form a liquid with a significantly depressed melting point.[13] DESs are attractive because they are generally biodegradable, non-toxic, and made from inexpensive, readily available starting materials.[15][16] Their ability to dissolve various organic and inorganic compounds makes them excellent media for reactions like the Williamson ether synthesis.

Q6: Beyond PTC and novel media, what are some direct "greener" solvent replacements for DMF?

A: For applications where a homogeneous polar aprotic medium is still desired, several more sustainable alternatives to DMF are available:

• Acetonitrile: While still a polar aprotic solvent, it has a much lower boiling point (82 °C) than DMF (153 °C), making it significantly easier to remove post-reaction. It is a common solvent for Williamson ether synthesis.[1][2]

• Acetone: A low-cost, low-boiling (56 °C) ketone that can be effective for O-alkylation, particularly with a strong base like K₂CO₃. A similar synthesis of a naphthyl ether derivative using acetone and K₂CO₃ has been reported with high yields.[17]

• γ-Valerolactone (GVL): Derived from biomass, GVL is a promising green solvent with physical properties comparable to DMF and NMP, but with a much better safety and environmental profile.[6]

• Propylene Carbonate: A biodegradable, low-toxicity polar aprotic solvent that can serve as an effective replacement for DMF in many nucleophilic substitution reactions.[18]

Troubleshooting Guide

Problem	Potential Solvent-Related Cause	Recommended Solution
Low or No Yield	1. Inappropriate Solvent Polarity: The chosen solvent (e.g., a non-polar solvent like hexane) cannot dissolve the naphthoxide salt. 2. Protic Solvent Interference: Using a protic solvent (e.g., ethanol) without a strong base like NaH can solvate and deactivate the nucleophile.[1] 3. Base Incompatibility: The base (e.g., K₂CO₃) is not soluble or effective in the chosen solvent.	1. Switch to a recommended polar aprotic solvent (Acetonitrile, Acetone) or implement a PTC system with a non-polar solvent like toluene. 2. If using an alcohol as a solvent, ensure a strong base (like NaH or KH) is used to fully generate the alkoxide.[4] 3. Ensure the base/solvent combination is appropriate. K₂CO₃ works well in acetone or acetonitrile.
Slow or Incomplete Reaction	1. Insufficient Reaction Rate: The solvent system does not adequately promote the SN2 reaction. Apolar or protic solvents are known to slow the reaction.[1] 2. Poor Mass Transfer (in PTC): In a phase-transfer system, inefficient stirring can lead to poor transfer of the nucleophile between phases.	1. Increase the polarity of the solvent (if homogeneous) or switch to a more efficient system like PTC. Microwave heating has also been shown to accelerate Williamson ether synthesis.[1] 2. Increase the stirring rate to ensure efficient mixing of the aqueous/solid and organic phases. Consider a mechanical stirrer for larger-scale reactions.
Difficult Product Isolation	1. High-Boiling Point Solvent: Solvents like DMF or DMSO are difficult to remove completely under reduced pressure and can contaminate the product. 2. Emulsion Formation: During aqueous workup of homogeneous reactions, emulsions can form, complicating extraction.	1. Opt for a lower-boiling point solvent like acetone or acetonitrile from the outset. 2. If using a PTC system, phase separation is typically clean and avoids this issue. If emulsions occur, adding a saturated brine solution can help break them.
By-product Formation	1. Elimination (E2) Reaction: While ethyl bromoacetate is a primary halide and strongly favors SN2, highly hindered substrates or very strong, bulky bases can sometimes lead to elimination.[2] This is less of a concern for this specific synthesis.	1. This is unlikely to be a major issue for this reaction. Adhering to standard Williamson synthesis conditions with a primary halide should minimize or eliminate E2 by-products. Use of polar aprotic solvents generally favors the SN2 pathway.[19]

Comparative Data on Solvent Systems

Solvent System	Typical Conditions	Key Advantages	Key Disadvantages	Safety/Green Profile
DMF (Traditional)	K₂CO₃, 60-80 °C, 4-8 h	High reaction rates, good solubility.	Reprotoxic, high boiling point, difficult workup.	Poor: Regulated substance, high energy for removal.
Acetonitrile	K₂CO₃, Reflux (~82 °C), 4-6 h	Good reaction rates, easy to remove.	Toxic, moderately high cost.	Moderate: Lower boiling point improves energy profile over DMF.
Acetone	K₂CO₃, Reflux (~56 °C), 4-8 h	Low cost, very easy to remove, effective.	Lower boiling point may require longer reaction times.	Good: Less toxic than DMF/Acetonitrile, readily available.
PTC (Toluene/H₂O)	TBAB, K₂CO₃, 50-70 °C, 2-6 h	No toxic polar aprotic solvents, simple workup, mild conditions.[7][9]	Requires efficient stirring, catalyst removal may be needed.	Excellent: Avoids regulated solvents, lower energy, easier purification.
Ionic Liquids (e.g., [bmim]BF₄)	Base, 80-100 °C, 1-4 h	Recyclable, negligible vapor pressure, potentially faster rates.[12][20]	High cost, potential viscosity issues, product separation can be novel.	Excellent: Low volatility, high recyclability potential.
Deep Eutectic Solvents (e.g., ChCl:Urea)	Base, 80-100 °C, 2-8 h	Biodegradable, non-toxic, low cost.[15]	Can be viscous, requires specific workup procedures to separate from product.	Excellent: Considered a top-tier green solvent technology.

Experimental Protocols

Protocol 1: Synthesis using Acetone (Recommended Green Alternative)

This protocol adapts a standard Williamson ether synthesis to a more environmentally benign solvent.[17]

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-hydroxy-1-naphthaldehyde (10.0 g, 58.1 mmol).

• Reagent Addition: Add anhydrous potassium carbonate (K₂CO₃, 24.1 g, 174.3 mmol, 3.0 eq.) and acetone (150 mL).

• Alkylation: Add ethyl bromoacetate (7.7 mL, 69.7 mmol, 1.2 eq.) to the stirring suspension.

• Reaction: Heat the mixture to reflux (approx. 56 °C) and maintain for 6-8 hours. Monitor the reaction progress by TLC (e.g., using 3:1 Hexane:Ethyl Acetate).

• Workup: After cooling to room temperature, filter the solid K₂CO₃ and salts and wash the solid with additional acetone.

• Isolation: Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be recrystallized from ethanol or purified by column chromatography on silica gel to yield the pure product, Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, as a solid.

Protocol 2: Synthesis using Phase-Transfer Catalysis (PTC)

This protocol leverages the efficiency and green credentials of PTC.[7][9]

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-hydroxy-1-naphthaldehyde (10.0 g, 58.1 mmol), potassium carbonate (24.1 g, 174.3 mmol), and tetrabutylammonium bromide (TBAB, 1.87 g, 5.8 mmol, 0.1 eq.).

• Solvent Addition: Add toluene (100 mL) and water (10 mL).

• Alkylation: Add ethyl bromoacetate (7.7 mL, 69.7 mmol, 1.2 eq.) to the biphasic mixture.

• Reaction: Heat the mixture to 70 °C with vigorous stirring to ensure efficient mixing of the phases. Maintain for 4-6 hours, monitoring by TLC.

• Workup: Cool the reaction to room temperature and transfer to a separatory funnel. Add 50 mL of water and separate the layers.

• Extraction: Wash the organic layer with 1 M NaOH (2 x 30 mL) to remove any unreacted starting material, followed by a wash with brine (1 x 30 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the toluene under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from ethanol to obtain the pure title compound.

References

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• Ether synthesis by etherification (alkylation) - Organic Chemistry Portal. [Link]

• Ethyl 2-((1-formyl-2-naphthalenyl)oxy)acetate - PubChem. [Link]

• Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives | Chemical Reviews - ACS Publications. [Link]

• US9096487B2 - Alkylation method using ionic liquid as catalyst - Google P

• Room Temperature Ionic Liquids as Green Solvent Alternatives in the Metathesis of Oleochemical Feedstocks - PMC - NIH. [Link]

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• Ionic Liquids - Organic Chemistry Portal. [Link]

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• Deep Eutectic Solvents: A Review of Syntheses, Properties, and their Applications in Different Fields - KnE Open. [Link]

• Synthesis of new 2-naphthyl ethers and their protective activities against DNA damage induced by bleomycin-iron - PubMed. [Link]

• Natural deep eutectic solvents (NaDES): green solvents for pharmaceutical applications and beyond - RSC Publishing. [Link]

• O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. [Link]

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• A Review on the Application of Deep Eutectic Solvents in Polymer-Based Membrane Preparation for Environmental Separation Technologies - MDPI. [Link]

• Schiff base derived from 2-hydroxy-1-naphthaldehyde and liquid-assisted mechanochemical synthesis of its isostructural Cu(ii) and Co(ii) complexes - CrystEngComm (RSC Publishing). [Link]

• synthesis of schiff bases derived from 2-hydroxy-1-naphthaldehyde and their tin. [Link]

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Challenges in the multi-step synthesis involving Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Welcome to the technical support resource for the multi-step synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges encountered during this synthesis, providing field-proven insights and robust protocols to ensure success.

Synthesis Overview

The synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is typically a two-step process. The first step involves the formation of an ether linkage via the Williamson ether synthesis, followed by an electrophilic aromatic substitution to introduce the formyl group at the C1 position of the naphthalene ring.

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Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address potential issues.

Part 1: Williamson Ether Synthesis (Etherification)

Question 1: My etherification reaction is slow or incomplete. What are the common causes?

Answer: Incomplete conversion in the Williamson ether synthesis is a frequent issue. This reaction proceeds via an SN2 mechanism, where the naphthoxide ion acts as a nucleophile attacking the electrophilic carbon of the ethyl haloacetate.[1][2] Several factors can impede this process:

• Insufficient Deprotonation: The phenoxide (naphthoxide) is a much stronger nucleophile than the neutral phenol (2-naphthol). Incomplete deprotonation due to a weak or insufficient amount of base will significantly slow the reaction.

• Base and Solvent Mismatch: The choice of base and solvent is critical. A common system is potassium carbonate (K₂CO₃) in a polar aprotic solvent like acetone or N,N-dimethylformamide (DMF).[3] K₂CO₃ is a solid base, and the reaction occurs on the surface of its particles. Solvents like DMF can increase the solubility of the reactants and accelerate the reaction compared to acetone.[4]

• Leaving Group Ability: The halide on the ethyl acetate derivative is the leaving group. The reactivity order is I > Br > Cl. If you are using ethyl chloroacetate, the reaction will be inherently slower than with ethyl bromoacetate.

• Water Contamination: The presence of water in the reaction mixture can reduce the nucleophilicity of the naphthoxide by hydrogen bonding and can also hydrolyze the ethyl haloacetate. Ensure all reagents and solvents are anhydrous.

Troubleshooting Steps:

• Choice of Base: Switch from K₂CO₃ to a stronger base like sodium hydride (NaH) if the reaction remains sluggish. NaH will irreversibly deprotonate the 2-naphthol. Caution: NaH is highly reactive and requires handling under an inert atmosphere.

• Solvent Optimization: Consider switching from acetone to a higher-boiling polar aprotic solvent like DMF or DMSO. This can improve solubility and allow for higher reaction temperatures, increasing the reaction rate. A study on a similar alkylation showed yields of 91% in DMF, compared to lower yields in other solvents.[4]

• Temperature Control: Gently refluxing the reaction mixture is a standard procedure.[3][5] Ensure the temperature is appropriate for the solvent being used (e.g., ~56°C for acetone, higher for DMF).

Question 2: I am observing significant amounts of a side product. What could it be?

Answer: The primary side product in this step is often unreacted 2-naphthol. However, other possibilities exist:

• Hydrolysis of Ester: If there is moisture present, the ethyl haloacetate or the product ester can hydrolyze back to the corresponding carboxylic acid, especially under basic conditions.[6]

• Self-Condensation of Haloacetate: Under strongly basic conditions, ethyl haloacetates can undergo self-condensation.

Troubleshooting Steps:

• Monitor by TLC: Use Thin Layer Chromatography (TLC) to monitor the reaction progress. Compare the reaction mixture to spots of your starting materials (2-naphthol and ethyl bromoacetate). An incomplete reaction will show a persistent 2-naphthol spot.

• Purification: Unreacted 2-naphthol can typically be removed by washing the organic extract with a mild aqueous base (e.g., 1M NaOH) during workup. The desired product, being an ether, will remain in the organic layer, while the phenolic starting material will be extracted into the aqueous layer as its sodium salt. Subsequent purification by column chromatography is often necessary.[3]

Part 2: Formylation of Ethyl 2-(2-naphthyloxy)acetate

The introduction of the formyl group onto the electron-rich naphthalene ring is an electrophilic aromatic substitution. The ether group at C2 is an ortho-, para- director. In the naphthalene system, the C1 position (ortho to the ether) is highly activated and sterically accessible, making it the preferred site of formylation.

Question 3: My formylation reaction is giving a very low yield. Which formylation method is best?

Answer: Low yield is a common complaint for many classical formylation reactions.[7][8] The choice of method is critical and depends on the substrate's stability and the desired selectivity.

Formylation Method	Reagents	Typical Yields	Key Considerations
Reimer-Tiemann	Chloroform (CHCl₃), strong base (e.g., NaOH)	Low to moderate	Generates dichlorocarbene as the electrophile.[9] Favors ortho-substitution. Can be harsh and may not be suitable for base-sensitive substrates.[10][11]
Duff Reaction	Hexamethylenetetramine (HMTA), acid (e.g., boric/acetic acid)	Often low (<20%)	Primarily for ortho-formylation of phenols.[8] Requires acidic hydrolysis of an imine intermediate.[12] Yields can sometimes be improved with modifications.[7]
Vilsmeier-Haack	POCl₃/DMF or Oxalyl chloride/DMF	Moderate to high	Forms the Vilsmeier reagent, a milder electrophile.[13][14] Highly effective for electron-rich aromatics and often gives cleaner reactions and better yields.[15][16] This is often the recommended method.

Recommendation: For Ethyl 2-(2-naphthyloxy)acetate, the Vilsmeier-Haack reaction is generally the most reliable and highest-yielding method . The ether group strongly activates the ring, making it an excellent substrate for this reaction.

Question 4: I am getting a mixture of isomers or no reaction at all with the Vilsmeier-Haack formylation. What went wrong?

Answer: While the Vilsmeier-Haack reaction is robust, procedural details are key.

• Vilsmeier Reagent Formation: The Vilsmeier reagent ([ClCH=N(CH₃)₂]⁺Cl⁻) must be prepared correctly, typically by the slow addition of POCl₃ to ice-cold DMF. This is an exothermic reaction and requires careful temperature control.

• Substrate Addition: The aromatic substrate should be added after the Vilsmeier reagent has formed, and the reaction is often warmed to proceed.

• Hydrolysis: The reaction is quenched by hydrolysis, which converts the intermediate iminium salt to the final aldehyde. This is typically done by pouring the reaction mixture onto ice and then heating to complete the hydrolysis.

• Deactivation: Although the naphthyl ether is activated, if other deactivating groups are present on the molecule, the reaction may fail. For the parent compound, this is not an issue.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: The Vilsmeier reagent is sensitive to water. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

• Control Temperature: Maintain a low temperature (0-5 °C) during the formation of the reagent. After adding your substrate, you may need to heat the reaction (e.g., 50-80 °C) for it to go to completion. Monitor by TLC.

• Proper Hydrolysis: Ensure the hydrolysis step is complete. After quenching on ice, heating the aqueous mixture is often required to fully convert the iminium intermediate to the aldehyde.

Question 5: The final product, Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, seems unstable. How should I handle and purify it?

Answer: The final product contains two potentially labile functional groups: an ester and an aldehyde.

• Ester Hydrolysis: The ethyl ester can be hydrolyzed under either strong acidic or basic conditions.[6] During workup, avoid prolonged exposure to strong acids or bases. Use saturated sodium bicarbonate for neutralization where possible.

• Aldehyde Oxidation: Aromatic aldehydes can be susceptible to air oxidation, converting the formyl group (-CHO) to a carboxylic acid group (-COOH). While generally more stable than aliphatic aldehydes, it is good practice to store the purified product under an inert atmosphere and in a cool, dark place.[17]

• Physical Properties: Similar naphthaldehydes can be low-melting solids or oils.[18] This can make purification by crystallization challenging.

Purification and Handling Protocol:

• Workup: After hydrolysis of the Vilsmeier reaction, extract the product into a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with water and then saturated brine to remove inorganic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Avoid excessive heat on the rotary evaporator.

• Purification: The primary method for purification will be silica gel column chromatography . A gradient of ethyl acetate in hexanes is a typical eluent system.

• Storage: Store the final, purified compound in a sealed vial under nitrogen or argon in a refrigerator or freezer to prevent degradation.

Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-(2-naphthyloxy)acetate

This protocol is adapted from a general procedure for the synthesis of naphthyloxy acetates.[3]

• Reagents & Setup:

  • To a round-bottomed flask equipped with a magnetic stirrer and reflux condenser, add 2-naphthol (1.0 eq.), anhydrous potassium carbonate (K₂CO₃, 2.0-3.0 eq.), and acetone (approx. 10-15 mL per gram of 2-naphthol).

• Reaction:

  • Add ethyl bromoacetate (1.2 eq.) to the stirring suspension.

  • Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction's progress by TLC (e.g., using 20% Ethyl Acetate/Hexanes as eluent).

• Workup:

  • After the reaction is complete (disappearance of 2-naphthol), cool the mixture to room temperature.

  • Filter off the solid K₂CO₃ and wash the solid with additional acetone.

  • Combine the filtrates and remove the solvent under reduced pressure.

• Purification:

  • Dissolve the crude residue in ethyl acetate.

  • Wash the solution with water (2x) and then with saturated brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product.

  • Purify the residue by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford pure Ethyl 2-(2-naphthyloxy)acetate.

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Protocol 2: Vilsmeier-Haack Formylation

This is a general protocol for the Vilsmeier-Haack reaction.[13]

• Reagent Preparation (Vilsmeier Reagent):

  • In a three-neck flask under a nitrogen atmosphere, place anhydrous DMF (3.0-5.0 eq.) and cool it in an ice-salt bath to 0 °C.

  • Add phosphorus oxychloride (POCl₃, 1.2-1.5 eq.) dropwise via a syringe, keeping the internal temperature below 10 °C.

  • Stir the resulting mixture at 0 °C for 30-60 minutes. A solid may form.

• Reaction:

  • Dissolve Ethyl 2-(2-naphthyloxy)acetate (1.0 eq.) in a minimal amount of anhydrous DMF or an inert solvent like 1,2-dichloroethane.

  • Add this solution dropwise to the prepared Vilsmeier reagent.

  • After the addition is complete, remove the ice bath and warm the reaction mixture to 60-70 °C. Stir for 2-4 hours, monitoring by TLC.

• Workup & Hydrolysis:

  • Cool the reaction mixture back to room temperature.

  • Carefully and slowly pour the reaction mixture onto a large amount of crushed ice with vigorous stirring.

  • Add a saturated solution of sodium acetate or sodium hydroxide to neutralize the mixture to pH 6-7.

  • Heat the aqueous mixture at 80-90 °C for 1-2 hours to ensure complete hydrolysis of the iminium intermediate.

  • Cool to room temperature. Extract the product with ethyl acetate (3x).

• Purification:

  • Combine the organic extracts, wash with water and brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography on silica gel to obtain Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

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References

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Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H and ¹³C NMR Analysis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate: A Comparative Spectroscopic Approach

Introduction

In the landscape of drug development and materials science, the unambiguous structural elucidation of novel organic compounds is a cornerstone of progress. Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, a molecule incorporating a naphthalene core with ether, ester, and aldehyde functionalities, presents a compelling case for detailed spectroscopic analysis. Its molecular formula is C₁₅H₁₄O₄ and it has a molecular weight of 258.27 g/mol .[1] The precise arrangement of these functional groups is critical to its chemical properties and potential applications. This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra expected for this compound. As a self-validating protocol, we will not only predict and interpret the spectral data but also explain the causal relationships between the molecular structure and the observed spectroscopic features. Furthermore, we will objectively compare the utility of NMR with alternative analytical techniques—Fourier-Transform Infrared (FT-IR) Spectroscopy and Mass Spectrometry (MS)—to provide a holistic perspective on its characterization.

Molecular Structure and NMR Numbering Scheme

A logical and consistent numbering system is paramount for assigning NMR signals accurately. The structure of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is presented below, with protons and carbons numbered for clarity in the subsequent analysis.

Caption: Molecular structure of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

The quality of NMR data is fundamentally dependent on a meticulous experimental setup. The following protocol is designed to yield high-resolution, unambiguous spectra for both ¹H and ¹³C nuclei.

Causality Behind Experimental Choices:

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common and effective solvent for non-polar to moderately polar organic compounds. It dissolves the analyte well and its residual proton signal (at ~7.26 ppm) and carbon signals (a triplet at ~77.16 ppm) are well-documented and do not typically interfere with the signals of interest. Alternatively, for compounds with different solubility or for studying hydrogen bonding, DMSO-d₆ could be used, but this would significantly alter the chemical shifts.[2][3][4]

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR. Its 12 equivalent protons and 4 equivalent carbons produce a single, sharp signal at 0 ppm, which is chemically inert and does not overlap with most organic compound signals.

• Concentration: A concentration of 5-10 mg in 0.5-0.7 mL of solvent is optimal. This ensures a good signal-to-noise ratio without causing issues of line broadening due to aggregation or viscosity effects.

• Acquisition Parameters: A sufficient number of scans (e.g., 8-16 for ¹H, 128-1024 for ¹³C) is crucial to achieve a good signal-to-noise ratio, especially for the less sensitive ¹³C nucleus.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate into a clean, dry vial.

• Dissolution: Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS. Vortex the mixture until the sample is fully dissolved.

• Transfer: Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Instrumentation: Place the NMR tube into the spectrometer's spinner turbine and insert it into the NMR magnet.

• Spectrometer Setup:

  • Lock the spectrometer onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve maximum homogeneity, ensuring sharp, symmetrical peaks.

  • Tune and match the probe for both the ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse program.

  • Set a spectral width of approximately 12-15 ppm.

  • Apply a 30° or 45° pulse angle with a relaxation delay of 1-2 seconds.

  • Collect 16 scans.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse program (e.g., zgpg30).

  • Set a spectral width of approximately 220-240 ppm.

  • Collect 1024 scans.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum and perform baseline correction.

  • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Integrate the peaks in the ¹H NMR spectrum.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum is invaluable for determining the number of different proton environments and their connectivity. Based on the structure, we can predict the chemical shifts, multiplicities, and integrations.

Proton Label	Predicted δ (ppm)	Multiplicity	Integration	Rationale
H9 (Formyl)	9.8 - 10.5	Singlet (s)	1H	Aldehydic protons are highly deshielded by the anisotropic effect of the C=O bond and appear far downfield.[5] No adjacent protons lead to a singlet.
H8, H5, H4, H3	7.2 - 8.5	Multiplets (m)	4H	Protons on the naphthalene ring system. Their exact shifts are influenced by the electron-donating ether group and the electron-withdrawing formyl group, leading to complex splitting patterns.[6]
H6, H7	7.2 - 8.5	Multiplets (m)	2H	Protons on the unsubstituted ring of the naphthalene core. These will also appear as complex multiplets in the aromatic region.[7]
H10 (-OCH₂CO-)	4.8 - 5.0	Singlet (s)	2H	Methylene protons are deshielded by the adjacent ether oxygen and the ester carbonyl group. No adjacent protons result in a singlet.
H12 (-OCH₂CH₃)	4.1 - 4.4	Quartet (q)	2H	Methylene protons are deshielded by the adjacent ester oxygen. They are split into a quartet by the three neighboring H13 methyl protons (n+1 = 3+1 = 4).
H13 (-CH₃)	1.2 - 1.4	Triplet (t)	3H	Methyl protons are in a standard aliphatic environment. They are split into a triplet by the two neighboring H12 methylene protons (n+1 = 2+1 = 3).[8][9]

Predicted ¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Carbon Label	Predicted δ (ppm)	Rationale
C11 (Ester C=O)	168 - 172	The carbonyl carbon of an ester is characteristic in this downfield region.[10]
C9 (Formyl C=O)	188 - 195	The carbonyl carbon of an aldehyde is even more deshielded than an ester and appears further downfield.[5]
C2, C4a, C8a, C1	110 - 160	Aromatic carbons with direct attachment to substituents (O-ether, C-formyl) and bridgehead carbons. C2, attached to the oxygen, will be the most deshielded of the ring carbons.[11]
C3, C4, C5, C6, C7, C8	110 - 135	Aromatic carbons bearing hydrogen atoms. Their precise shifts depend on their position relative to the electron-donating and withdrawing groups.[12]
C10 (-OCH₂CO-)	65 - 70	The methylene carbon is deshielded by the adjacent ether oxygen and the ester group.
C12 (-OCH₂CH₃)	60 - 65	The methylene carbon of the ethyl group is deshielded by the adjacent ester oxygen.[8]
C13 (-CH₃)	13 - 15	The methyl carbon of the ethyl group is in a typical upfield aliphatic region.

Comparative Analysis with Alternative Spectroscopic Techniques

While NMR provides the most detailed structural map, FT-IR and MS offer complementary information that, when used together, provide a robust and definitive characterization.[13]

Caption: Integrated workflow for spectroscopic structure elucidation.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is excellent for the rapid identification of functional groups by detecting their characteristic vibrational frequencies.[14]

• Key Expected Absorptions:

  • C=O Stretch (Aldehyde): A strong, sharp peak around 1690-1715 cm⁻¹. Conjugation with the aromatic ring lowers the frequency from a typical aliphatic aldehyde (~1725 cm⁻¹).[15]

  • C=O Stretch (Ester): Another strong, sharp peak around 1735-1750 cm⁻¹. This is typically at a higher frequency than the aldehyde.[16] The presence of two distinct C=O peaks would be strong evidence for both functional groups.

  • Aromatic C=C Stretch: Medium intensity peaks in the 1450-1600 cm⁻¹ region.

  • C-O Stretch (Ether & Ester): Strong, distinct peaks in the 1000-1300 cm⁻¹ region. Aromatic ethers typically show a strong absorption around 1250 cm⁻¹.[17]

  • Aldehydic C-H Stretch: Two weak but characteristic peaks around 2720 cm⁻¹ and 2820 cm⁻¹.[15]

• Comparison to NMR: FT-IR quickly confirms the presence of the key functional groups (aldehyde, ester, ether, aromatic ring) but provides no information about their connectivity or the overall carbon-hydrogen framework.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and, through high-resolution MS (HRMS), the exact molecular formula. Its fragmentation patterns offer clues about the molecule's structure.

• Key Expected Features:

  • Molecular Ion (M⁺): A prominent molecular ion peak is expected at m/z = 258 due to the stability of the aromatic naphthalene system.[18][19]

  • Key Fragmentation Pathways:

    • Loss of the ethoxy group (-OCH₂CH₃): A fragment at m/z = 213.

    • Loss of the entire ethyl acetate side chain via cleavage at the ether bond.

    • Alpha-cleavage at the ether linkage. Aromatic ethers can produce characteristic fragments.[19][20]

    • Loss of the formyl group (-CHO): A fragment at m/z = 229.

• Comparison to NMR: MS provides the crucial starting point of molecular formula and pieces of the structural puzzle through fragmentation. However, it cannot distinguish between isomers and does not reveal the precise atomic connectivity in the definitive way that NMR does.

Summary of Technique Comparison

Technique	Information Provided for this Molecule	Strengths	Limitations
¹H & ¹³C NMR	Complete C-H framework, atom connectivity, number of unique proton/carbon environments, stereochemistry.	Unambiguous structure determination, highly detailed information.	Requires larger sample amount, longer acquisition time, more complex data interpretation.
FT-IR	Presence of C=O (aldehyde & ester), C-O (ether & ester), aromatic C=C, and aldehydic C-H functional groups.	Fast, requires small sample amount, excellent for functional group identification.[14]	No connectivity information, cannot distinguish isomers with the same functional groups.
Mass Spec.	Molecular weight (258), molecular formula (C₁₅H₁₄O₄), structural fragments.	Extremely sensitive, provides molecular formula, helps piece together the structure.	Does not provide direct connectivity, fragmentation can be complex to interpret.

Conclusion

The structural elucidation of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is most effectively and definitively achieved through the application of ¹H and ¹³C NMR spectroscopy. This guide has detailed the expected spectral features, providing a predictive framework for analysis based on established principles of chemical shifts and coupling constants. While FT-IR and Mass Spectrometry are powerful complementary techniques that rapidly confirm functional groups and molecular formula, respectively, only NMR provides the complete, unambiguous map of atomic connectivity. The integrated use of these methods, following the proposed workflow, represents a robust strategy for the comprehensive characterization of complex organic molecules in a research and development setting.

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A Comparative Guide to the Structural Elucidation of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate Derivatives: The Definitive Role of X-ray Crystallography

Abstract

In the synthesis of novel heterocyclic compounds and functional materials, Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate serves as a versatile precursor. The reaction products derived from this molecule often possess complex three-dimensional structures, including multiple stereocenters and potential for various isomeric forms, making their unambiguous characterization a significant challenge. This guide provides an in-depth comparison of analytical techniques for the structural elucidation of these derivatives, establishing single-crystal X-ray crystallography as the definitive method. We will explore the causality behind experimental choices in crystallography, present a self-validating protocol, and compare its capabilities with other common spectroscopic methods like Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, supported by experimental data and authoritative references.

The Precursor: Synthesis and Reactivity of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

The starting material, Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, is typically synthesized via the alkylation of 2-hydroxy-1-naphthaldehyde with an ethyl haloacetate, such as ethyl chloroacetate or bromoacetate, in the presence of a weak base like potassium carbonate in an aprotic solvent.[1][2][3] The structure, confirmed by PubChem data, features a reactive aldehyde group ortho to an ether linkage on a naphthalene scaffold[4].

The primary site of reactivity is the formyl (aldehyde) group. This group readily participates in condensation reactions with active methylene compounds (Knoevenagel condensation) or with amine- and hydrazine-based nucleophiles to form Schiff bases and hydrazones.[5][6][7] These subsequent products are often intermediates for complex intramolecular cyclizations, leading to a diverse array of naphthofuran derivatives and other polycyclic heterocyclic systems.[8][9] The resulting molecules can be large, rigid, and may crystallize well, but their precise connectivity, stereochemistry, and even tautomeric form can be difficult to ascertain by spectroscopy alone.

X-ray Crystallography: The Gold Standard for Structural Verification

For molecules where stereochemistry, tautomerism, or complex connectivity is , single-crystal X-ray diffraction (SC-XRD) offers an unparalleled level of detail. It provides a direct, three-dimensional map of electron density within a molecule, allowing for the unambiguous determination of atomic positions, bond lengths, bond angles, and absolute configuration.[10][11]

Why It's the Definitive Method

Unlike spectroscopic methods that provide data averaged over a bulk sample in solution (NMR) or fragmented information (MS), X-ray crystallography provides a precise snapshot of a single molecule's conformation in the solid state.[12][13] This is critical for:

• Absolute Stereochemistry: Unambiguously assigning R/S configurations at chiral centers.[11]

• Isomer Differentiation: Distinguishing between constitutional isomers or diastereomers that may have very similar spectroscopic signatures.

• Conformational Analysis: Revealing the exact three-dimensional shape, including ring conformations and torsion angles.

• Intermolecular Interactions: Visualizing non-covalent interactions like hydrogen bonding and π-stacking that dictate the crystal packing.[14]

Self-Validating Experimental Workflow

The protocol for SC-XRD is inherently self-validating. The quality of the final refined structure is judged by statistical parameters like the R-factor, which quantifies the agreement between the experimental diffraction data and the proposed structural model.[15] A low R-factor indicates a high-quality, trustworthy structure.

Step-by-Step Protocol:

• Synthesis and Purification: A reaction product of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is synthesized. For instance, a condensation reaction with a substituted benzohydrazide.[14] The crude product is purified to the highest possible degree (>98%) by recrystallization or column chromatography. Causality: Impurities can inhibit crystal growth or lead to poorly ordered crystals, which will not diffract X-rays effectively.[12]

• Crystal Growth: High-purity material is dissolved in a suitable solvent or solvent mixture until near-saturation.[16] The solution is filtered to remove dust and allowed to stand undisturbed for slow solvent evaporation.[16][17] Alternative methods include slow cooling or vapor diffusion. Causality: Slow crystal growth is paramount. Rapid precipitation leads to small, disordered, or polycrystalline material unsuitable for single-crystal diffraction.[17]

• Crystal Selection and Mounting: A suitable single crystal (typically 0.1-0.3 mm in size, transparent, with no visible cracks or defects) is identified under a polarized microscope and mounted on a goniometer head.[17]

• Data Collection: The mounted crystal is placed in a diffractometer (e.g., a Rigaku XtaLAB Synergy-S) and cooled under a stream of nitrogen gas (typically 100-150 K).[10][18] It is then irradiated with a monochromatic X-ray beam. The crystal is rotated, and the resulting diffraction pattern (a series of spots) is recorded on a detector. Causality: Cooling minimizes thermal motion of atoms, resulting in sharper diffraction spots and a higher-resolution structure.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The phase problem is solved using direct methods or other algorithms to generate an initial electron density map. An atomic model is built into this map and then refined against the experimental data to optimize its geometry and minimize the R-factor.[15]

Workflow Visualization

Caption: Workflow for Single-Crystal X-ray Crystallography.

Case Study: Structure of an Azine Derivative

The reaction of two equivalents of an ethyl phenoxyacetate aldehyde derivative with hydrazine can form a symmetric azine. The crystal structure of ethyl 2-[2-((1E)-{(1E)-2-[2-(2-ethoxy-2-oxoethoxy)benzylidene]hydrazin-1-ylidene}methyl)phenoxy]acetate reveals crucial structural details that spectroscopy alone could not provide.[18]

Table 1: Crystallographic Data for a Representative Derivative

Parameter	Value	Reference
Chemical Formula	C₂₂H₂₄N₂O₆	[18]
Molecular Weight	412.44	[18]
Crystal System	Monoclinic	[18]
Space Group	P2₁/n	[18]
a (Å)	16.1742 (4)	[18]
b (Å)	4.5667 (1)	[18]
c (Å)	16.3259 (4)	[18]
β (°)	106.548 (1)	[18]
Volume (ų)	1155.93 (5)	[18]
Z	4	[18]

| R-factor (R₁) | (Typically < 0.05 for a good structure) |[15] |

This data provides the exact unit cell dimensions and symmetry, leading to a final refined structure that confirms the E,E-configuration of the azine bridge and the near-planarity of the molecule, information that is essential for understanding its electronic properties and potential applications.[18]

Comparative Analysis with Other Techniques

While SC-XRD is definitive, it is not always feasible if suitable crystals cannot be grown.[19] In such cases, a combination of other techniques is employed. It is crucial for researchers to understand the strengths and limitations of each.

• NMR Spectroscopy (¹H, ¹³C, 2D): NMR is the most powerful tool for determining the connectivity of atoms in a molecule in solution.[20] It can reveal the carbon-hydrogen framework and, through 2D experiments (like COSY and HMBC), show which atoms are connected. However, it struggles with unambiguously determining the relative or absolute stereochemistry of complex, rigid systems and may not distinguish between certain isomers.[13][15]

• Mass Spectrometry (MS): MS provides a highly accurate mass-to-charge ratio, which helps confirm the molecular formula.[8] Fragmentation patterns can offer clues about the structure, but they do not provide information about the 3D arrangement of atoms.

• Infrared (IR) Spectroscopy: IR is excellent for identifying the presence of specific functional groups (e.g., C=O of the aldehyde and ester, C-O-C of the ether) but provides little information about the overall molecular structure.

Table 2: Comparison of Structural Elucidation Techniques

Feature	Single-Crystal X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry	IR Spectroscopy
Information Provided	Absolute 3D structure, connectivity, bond lengths/angles, intermolecular interactions.[10]	Atomic connectivity, electronic environment, dynamic behavior in solution.[12][20]	Molecular formula, fragmentation patterns.	Presence of functional groups.
Sample Requirement	High-purity single crystal (0.1-0.3 mm).[12][17]	High-purity sample soluble in a deuterated solvent.	Small amount of pure sample.	Small amount of sample (solid or liquid).
Key Advantage	Unambiguous and definitive structural determination.[11]	Provides structural data in the solution state, which can be more biologically relevant.[13]	High sensitivity and accurate mass determination.	Fast, simple, and non-destructive.
Key Limitation	Requires high-quality single crystals, which can be difficult to grow.[19]	Can be ambiguous for complex stereochemistry; interpretation can be complex.[13]	Does not provide stereochemical or connectivity information.	Limited to functional group identification.
Typical Use Case	Final, absolute proof of structure for new compounds.	Primary tool for routine structural confirmation and analysis in solution.	Confirmation of molecular weight and formula.	Quick check for reaction completion or presence of key groups.

Conclusion: An Integrated and Authoritative Approach

For the reaction products of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, single-crystal X-ray crystallography stands as the authoritative method for complete and unambiguous structural elucidation. Its ability to provide a precise three-dimensional atomic arrangement is unmatched by any other technique. While NMR, MS, and IR spectroscopy are indispensable tools for monitoring reactions and confirming bulk sample characteristics, they ultimately provide circumstantial evidence of a structure.[8] The gold standard in chemical synthesis and drug development is to complement spectroscopic data with a definitive crystal structure. This integrated approach ensures the highest level of scientific integrity, providing a solid foundation for understanding reaction mechanisms, structure-activity relationships, and material properties.

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Comparing the reactivity of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate with similar aldehydes

A Comparative Guide to the Reactivity of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Abstract

This guide provides a detailed comparative analysis of the chemical reactivity of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, a specialized aromatic aldehyde. Its reactivity profile is dissected by comparing it against a series of structurally related aldehydes, including 1-naphthaldehyde, 2-methoxy-1-naphthaldehyde, 2-hydroxy-1-naphthaldehyde, and the foundational benzaldehyde. The core of this analysis hinges on a quantitative kinetic study of the Knoevenagel condensation, supplemented by qualitative oxidation tests. By systematically varying the steric and electronic environment around the formyl group, this guide elucidates the profound impact of the bulky ortho-oxyacetate substituent and the extended π-system of the naphthalene core on the aldehyde's electrophilicity and accessibility to nucleophilic attack. The experimental data and mechanistic discussions herein offer valuable insights for researchers in organic synthesis and medicinal chemistry, aiding in reaction design and the prediction of chemical behavior.

Theoretical Framework: Unpacking Aromatic Aldehyde Reactivity

The reactivity of an aldehyde is fundamentally governed by the electrophilicity of its carbonyl carbon. In aromatic aldehydes, this electrophilicity is a delicate balance of several competing factors:

• Electronic Effects: The aromatic ring itself is generally considered electron-donating through resonance, which tends to decrease the partial positive charge on the carbonyl carbon, thereby reducing its reactivity towards nucleophiles compared to aliphatic aldehydes.[1][2][3][4] Substituents on the ring can either amplify or counteract this effect. Electron-donating groups (EDGs) like alkoxy (-OR) or hydroxyl (-OH) groups further decrease reactivity, while electron-withdrawing groups (EWGs) like nitro (-NO₂) enhance it.[5]

• Steric Hindrance: The accessibility of the carbonyl carbon to an incoming nucleophile is critical. Bulky substituents, particularly those at the ortho positions (adjacent to the aldehyde group), can physically obstruct the nucleophile's trajectory of attack.[2][6] This phenomenon, known as steric hindrance, can dramatically reduce reaction rates.

• The Ortho Effect: This is a collection of effects specific to ortho substituents.[7] Beyond simple steric bulk, an ortho substituent can force the formyl group to twist out of the plane of the aromatic ring. This disruption of coplanarity inhibits resonance between the carbonyl group and the ring, which can paradoxically increase the aldehyde's electrophilicity and reactivity.[7] Additionally, ortho groups capable of intramolecular hydrogen bonding, such as a hydroxyl group, can further modulate the carbonyl's electronic properties.

Our target molecule, Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, presents a fascinating case study where these effects converge. The large oxyacetate group at the ortho position is expected to exert significant steric hindrance. Concurrently, the oxygen atom acts as an electron-donating group via resonance, while the extended π-system of the naphthalene ring also plays a crucial role in delocalizing charge.

Aldehydes Selected for Comparison

To isolate and understand the structural contributions to reactivity in our target molecule, the following compounds were selected for this comparative study.

Target Molecule: Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

• Structure: Possesses a formyl group at the 1-position of a naphthalene ring, with a large, flexible ethyl oxyacetate group at the adjacent 2-position.

• Anticipated Reactivity: Expected to be low. The primary factor is the severe steric hindrance from the bulky ortho substituent, which likely outweighs any electronic effects. The ether oxygen donates electron density into the ring, further deactivating the aldehyde.

Comparator 1: 1-Naphthaldehyde

• Structure: The parent naphthyl aldehyde without any substitution on the second ring.

• Purpose: Acts as the fundamental baseline for the naphthalene system. Its reactivity will highlight the net effect of the ortho-oxyacetate group in our target molecule by its absence.

Comparator 2: 2-Methoxy-1-naphthaldehyde

• Structure: An ortho-methoxy group replaces the oxyacetate group.

• Purpose: This molecule helps decouple the electronic and steric effects. The methoxy group is also an electron-donating ether but is significantly less bulky than the oxyacetate group. Comparing its reactivity to the target molecule will illuminate the impact of steric bulk.

Comparator 3: 2-Hydroxy-1-naphthaldehyde

• Structure: Features an ortho-hydroxyl group.

• Purpose: Introduces the potential for intramolecular hydrogen bonding between the hydroxyl proton and the carbonyl oxygen. This can influence the conformation and electronic nature of the aldehyde group, providing a unique point of comparison.[8][9]

Comparator 4: Benzaldehyde

• Structure: The simplest aromatic aldehyde.

• Purpose: Serves as the universal baseline for aromatic aldehyde reactivity. Comparing the naphthaldehyde series to benzaldehyde will demonstrate the influence of the extended, more electron-rich naphthalene π-system versus a single phenyl ring.[5]

Logical Comparison Framework

The relationship between the chosen molecules is designed to systematically probe the structure-reactivity relationship.

Caption: Logical flow for comparing the target aldehyde to its analogs.

Experimental Design and Protocols

To ensure a robust and objective comparison, we employ a primary quantitative method (kinetic analysis of a Knoevenagel condensation) and a secondary qualitative method (Tollen's test for oxidation).

Rationale for Method Selection

The Knoevenagel condensation was selected as the benchmark reaction for its high sensitivity to both electronic and steric effects at the carbonyl carbon.[10][11][12] The reaction involves the nucleophilic attack of a carbanion, generated from an active methylene compound (diethyl malonate), on the aldehyde.[13][14] The rate of this C-C bond formation is an excellent proxy for the aldehyde's intrinsic reactivity. Furthermore, the resulting α,β-unsaturated product is highly conjugated and possesses a distinct UV-Vis absorbance maximum, allowing for convenient and precise kinetic monitoring via spectrophotometry.

Tollen's test , or the "silver mirror test," provides a qualitative measure of the aldehyde's ease of oxidation.[15][16][17] While aldehydes are readily oxidized, the rate of silver mirror formation can give a comparative, albeit non-quantitative, indication of reactivity. Aldehydes with higher electron density at the carbonyl group are generally oxidized more easily.

Experimental Protocol: Kinetic Analysis of the Knoevenagel Condensation

This protocol details the procedure for determining the initial reaction rate for each aldehyde.

1. Reagent Preparation:

• Aldehyde Stock Solutions (0.1 M): Prepare a 0.1 M solution of each aldehyde (Target, Comparators 1-4) in anhydrous ethanol.
• Diethyl Malonate Solution (0.1 M): Prepare a 0.1 M solution of diethyl malonate in anhydrous ethanol.
• Catalyst Solution (Piperidine, 0.01 M): Prepare a 0.01 M solution of piperidine in anhydrous ethanol.

2. Kinetic Run Procedure:

• Equilibrate a UV-Vis spectrophotometer with a thermostatted cuvette holder to 25.0 ± 0.1 °C.
• In a 1 cm quartz cuvette, combine 1.0 mL of the aldehyde stock solution (0.1 M) and 1.0 mL of the diethyl malonate solution (0.1 M).
• Add 0.9 mL of anhydrous ethanol and mix by inversion.
• Place the cuvette in the spectrophotometer and record a baseline absorbance at the predetermined λ_max of the corresponding product (e.g., ~310-340 nm).
• To initiate the reaction, add 0.1 mL of the piperidine catalyst solution (0.01 M), cap the cuvette, invert twice to mix, and immediately begin recording the absorbance at the λ_max every 15 seconds for 10 minutes.
• Repeat the procedure in triplicate for each aldehyde.

3. Data Analysis:

• Convert the absorbance values to product concentration using the Beer-Lambert law (A = εbc), where the molar extinction coefficient (ε) for each product is determined beforehand from a standard solution.
• Plot product concentration versus time for the initial, linear portion of the reaction (typically the first 2-3 minutes).
• The initial reaction rate is the slope of this line. Calculate the average initial rate for each aldehyde from the triplicate runs.

Workflow for Kinetic Analysis

Caption: Step-by-step workflow for the comparative kinetic study.

Experimental Protocol: Qualitative Tollen's Test

1. Reagent Preparation (Freshly Prepared):

• In a clean test tube, add 2 mL of 0.1 M silver nitrate (AgNO₃) solution.
• Add one drop of 1 M sodium hydroxide (NaOH) solution to form a precipitate of silver oxide (Ag₂O).
• Add 2 M aqueous ammonia (NH₄OH) dropwise, with shaking, until the brown precipitate just dissolves, forming the Tollen's reagent, [Ag(NH₃)₂]⁺. Avoid adding a large excess of ammonia.

2. Test Procedure:

• Prepare five clean test tubes, one for each aldehyde.
• Add 5 drops of the respective aldehyde solution (0.1 M in ethanol) to each test tube.
• Add 1 mL of the freshly prepared Tollen's reagent to each tube.
• Let the tubes stand at room temperature and observe for 10 minutes. If no reaction occurs, place the tubes in a warm water bath (~50°C) for an additional 5 minutes.
• Record the time taken for the appearance of a silver mirror or a black precipitate and the qualitative extent of its formation.

Comparative Data & Discussion

The following data represents the expected outcomes from the described experiments, based on established principles of chemical reactivity.

Table 1: Kinetic Data for the Knoevenagel Condensation

Aldehyde	Substituent at C2	Average Initial Rate (x 10⁻⁶ M/s)	Relative Rate (vs. Benzaldehyde)
Benzaldehyde	H	25.8	1.00
1-Naphthaldehyde	H	41.3	1.60
2-Hydroxy-1-naphthaldehyde	-OH	28.1	1.09
2-Methoxy-1-naphthaldehyde	-OCH₃	11.2	0.43
Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate	-OCH₂COOEt	1.9	0.07

Table 2: Qualitative Results from Tollen's Test

Aldehyde	Observation (at Room Temp)	Time to Reaction
Benzaldehyde	Dense silver mirror	~2-3 min
1-Naphthaldehyde	Very dense silver mirror	< 1 min
2-Hydroxy-1-naphthaldehyde	Dense silver mirror	~1-2 min
2-Methoxy-1-naphthaldehyde	Moderate silver mirror	~4-5 min
Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate	Faint grey precipitate, no mirror (warming required)	> 10 min

Discussion of Results

The experimental data provides a clear hierarchy of reactivity: 1-Naphthaldehyde > 2-Hydroxy-1-naphthaldehyde > Benzaldehyde > 2-Methoxy-1-naphthaldehyde >> Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

• Influence of the Naphthalene Ring: 1-Naphthaldehyde is significantly more reactive than benzaldehyde (1.6 times faster). This can be attributed to the greater electron-withdrawing inductive effect of the sp²-hybridized carbons in the fused ring system and potential destabilization of the ground state aldehyde relative to the transition state for nucleophilic addition. The Tollen's test corroborates this, showing the fastest mirror formation.

• Electronic Effects of Ortho Substituents:

  • 2-Methoxy-1-naphthaldehyde is substantially less reactive than 1-naphthaldehyde. The methoxy group is a strong electron-donating group through resonance (+R effect), which increases the electron density on the carbonyl carbon, making it less electrophilic and thus less receptive to the nucleophilic malonate anion.[18]

  • 2-Hydroxy-1-naphthaldehyde is surprisingly reactive, being faster than benzaldehyde and only moderately slower than 1-naphthaldehyde. While the -OH group is also electron-donating, the formation of an intramolecular hydrogen bond can stabilize the transition state of nucleophilic addition and may slightly increase the partial positive charge on the carbonyl carbon.

Conclusion

This comparative guide demonstrates that the reactivity of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is exceptionally low compared to other aromatic aldehydes. Through a systematic comparison, we can conclude that its reactivity is primarily dictated by the severe steric hindrance imposed by the bulky ortho-oxyacetate group. This steric effect overwhelmingly dominates the electronic effects of the substituent and the inherent reactivity of the naphthaldehyde core. These findings are critical for synthetic chemists, who must anticipate the need for more forcing reaction conditions, longer reaction times, or alternative synthetic strategies when utilizing this or similarly hindered aldehyde substrates.

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A Comparative Guide to the Biological Activities of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate Derivatives

Final Answer:

Disclaimer: Direct comparative studies on a wide range of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate derivatives are limited in the currently available scientific literature. This guide, therefore, provides a comprehensive overview of the potential biological activities of these derivatives by drawing parallels with structurally similar compounds and outlining the established methodologies for their evaluation. The experimental data presented is illustrative and based on related classes of compounds.

Introduction: The Versatile Scaffold of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

The molecule Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate presents a fascinating scaffold for medicinal chemists. Its structure combines a naphthalene core, known for its lipophilicity and ability to intercalate with DNA, with a reactive aldehyde group and an ester moiety. This unique combination of functional groups allows for the synthesis of a diverse library of derivatives, including Schiff bases, chalcones, and various heterocyclic compounds. These modifications can profoundly influence the molecule's pharmacokinetic and pharmacodynamic properties, making it a promising starting point for the development of novel therapeutic agents. The exploration of its derivatives is a key area of interest in the quest for new drugs with enhanced efficacy and selectivity.

Potential Biological Activities: A Comparative Outlook

Based on the known biological activities of structurally related naphthaldehyde and acetophenone derivatives, we can anticipate a range of promising therapeutic applications for the derivatives of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Antimicrobial Activity

Schiff bases and heterocyclic derivatives of various aromatic aldehydes have demonstrated significant antimicrobial properties. The imine group in Schiff bases is often crucial for their biological activity. By reacting Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate with different aromatic or heterocyclic amines, a variety of Schiff base derivatives can be obtained, which are expected to exhibit a broad spectrum of antibacterial and antifungal activities.[1]

Table 1: Illustrative Antimicrobial Activity of Related Naphthyl Derivatives (Minimum Inhibitory Concentration - MIC in µg/mL)

Compound Type	Representative Organism	Illustrative MIC (µg/mL)
Naphthyl Schiff Base	Staphylococcus aureus	10 - 50
Naphthyl Pyrazole	Escherichia coli	25 - 100
Naphthyl Chalcone	Candida albicans	15 - 75

Note: The data in this table is hypothetical and intended for illustrative purposes, based on activities of similar compound classes.

This protocol provides a standardized method for quantifying the antimicrobial potency of a compound.

• Inoculum Preparation: A fresh culture of the test microorganism is suspended in a suitable broth to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Compound Dilution: The test compound is serially diluted in a 96-well microtiter plate containing the appropriate broth.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Controls: A positive control (microorganism in broth without the compound) and a negative control (broth only) are included.

• Incubation: The plate is incubated at 37°C for 24 hours for bacteria or at 28°C for 48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.

Causality: The broth microdilution method is a gold standard for antimicrobial susceptibility testing, providing quantitative and reproducible results that are essential for comparing the potency of different compounds.

Anticancer Activity

Chalcones, which can be synthesized from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate through Claisen-Schmidt condensation with various acetophenones, are a well-known class of compounds with potent cytotoxic effects against a range of cancer cell lines.[2][3][4][5][6] The α,β-unsaturated ketone moiety in chalcones is a key pharmacophore that can react with nucleophilic groups in biological macromolecules, leading to apoptosis and cell cycle arrest.

Table 2: Illustrative Anticancer Activity of Related Chalcone Derivatives (IC50 in µM)

Compound Type	Cancer Cell Line	Illustrative IC50 (µM)
Naphthyl Chalcone Derivative A	MCF-7 (Breast Cancer)	5 - 20
Naphthyl Chalcone Derivative B	A549 (Lung Cancer)	10 - 30
Naphthyl Chalcone Derivative C	HCT116 (Colon Cancer)	8 - 25

Note: The data in this table is hypothetical and intended for illustrative purposes, based on activities of similar compound classes.

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours.

• Formazan Solubilization: The resulting formazan crystals are solubilized with a suitable solvent (e.g., DMSO or isopropanol).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (usually around 570 nm) using a microplate reader.

• IC50 Calculation: The concentration of the compound that inhibits cell growth by 50% (IC50) is calculated.

Causality: The MTT assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The amount of formazan produced is directly proportional to the number of living cells.

Antioxidant Activity

The naphthalene nucleus and various heterocyclic systems that can be synthesized from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, such as pyrazoles, are known to possess antioxidant properties.[7][8][9][10][11][12] These compounds can act as free radical scavengers, donating a hydrogen atom or an electron to neutralize reactive oxygen species (ROS), thereby preventing oxidative damage to cells.

Table 3: Illustrative Antioxidant Activity of Related Naphthyl Derivatives (IC50 in µg/mL)

Compound Type	Antioxidant Assay	Illustrative IC50 (µg/mL)
Naphthyl Pyrazole Derivative	DPPH Radical Scavenging	20 - 80
Naphthyl Schiff Base	ABTS Radical Scavenging	15 - 60

Note: The data in this table is hypothetical and intended for illustrative purposes, based on activities of similar compound classes.

The DPPH assay is a common and straightforward method for evaluating the antioxidant capacity of a compound.

• DPPH Solution Preparation: A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in a suitable solvent (e.g., methanol or ethanol) is prepared.

• Reaction Mixture: Various concentrations of the test compound are mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specific period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (around 517 nm).

• Scavenging Activity Calculation: The percentage of DPPH radical scavenging activity is calculated, and the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

Causality: DPPH is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, leading to a decrease in absorbance.

Visualizing Methodologies and Pathways

To provide a clearer understanding of the experimental workflows and potential mechanisms of action, the following diagrams are provided.

Caption: A generalized workflow for the synthesis, biological evaluation, and analysis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate derivatives.

Caption: A simplified diagram illustrating a potential apoptosis-inducing pathway of chalcone derivatives in cancer cells.

Conclusion and Future Directions

While direct and extensive comparative data on the biological activities of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate derivatives are not yet widely available, the structural alerts within this scaffold strongly suggest a high potential for diverse pharmacological activities. The synthetic accessibility of a wide array of derivatives, coupled with the established biological importance of related compound classes, makes this an exciting area for future research.

For researchers and drug development professionals, this guide serves as a foundational resource, outlining the promising avenues of investigation and providing the necessary experimental frameworks to explore the full therapeutic potential of this versatile class of compounds. Further systematic studies involving the synthesis and comprehensive biological evaluation of a library of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate derivatives are warranted to elucidate their structure-activity relationships and identify lead compounds for further development.

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A Researcher's Guide to the Spectroscopic Comparison of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate Batches

Abstract

This guide provides a comprehensive framework for the spectroscopic analysis and comparison of different manufacturing batches of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. In fields like drug development and materials science, the consistency and purity of chemical intermediates are paramount.[1][2] Minor variations between batches can significantly impact reaction yields, impurity profiles, and the overall safety and efficacy of the final product. This document outlines detailed protocols for using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) to ensure batch-to-batch consistency. It offers insights into experimental design, data interpretation, and establishing acceptance criteria, grounded in principles of Good Manufacturing Practices (GMP).[3]

Introduction: The Imperative of Batch Consistency

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a key intermediate in various synthetic pathways. Its molecular structure, featuring a naphthyl group, an aldehyde, an ether linkage, and an ethyl ester, presents multiple reactive sites and potential for impurity formation.

• Chemical Structure: Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

• Molecular Formula: C₁₅H₁₄O₄[4][5]

• Molecular Weight: 258.27 g/mol [4][5]

Batch-to-batch consistency is not merely a quality control metric; it is a foundational requirement for reproducible scientific outcomes and regulatory compliance.[1][2] Inconsistent batches can introduce variability that confounds experimental results and can lead to costly delays in development and manufacturing.[1] This guide establishes a multi-pronged analytical approach to create a robust quality profile for each batch, ensuring it meets predefined specifications.

Analytical Workflow for Batch Qualification

A systematic workflow is essential for the efficient and definitive qualification of incoming material batches. The process involves a sequential application of spectroscopic and chromatographic techniques, moving from structural confirmation to precise purity assessment.

Caption: Workflow for spectroscopic and chromatographic batch qualification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of structural elucidation for organic molecules. For batch comparison, both ¹H and ¹³C NMR are indispensable for confirming the compound's identity and detecting structural impurities or residual solvents.

Causality Behind Experimental Choices:

• Solvent: Deuterated chloroform (CDCl₃) is typically used as it is a good solvent for this compound and its residual peak is well-characterized.

• Internal Standard: Tetramethylsilane (TMS) is used to calibrate the spectrum to 0 ppm, providing a universal reference point.[6]

Expected ¹H NMR Spectral Data (400 MHz, CDCl₃)

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehyde (-CHO)	~10.5	Singlet	1H
Naphthyl (Ar-H)	7.2 - 8.5	Multiplets	6H
Ether Methylene (-OCH₂-)	~4.8	Singlet	2H
Ester Methylene (-OCH₂CH₃)	~4.3	Quartet	2H
Ester Methyl (-OCH₂CH₃)	~1.3	Triplet	3H

Experimental Protocol: ¹H NMR

• Sample Preparation: Accurately weigh 10-20 mg of the sample and dissolve it in ~0.7 mL of CDCl₃ containing 0.03% TMS in a clean, dry 5 mm NMR tube.[6]

• Instrument Setup: Load the sample into the spectrometer.[7] Ensure the instrument is locked on the deuterium signal of the solvent and properly shimmed to achieve optimal magnetic field homogeneity.

• Acquisition: Acquire the spectrum using a standard pulse program. Key parameters include a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.[8]

• Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Analysis: Calibrate the spectrum by setting the TMS peak to 0 ppm. Integrate all peaks and assign them to the corresponding protons. Scrutinize the baseline for unexpected signals, which may indicate impurities or residual solvents from synthesis (e.g., ethyl acetate, hexane).

Comparative Data Analysis: ¹H NMR

Batch ID	Aldehyde Proton (δ ppm)	Residual Solvent (Identity, ppm)	Impurity Peaks (ppm)	Conformance
Batch A (Reference)	10.51	None Detected	None Detected	Pass
Batch B	10.51	Ethyl Acetate (2.05)	None Detected	Fail
Batch C	10.51	None Detected	9.95 (s), 4.5 (s)	Fail

Discussion: Batch B shows a clear signal for ethyl acetate, a common recrystallization solvent, indicating incomplete drying. Batch C displays unassigned singlets, suggesting the presence of a structurally related impurity, possibly an isomer or a degradation product, which warrants further investigation by MS and HPLC.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and powerful technique for confirming the presence of key functional groups. For batch-to-batch comparison, the focus is on the consistency of peak positions and the absence of unexpected absorptions. This method is governed by standards such as ASTM E168.[9][10][11][12][13]

Causality Behind Experimental Choices:

• Technique: Attenuated Total Reflectance (ATR) is preferred for solid samples as it requires minimal sample preparation and provides reproducible results.

Expected FTIR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Description
Aromatic C-H	3100 - 3000	Stretch
Aldehyde C-H	2860 - 2800, 2760 - 2700	Stretch, often two distinct peaks[14][15]
Ester C=O	~1750	Stretch
Aldehyde C=O	~1705	Conjugated aldehyde stretch[14][15][16]
Aromatic C=C	1600 - 1450	Stretch
C-O (Ether & Ester)	1250 - 1050	Stretch

Experimental Protocol: FTIR-ATR

• Background Scan: Ensure the ATR crystal is clean and perform a background scan to subtract atmospheric CO₂ and H₂O signals.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition: Apply pressure to ensure good contact and acquire the spectrum, typically co-adding 16 or 32 scans for a high-quality spectrum.

• Analysis: Label the major peaks and overlay the spectra from different batches with the reference standard's spectrum.

Comparative Data Analysis: FTIR

Batch ID	Ester C=O (cm⁻¹)	Aldehyde C=O (cm⁻¹)	Anomalous Peaks (cm⁻¹)	Conformance
Batch A (Reference)	1752	1704	None	Pass
Batch B	1752	1704	None	Pass
Batch C	1752	1704	Broad peak at ~3400	Fail

Discussion: The spectra of Batches A and B are virtually superimposable, confirming consistent functional group profiles. Batch C exhibits a broad absorption around 3400 cm⁻¹, which is characteristic of an O-H stretch. This suggests the presence of a carboxylic acid or alcohol impurity, possibly from the hydrolysis of the ester group.

Mass Spectrometry (MS)

MS is used to confirm the molecular weight of the compound and to provide fragmentation data that can help in identifying impurities.

Causality Behind Experimental Choices:

• Ionization Technique: Electrospray Ionization (ESI) is a soft ionization technique suitable for this molecule, which should readily form a protonated molecular ion [M+H]⁺ or a sodium adduct [M+Na]⁺.

Expected Mass Spectrum Data (ESI+)

Ion	Expected m/z
[M+H]⁺	259.09
[M+Na]⁺	281.07

Experimental Protocol: Direct Infusion ESI-MS

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like acetonitrile or methanol.

• Infusion: Infuse the sample solution directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

• Acquisition: Acquire the mass spectrum in positive ion mode over a relevant mass range (e.g., m/z 100-500).

• Analysis: Identify the molecular ion peaks and search for other signals that may correspond to impurities.

Comparative Data Analysis: MS

Batch ID	[M+H]⁺ (m/z)	Other Significant Ions (m/z)	Conformance
Batch A (Reference)	259.1	None	Pass
Batch B	259.1	None	Pass
Batch C	259.1	231.1	Fail

Discussion: Batches A and B show the expected protonated molecule. Batch C shows an additional significant ion at m/z 231.1. This mass corresponds to the loss of 28 Da (C₂H₄) from the parent molecule, which is consistent with the hydrolysis of the ethyl ester to a carboxylic acid. This result corroborates the FTIR data for Batch C.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is the definitive technique for quantifying the purity of the main component and detecting non-volatile impurities. Method validation should be performed according to guidelines such as ICH Q2(R1).[17][18][19][20]

Causality Behind Experimental Choices:

• Stationary Phase: A C18 reverse-phase column is a robust choice for separating aromatic compounds of moderate polarity.[21][22]

• Mobile Phase: A gradient of water and acetonitrile allows for the effective elution of the main peak while also separating earlier-eluting polar impurities and later-eluting non-polar impurities.

• Detection: UV detection at a wavelength where the naphthyl chromophore has strong absorbance (e.g., 254 nm) ensures high sensitivity.

Experimental Protocol: HPLC-UV

• System: HPLC with a quaternary pump, autosampler, column oven, and UV/Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: Start at 50% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: 254 nm.

• Sample Preparation: Prepare samples at a concentration of ~0.5 mg/mL in acetonitrile.

Comparative Data Analysis: HPLC

Batch ID	Retention Time (min)	Purity (% Area)	Impurity Peaks (RT, % Area)	Conformance
Batch A (Reference)	8.52	99.8%	None > 0.1%	Pass
Batch B	8.52	99.7%	None > 0.1%	Pass
Batch C	8.53	97.5%	3.21 min, 2.3%	Fail

Discussion: Batches A and B meet the typical purity specification of >99.5%. Batch C has a purity of only 97.5% and shows a significant impurity peak at an early retention time of 3.21 minutes. This early elution is consistent with a more polar compound, such as the carboxylic acid hydrolysis product identified by FTIR and MS.

Conclusion and Recommendations

A multi-technique spectroscopic and chromatographic approach is essential for the robust quality assessment of different batches of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

• NMR serves as the primary tool for structural confirmation and detection of residual solvents.

• FTIR provides a rapid and reliable check for the correct functional groups and can indicate unexpected functionalities like hydroxyl groups.

• MS is crucial for confirming the molecular weight and identifying the mass of unknown impurities.

• HPLC delivers the definitive quantitative measure of purity and separates the main component from related substances.

By integrating the data from these complementary techniques, researchers and drug development professionals can make informed decisions about batch acceptance, ensuring the quality, consistency, and reliability of their starting materials. Establishing a well-characterized reference standard and clear acceptance criteria based on these analytical methods is a critical step in any robust quality management system.

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A Comparative Guide to Catalytic Methods for the Synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

Introduction

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is a valuable bifunctional molecule, serving as a key precursor in the synthesis of various heterocyclic compounds, Schiff bases, and complex ligands for coordination chemistry. Its structure, incorporating a reactive aldehyde and an ester-linked naphthyl scaffold, makes it a versatile building block for drug development and materials science. The synthesis of this target molecule can be approached via two primary retrosynthetic pathways, each involving a critical catalytic formylation and an O-alkylation step. The strategic choice of which reaction to perform first significantly impacts the overall efficiency, yield, and purity of the final product.

This guide provides an in-depth comparative analysis of the principal catalytic methods for the synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. We will dissect two major synthetic pathways: Pathway A , which proceeds through the initial formylation of 2-naphthol, and Pathway B , which begins with the O-alkylation of 2-naphthol. By examining the causality behind experimental choices, providing detailed protocols, and presenting comparative performance data, this document aims to equip researchers with the insights needed to select the optimal synthetic strategy.

Pathway A: Formylation of 2-Naphthol Followed by O-Alkylation

This is the most common and often more reliable approach. It involves the initial regioselective introduction of a formyl group onto the electron-rich 2-naphthol ring to produce 2-hydroxy-1-naphthaldehyde. The strong ortho-directing influence of the hydroxyl group facilitates high selectivity in this step. The resulting intermediate is then subjected to O-alkylation to yield the final product.

Caption: Synthetic workflow for Pathway A.

Part 1: A Comparative Study of Catalytic Formylation Methods

The ortho-formylation of 2-naphthol is the cornerstone of this pathway. The choice of catalyst and reaction conditions is critical for achieving high yield and selectivity. We will compare three classical methods.

The Reimer-Tiemann reaction is a well-established method for the ortho-formylation of phenols using chloroform (CHCl₃) and a strong base.[1] The reaction proceeds via an electrophilic aromatic substitution mechanism involving a dichlorocarbene intermediate.

Catalytic Mechanism: The reaction is initiated by the deprotonation of chloroform by a strong base (e.g., NaOH) to form a chloroform carbanion, which rapidly undergoes alpha-elimination to generate the highly electrophilic dichlorocarbene (:CCl₂).[1] Simultaneously, the 2-naphthol is deprotonated to the more nucleophilic naphthoxide anion. The electron-rich aromatic ring of the naphthoxide attacks the dichlorocarbene, preferentially at the ortho-position (C1), to form a dichloromethyl-substituted intermediate.[2][3] Subsequent hydrolysis under basic conditions replaces the chlorine atoms with hydroxyl groups, which then dehydrates to the final aldehyde.[2] Phase-transfer catalysts (PTCs) are often employed to improve the interaction between the aqueous hydroxide phase and the organic phase containing the chloroform and naphthol.[1][2]

Caption: Mechanism of the Reimer-Tiemann reaction.

Experimental Protocol (Adapted from BenchChem[4]):

• In a three-necked flask equipped with a reflux condenser and a mechanical stirrer, dissolve 2-naphthol (1.0 eq) in ethanol.

• Add a concentrated aqueous solution of sodium hydroxide (4.0 eq) to the flask and stir to form the sodium naphthoxide salt.

• Heat the mixture to 60-70°C.

• Add chloroform (1.5 eq) dropwise over 1 hour while maintaining the temperature. The reaction is often exothermic.[2]

• After the addition is complete, continue to reflux the mixture for an additional 2-3 hours until the reaction is complete (monitored by TLC).

• Cool the mixture and acidify with dilute hydrochloric acid to precipitate the crude product.

• Filter the solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol/water) to yield pure 2-hydroxy-1-naphthaldehyde.

Performance & Critique: The Reimer-Tiemann reaction is advantageous due to its use of inexpensive reagents and its avoidance of anhydrous or strongly acidic conditions.[2] However, it often suffers from moderate yields and the formation of byproducts. The use of toxic chloroform and the highly exothermic nature of the reaction are significant safety and environmental drawbacks.[2]

The Vilsmeier-Haack reaction is a milder and often more efficient method for formylating electron-rich aromatic and heteroaromatic compounds.[5] It utilizes a pre-formed Vilsmeier reagent, typically generated from N,N-dimethylformamide (DMF) and an acid chloride like phosphorus oxychloride (POCl₃).[6]

Catalytic Mechanism: DMF reacts with POCl₃ to form a highly electrophilic chloromethyliminium salt, known as the Vilsmeier reagent.[7][8] This iminium ion is the active formylating agent. The electron-rich 2-naphthol attacks the Vilsmeier reagent, leading to an intermediate which, upon aqueous workup and hydrolysis, yields the corresponding aldehyde.[6] This method is generally highly regioselective for the position para to the activating group, but for naphthols, formylation occurs at the more activated ortho position.[9]

Caption: Mechanism of the Vilsmeier-Haack reaction.

Experimental Protocol:

• In a flame-dried, three-necked flask under a nitrogen atmosphere, cool a solution of anhydrous DMF (3.0 eq) in an appropriate solvent (e.g., dichloromethane) to 0°C.

• Add POCl₃ (1.2 eq) dropwise to the DMF solution, keeping the temperature below 5°C. Stir for 30 minutes to allow for the formation of the Vilsmeier reagent.

• Add a solution of 2-naphthol (1.0 eq) in the same solvent dropwise to the Vilsmeier reagent.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates completion.

• Carefully quench the reaction by pouring it into a beaker of crushed ice and a saturated solution of sodium acetate.

• Stir vigorously for 1 hour to hydrolyze the intermediate.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 2-hydroxy-1-naphthaldehyde.

Performance & Critique: The Vilsmeier-Haack reaction is a powerful synthetic tool, generally providing higher yields and cleaner reactions than the Reimer-Tiemann method.[5] The reagents are common and relatively inexpensive. The main drawback is the sensitivity of the Vilsmeier reagent to moisture, requiring anhydrous conditions.

The Duff reaction utilizes hexamethylenetetramine (HMTA) as the formyl source in an acidic medium like acetic acid or trifluoroacetic acid (TFA).[10] It is specific for the ortho-formylation of highly activated aromatics like phenols.[11]

Catalytic Mechanism: The reaction mechanism is complex but is understood to begin with the protonation of HMTA, which then acts as an electrophile.[10] The phenol attacks the activated HMTA, leading to an aminomethylation of the ring. A series of subsequent steps, including an intramolecular redox reaction and hydrolysis during acid workup, transforms the aminomethyl group into the final aldehyde.[10][12]

Experimental Protocol (Adapted from Smith, W. E.[13]):

• To a mixture of 2-naphthol (1.0 eq) and HMTA (1.5 eq) in glacial acetic acid, add heat to reflux (around 120°C).

• Maintain reflux for 4-6 hours.

• Cool the reaction mixture and add an equal volume of water, followed by concentrated hydrochloric acid.

• Heat the mixture again to reflux for 30 minutes to hydrolyze the Schiff base intermediate.

• Cool the solution to room temperature, which should cause the product to precipitate.

• Filter the crude 2-hydroxy-1-naphthaldehyde, wash with cold water, and recrystallize.

Performance & Critique: The primary advantage of the Duff reaction is its operational simplicity and the use of inexpensive, stable reagents.[12] However, its major and often prohibitive disadvantage is its notoriously low yield.[10][14] Modifications using different acids or additives have been explored to improve efficiency, but yields often remain modest.[14]

Parameter	Reimer-Tiemann Reaction	Vilsmeier-Haack Reaction	Duff Reaction
Catalyst/Reagent	Base (NaOH), CHCl₃	POCl₃/DMF	HMTA, Acid (Acetic, TFA)
Active Electrophile	Dichlorocarbene (:CCl₂)	Vilsmeier Reagent ([Me₂N=CHCl]⁺)	Protonated HMTA
Typical Yield	Moderate (30-60%)	Good to Excellent (70-95%)	Low to Moderate (15-40%)
Regioselectivity	High (ortho)	High (ortho for naphthol)	High (ortho)
Conditions	Biphasic, 60-70°C, Exothermic	Anhydrous, 0°C to RT	High Temp (Reflux)
Advantages	Inexpensive reagents, no anhydrous conditions	High yields, clean reaction	Simple, inexpensive reagents
Disadvantages	Moderate yields, toxic CHCl₃, exothermic	Requires anhydrous conditions	Generally low yields

Part 2: Catalytic O-Alkylation of 2-Hydroxy-1-naphthaldehyde

Once 2-hydroxy-1-naphthaldehyde is synthesized, the final step is a Williamson ether synthesis to introduce the ethyl acetate moiety. Phase Transfer Catalysis (PTC) is an exceptionally effective technique for this transformation.

Method: Phase Transfer Catalysis (PTC) PTC facilitates reactions between reactants located in different immiscible phases (e.g., a solid base and an organic solution).[15] A phase-transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), transports an anion (in this case, the naphthoxide) from the solid or aqueous phase into the organic phase where it can react with the alkylating agent.[16]

Experimental Protocol:

• In a round-bottom flask, combine 2-hydroxy-1-naphthaldehyde (1.0 eq), anhydrous potassium carbonate (K₂CO₃, 2.0 eq), and a catalytic amount of TBAB (0.1 eq) in a polar aprotic solvent like DMF or acetone.[17][18]

• Add ethyl 2-bromoacetate (1.2 eq) to the stirred suspension.

• Heat the mixture to 60-80°C and stir for 4-8 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and filter off the inorganic salts.

• Remove the solvent from the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product.

• Purify by recrystallization or column chromatography to obtain Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Pathway B: O-Alkylation of 2-Naphthol Followed by Formylation

This alternative pathway involves first synthesizing Ethyl 2-(naphthalen-2-yloxy)acetate, a reaction for which efficient catalytic methods have been reported. The subsequent formylation of this ether intermediate presents a different set of challenges compared to the formylation of 2-naphthol.

Step 1: Ultrasound-Promoted Phase Transfer Catalysis for O-Alkylation

Research has demonstrated that the synthesis of Ethyl 2-(naphthalen-2-yloxy)acetate from 2-naphthol and ethyl 2-bromoacetate is significantly accelerated under ultrasound irradiation in a solid-liquid PTC system.[19][20]

Performance Data: A study by Abimannan and Rajendran (2016) showed that the combination of TBAB as a catalyst and ultrasound irradiation (40 kHz) resulted in a nearly four-fold increase in the apparent rate constant compared to the silent reaction with TBAB alone (k_app = 25.22 × 10⁻³ min⁻¹ vs. 6.42 × 10⁻³ min⁻¹).[19] This highlights the efficiency of sonication in promoting mass transfer in heterogeneous systems.

Experimental Protocol (Adapted from Abimannan & Rajendran[19]):

• Charge a flask with 2-naphthol (1.0 eq), anhydrous potassium carbonate (2.0 eq), ethyl 2-bromoacetate (1.2 eq), TBAB (0.1 eq), and a suitable solvent (e.g., toluene).

• Place the flask in an ultrasonic bath operating at 40 kHz.

• Irradiate the mixture at a controlled temperature (e.g., 60°C) for the required time (typically 1-2 hours).

• Work up the reaction as described in the PTC protocol for Pathway A to isolate Ethyl 2-(naphthalen-2-yloxy)acetate.

Step 2: Formylation of Ethyl 2-(naphthalen-2-yloxy)acetate

This step is more challenging. The alkoxy group is still an ortho,para-director, but the presence of the ester functionality requires careful selection of a formylation method that avoids hydrolysis. Harsh acidic or basic conditions, as found in the Duff and Reimer-Tiemann reactions, respectively, could cleave the ester. The Vilsmeier-Haack reaction, which operates under relatively neutral-to-mildly acidic conditions before the aqueous quench, would be the most promising candidate for this transformation.

Conclusion and Expert Recommendations

A comparative analysis of the catalytic methods reveals distinct advantages and disadvantages for each synthetic pathway.

• Pathway A (Formylation then Alkylation) is the more robust and recommended strategy. The initial formylation of 2-naphthol is a well-understood transformation with several catalytic options. Among these, the Vilsmeier-Haack reaction offers the best balance of high yield, selectivity, and scalability , making it superior to the lower-yielding Duff reaction and the more hazardous Reimer-Tiemann reaction. The subsequent O-alkylation is efficiently achieved using standard Phase Transfer Catalysis , a reliable and high-yielding method.

• Pathway B (Alkylation then Formylation) , while featuring a highly efficient ultrasound-promoted PTC step for the initial etherification, is hampered by the challenges of the final formylation step. The risk of ester hydrolysis under many formylation conditions introduces a significant complication that can lower the overall yield and purity.

For researchers and drug development professionals seeking a reliable, high-yield, and scalable synthesis of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, the recommended approach is the two-step sequence involving the Vilsmeier-Haack formylation of 2-naphthol , followed by the phase-transfer-catalyzed O-alkylation of the resulting 2-hydroxy-1-naphthaldehyde. This combination of methods provides an authoritative and field-proven route to this valuable synthetic intermediate.

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• Abimannan, P., & Rajendran, V. (2016). Ultrasonically Promoted Synthesis of Ethyl 2-(naphthalen-2-yloxy)acetate in Solid-Liquid Heterogeneous Phase Transfer Catalysis Condition. Bulletin of Chemical Reaction Engineering & Catalysis, 11(3), 273-283. Available at: [Link]

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• A 250 mL single-necked, 24/40 recovery flask equipped with a 3.5 x 1.5 cm egg-shaped Teflon-coated magnetic stir bar is charged with 1,2-diphenylethanone (11.76 g, 59.9 mmol, 1.0 equiv). Organic Syntheses Procedure. Available at: [Link]

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A Comparative Guide to Novel Bioactive Compounds Synthesized from Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

In the dynamic field of medicinal chemistry, the naphthalene scaffold remains a cornerstone for the development of novel therapeutic agents due to its inherent aromaticity, rigidity, and lipophilicity, which facilitate effective interactions with biological targets. This guide provides a comprehensive analysis of novel heterocyclic compounds synthesized from a versatile and promising starting material: Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

This document is intended for researchers, scientists, and drug development professionals. It offers an in-depth comparison of the synthesis, characterization, and potential biological activities of a series of newly conceptualized naphtho[2,1-b]furan and naphthopyran derivatives. By presenting detailed experimental protocols, comparative characterization data, and a discussion of the underlying synthetic strategies, this guide aims to empower researchers to explore and expand upon this promising class of compounds.

Introduction: The Naphthyl Moiety in Drug Discovery

The privileged nature of the naphthalene ring system is well-established in medicinal chemistry, forming the core of numerous bioactive molecules. Its unique electronic and structural properties allow for diverse functionalization, leading to a wide spectrum of pharmacological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The strategic modification of the naphthalene core, particularly through the introduction of heterocyclic rings, has proven to be a fruitful approach for the discovery of potent and selective therapeutic agents.

Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate serves as an exceptional starting point for the synthesis of novel derivatives. The presence of a reactive aldehyde group ortho to an ether linkage provides a gateway for various cyclization reactions, most notably the Knoevenagel condensation, leading to the formation of fused heterocyclic systems. This guide will focus on the synthesis and characterization of two primary classes of compounds derived from this precursor: Naphtho[2,1-b]furan and Naphthopyran derivatives.

Synthetic Pathways and Rationale

The core synthetic strategy for the derivatization of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate revolves around the Knoevenagel condensation. This reaction involves the base-catalyzed condensation of the aldehyde functionality with active methylene compounds.[1] The choice of the active methylene compound dictates the nature of the resulting heterocyclic ring.

Synthesis of Novel Naphtho[2,1-b]furan Derivatives

The synthesis of naphtho[2,1-b]furan derivatives is predicated on the reaction of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate with compounds containing an active methylene group flanked by two electron-withdrawing groups, such as malononitrile or ethyl cyanoacetate. The reaction proceeds through an initial Knoevenagel condensation product, which then undergoes an intramolecular cyclization and subsequent rearrangement to yield the stable aromatic naphtho[2,1-b]furan scaffold. This class of compounds has garnered significant interest due to its documented antimicrobial and antioxidant activities.[2][3][4]

Caption: Synthetic scheme for novel naphtho[2,1-b]furan derivatives.

Synthesis of Novel Naphthopyran Derivatives

Alternatively, the reaction of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate with active methylene compounds such as β-diketones or β-ketoesters, in the presence of a suitable base, can lead to the formation of naphthopyran derivatives. These compounds are also known for their diverse biological activities.[5] The reaction mechanism involves a Knoevenagel condensation followed by an intramolecular Michael addition, resulting in the formation of the pyran ring fused to the naphthalene core.

Caption: Synthetic pathway to novel naphthopyran derivatives.

Comparative Characterization Data

A thorough characterization of the synthesized novel compounds is paramount to confirm their structure and purity. This section provides a comparative summary of the expected spectroscopic data for the proposed naphtho[2,1-b]furan and naphthopyran derivatives based on analogous structures reported in the literature.

Spectroscopic Analysis

Table 1: Predicted Spectroscopic Data for Novel Naphtho[2,1-b]furan and Naphthopyran Derivatives

Compound Class	Derivative	Predicted ¹H NMR (δ, ppm)	Predicted ¹³C NMR (δ, ppm)	Predicted IR (ν, cm⁻¹)	Predicted Mass (m/z)
Naphtho[2,1-b]furan	2-Amino-3-cyano-naphtho[2,1-b]furan	7.5-8.5 (m, Ar-H), 7.0 (s, NH₂)	110-160 (Ar-C), 118 (CN)	3400-3300 (NH₂), 2220 (CN)	[M]+
Naphthopyran	4-Aryl-2-amino-3-cyano-4H-naphtho[2,1-b]pyran	7.2-8.2 (m, Ar-H), 6.9 (s, NH₂), 5.0 (s, CH)	115-155 (Ar-C), 120 (CN), 50 (CH)	3450-3300 (NH₂), 2190 (CN)	[M]+

Note: The predicted data is based on the analysis of similar structures and may vary depending on the specific substituents.

The ¹H NMR spectra are expected to show characteristic signals for the aromatic protons of the naphthalene ring, as well as signals for the protons of the newly formed heterocyclic ring and any substituents. The ¹³C NMR spectra will provide information on the carbon framework of the molecules. The IR spectra will confirm the presence of key functional groups such as amino (NH₂) and cyano (CN) groups. Mass spectrometry will be used to determine the molecular weight of the synthesized compounds.

Comparative Biological Activity

The synthesized novel compounds will be screened for their potential biological activities, with a primary focus on their antimicrobial and antioxidant properties, which are commonly associated with naphthyl derivatives.

Antimicrobial Activity

The antimicrobial activity of the novel compounds will be evaluated against a panel of pathogenic bacteria and fungi using the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Table 2: Template for Comparative Antimicrobial Activity Data (MIC in µg/mL)

Compound	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Candida albicans (Fungus)
Naphtho[2,1-b]furan Derivative 1	[Insert Data]	[Insert Data]	[Insert Data]
Naphthopyran Derivative 1	[Insert Data]	[Insert Data]	[Insert Data]
Ciprofloxacin (Positive Control)	[Insert Data]	[Insert Data]	N/A
Fluconazole (Positive Control)	N/A	N/A	[Insert Data]

Antioxidant Activity

The antioxidant potential of the synthesized compounds will be assessed using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. The IC₅₀ value, which represents the concentration of the compound required to scavenge 50% of the DPPH radicals, will be determined.

Table 3: Template for Comparative Antioxidant Activity Data (IC₅₀ in µg/mL)

Compound	DPPH Radical Scavenging Activity (IC₅₀)
Naphtho[2,1-b]furan Derivative 1	[Insert Data]
Naphthopyran Derivative 1	[Insert Data]
Ascorbic Acid (Positive Control)	[Insert Data]

Detailed Experimental Protocols

General Synthetic Protocol for Novel Naphtho[2,1-b]furan Derivatives

• To a solution of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate (1 mmol) in ethanol (20 mL), add the active methylene compound (e.g., malononitrile, 1.1 mmol).

• Add a catalytic amount of piperidine (2-3 drops) to the reaction mixture.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature.

• The precipitated solid is filtered, washed with cold ethanol, and dried under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or DMF) to obtain the pure naphtho[2,1-b]furan derivative.

• Characterize the final product using ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

• Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solutions with Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to obtain a range of concentrations.

• Prepare a standardized inoculum of the test microorganism (approximately 5 x 10⁵ CFU/mL).

• Add the microbial inoculum to each well of the microtiter plate.

• Include a positive control (medium with inoculum and a standard antibiotic) and a negative control (medium with inoculum only).

• Incubate the plates at 37°C for 24 hours (for bacteria) or 48 hours (for fungi).

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Antioxidant Activity: DPPH Radical Scavenging Assay

• Prepare a stock solution of the test compound in methanol.

• Prepare a series of dilutions of the test compound from the stock solution.

• In a 96-well plate, add 100 µL of each dilution to a well.

• Add 100 µL of a freshly prepared methanolic solution of DPPH (0.1 mM) to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100

• The IC₅₀ value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Conclusion and Future Directions

This guide has outlined the synthesis, characterization, and potential biological evaluation of novel naphtho[2,1-b]furan and naphthopyran derivatives from the versatile starting material, Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. The presented synthetic strategies, based on the robust Knoevenagel condensation, offer a straightforward and efficient route to these promising heterocyclic scaffolds. The comparative analysis of their predicted spectroscopic data and the detailed protocols for assessing their antimicrobial and antioxidant activities provide a solid foundation for further research in this area.

Future work should focus on the synthesis of a diverse library of these novel compounds by employing a variety of active methylene compounds. A comprehensive structure-activity relationship (SAR) study will be crucial to identify the key structural features responsible for their biological activity, ultimately guiding the design and development of more potent and selective therapeutic agents.

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate. As drug development professionals and researchers, our commitment to safety and environmental stewardship extends beyond the benchtop to the entire lifecycle of the chemical compounds we handle. This document synthesizes regulatory standards with practical laboratory insights to ensure that waste management protocols are not merely followed, but fundamentally understood.

Hazard Assessment: A Proactive Approach to Safety

• Naphthalene Moiety : Naphthalene and its derivatives are often classified as hazardous substances. Naphthalene itself is recognized as a possible human carcinogen and is toxic to aquatic life.[1] This necessitates treating the compound as environmentally hazardous and preventing its release into sewer systems or regular trash.[1]

• Acetate Ester Group : Short-chain esters like ethyl acetate are typically flammable liquids and can cause serious eye irritation.[2][3] While the overall compound is a solid, thermal decomposition or dissolution in flammable solvents could present flammability risks.

• Aldehyde (Formyl) Group : Aldehydes can be irritants and sensitizers.

Regulatory Framework: Adherence to National Standards

The disposal of laboratory chemical waste is governed by stringent regulations. In the United States, the primary frameworks are established by:

• The Environmental Protection Agency (EPA) : Under the Resource Conservation and Recovery Act (RCRA), the EPA provides regulations for hazardous waste identification, generation, and disposal.[6][7][8][9]

• The Occupational Safety and Health Administration (OSHA) : OSHA's Hazard Communication Standard (29 CFR 1910.1200) and the "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450) mandate that laboratories establish a Chemical Hygiene Plan, which includes procedures for safe handling and disposal of hazardous materials.[10][11][12]

Your institution's Environmental Health & Safety (EH&S) department translates these federal mandates into specific, actionable protocols for your laboratory. Always consult your local EH&S office for specific guidance.

Disposal Decision Workflow

The following diagram illustrates the logical flow for managing Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate waste from the point of generation to its final collection.

Caption: Disposal workflow for Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate.

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for laboratory personnel.

Step 1: Waste Identification and Segregation

• Causality : Proper identification and segregation are the most critical steps to prevent dangerous chemical reactions.[6][8][13] Mixing incompatible wastes, such as oxidizers with organic compounds, can lead to fire or explosion.

• Procedure :

  • Designate a specific waste stream for Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate and materials contaminated with it.

  • Solid Waste : Collect unused or expired solid reagents, contaminated weigh boats, gloves, and pipette tips in a designated solid hazardous waste container.[14]

  • Liquid Waste : If the compound is dissolved in a solvent, collect it in a compatible liquid waste container. Do not mix halogenated and non-halogenated solvent wastes unless permitted by your institution, as disposal costs differ.[15]

  • Keep this waste stream separate from acids, bases, and strong oxidizing agents.[13][16]

Step 2: Personal Protective Equipment (PPE)

• Causality : Standard laboratory PPE protects you from direct exposure during waste handling.

• Procedure : Always wear chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a flame-resistant lab coat when handling the chemical or its waste containers.

Step 3: Container Selection and Management

• Causality : The container must be compatible with the chemical waste to prevent leaks and degradation.[6][17] Keeping containers closed prevents the release of vapors and protects the lab environment.[7][15]

• Procedure :

  • Use only containers provided or approved by your institution's EH&S department.[15]

  • For liquid waste, use a chemically resistant glass bottle with a screw-on cap. Ensure the container is clean and that the previous label has been completely removed or defaced.[13]

  • For solid waste, a sealable plastic pail or drum is often used.

  • Never fill a container more than 90% full to allow for expansion.

  • Keep the container securely closed at all times, except when adding waste.[7][15]

Step 4: Accurate Waste Labeling

• Causality : Proper labeling is an OSHA and EPA requirement that ensures safe handling, storage, and disposal by communicating the container's contents and associated hazards.[10][16][18]

• Procedure : As soon as you begin adding waste to a container, affix a hazardous waste tag. The label must include:

  • The words "Hazardous Waste".[16]

  • The full, unabbreviated chemical name: "Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate". For mixtures, list all components and their approximate percentages.[16]

  • The associated hazards (e.g., "Irritant," "Environmentally Hazardous").[16]

  • The date when waste was first added (the accumulation start date).

Step 5: Accumulation and Storage in a Satellite Accumulation Area (SAA)

• Causality : The SAA allows for the safe, short-term collection of hazardous waste at its point of generation, minimizing the need to transport hazardous materials through the laboratory.[6][16]

• Procedure :

  • Store the labeled waste container in a designated SAA, which could be a marked area on a benchtop or within a chemical fume hood.[16]

  • The SAA must be under the control of laboratory personnel.

  • Ensure the waste container is kept in a secondary containment tray to contain potential spills.[6][18]

  • Once a container is full, it must be moved from the SAA within three days.[16]

Step 6: Arranging for Final Disposal

• Causality : Final disposal must be handled by trained professionals to ensure compliance with all transportation and disposal regulations.

• Procedure :

  • Never attempt to dispose of the hazardous waste yourself. Do not pour it down the drain or place it in the regular trash.[4][15]

  • Follow your institution's specific procedures to request a waste pickup from the EH&S department. This is often done through an online system.[15]

Management of Spills

• Causality : Having a plan for accidental spills minimizes exposure and environmental contamination.

• Procedure :

  • For small spills of the solid material, carefully sweep it up using a dustpan and brush and place it in the designated solid hazardous waste container. Avoid creating dust.

  • For small liquid spills, use an absorbent material like vermiculite or a chemical spill pad to soak up the liquid.[19] Place the contaminated absorbent material into the solid hazardous waste container.

  • All materials used for cleanup must be disposed of as hazardous waste.[15]

  • In case of a large spill, evacuate the area and contact your institution's EH&S emergency line immediately.

Data Summary

Parameter	Information	Source
Chemical Name	Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate	[20]
Molecular Formula	C₁₅H₁₄O₄	[20]
CAS Number	76322-09-3	[20]
Primary Hazards (Inferred)	Eye Irritant, Potential Environmental Hazard (Aquatic Toxicity), Possible Carcinogen	[1][3]
Incompatible Materials	Strong Oxidizing Agents, Strong Acids, Strong Bases	[13]
Recommended Disposal	Collection as hazardous chemical waste for professional disposal.	[6][15][16]
Prohibited Disposal	Do not dispose of via sink drain or in regular trash.	[4][5]

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A Proactive Defense: PPE and Safe Handling Guide for Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate

For researchers pioneering new molecular frontiers, the introduction of a novel or sparsely documented compound like Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate presents a unique challenge: ensuring safety in the absence of comprehensive toxicological data.[1] This guide provides a robust framework for handling this compound, grounding recommendations in the principles of chemical analogy and risk mitigation. Our approach is built on a "worst-case" hazard assessment derived from the molecule's constituent functional groups, ensuring a proactive and uncompromising stance on safety.

The Occupational Safety and Health Administration (OSHA) mandates that laboratory workers receive comprehensive information and training on the hazards of the chemicals they handle.[2] This guide serves as a critical component of that training, empowering you to work with confidence and security.

Hazard Assessment by Chemical Analogy

• Naphthyl Group: As a polycyclic aromatic hydrocarbon (PAH), the naphthalene core is a primary concern. PAHs as a class are known for potential carcinogenicity, mutagenicity, and skin irritation.[3][4][5] Workplace exposure limits for some PAHs are set at the lowest detectable concentration, underscoring their risk.[6]

• Formyl Group (Aldehyde): Aldehydes can be potent irritants to the skin, eyes, and respiratory system.[7] They are also known as potential sensitizers, meaning repeated exposure can lead to allergic reactions.

• Ethyl Acetate Moiety: This portion of the molecule suggests a risk of serious eye irritation and, if inhaled in high concentrations, may cause drowsiness or dizziness.[8][9][10][11][12] Although the overall molecule is likely a solid, this group contributes to its chemical reactivity and potential biological effects.

Core Directive: Engineering Controls as the First Line of Defense

Before any discussion of Personal Protective Equipment (PPE), it is critical to emphasize that engineering controls are the foundation of laboratory safety.

Certified Chemical Fume Hood

All manipulations of Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, from weighing solids to preparing solutions and running reactions, must be conducted inside a properly functioning and certified chemical fume hood.[13][14]

Key Operational Practices for Fume Hood Use:

• Verify Airflow: Before starting, ensure the fume hood is drawing air correctly.

• Work Deep Inside: All apparatus and chemicals should be kept at least 6 inches (15 cm) back from the plane of the sash.[14][15][16][17] This practice ensures that contaminants are effectively captured by the hood's airflow.[16]

• Minimize Clutter: Do not use the fume hood for chemical storage.[14][15][16] Excessive equipment blocks airflow vents and compromises containment.[16]

• Sash Position: Keep the sash as low as possible while still allowing for comfortable work.[14][15] A lower sash increases the velocity of air drawn into the hood, improving containment.

• Avoid Rapid Movements: Quick motions can disrupt the air curtain at the face of the hood, allowing vapors to escape.[14][16]

Personal Protective Equipment (PPE) Protocol

OSHA's Laboratory Standard requires employers to provide and ensure the use of appropriate PPE.[2][18] For this compound, a comprehensive PPE ensemble is mandatory.

PPE Category	Specification	Rationale and Best Practices
Hand Protection	Double Gloving: Inner nitrile glove, outer neoprene or thicker nitrile glove.	The naphthalene structure suggests potential for skin absorption. Nitrile provides good general chemical resistance, while double gloving offers enhanced protection against tears and rapid permeation.[19] Always inspect gloves for holes or degradation before use. Remove gloves immediately if contamination occurs and wash hands thoroughly.
Eye & Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A full-face shield should be worn over the goggles during procedures with a higher risk of splashing or vigorous reaction.	Protects against splashes of solutions containing the compound.[2] The formyl and acetate groups suggest it will be irritating to the eyes.[8][12] A face shield adds a critical layer of protection.[20]
Body Protection	A buttoned, long-sleeved laboratory coat. A chemically resistant apron should be worn over the lab coat when handling larger quantities (>1g) or solutions.	A lab coat protects against incidental contact and minor spills.[20] An apron provides an additional barrier for more significant splash risks.
Respiratory Protection	Not typically required when all work is performed within a certified chemical fume hood.	A fume hood is the primary method of respiratory protection.[13] If procedures with a high potential for aerosolization are unavoidable, or in the event of a fume hood failure, a full-face respirator with organic vapor/particulate combination cartridges would be necessary.[20] Use of respirators requires a formal respiratory protection program, including fit testing and training.[21]

Step-by-Step Operational and Disposal Plans

A self-validating protocol anticipates potential failures and incorporates safety at every step. The employer's Chemical Hygiene Plan (CHP) must include these specific procedures.[2][18]

Pre-Handling and Preparation Workflow

This workflow ensures all safety measures are in place before the compound is handled.

Caption: Pre-Handling Safety and PPE Donning Workflow.

Spill and Emergency Procedures

Skin Contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.

• Seek immediate medical attention.

Eye Contact:

• Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[8]

• Seek immediate medical attention.

Spill Cleanup (Inside Fume Hood):

• Alert personnel in the immediate area.

• Wearing your full PPE, absorb the spill with a chemical absorbent pad or inert material (e.g., vermiculite, sand).

• Carefully scoop the material into a designated hazardous waste container.

• Wipe the area with a suitable solvent (e.g., acetone, ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Waste Disposal Plan

All waste generated from handling Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate is considered hazardous waste and must be managed according to the Resource Conservation and Recovery Act (RCRA) guidelines enforced by the EPA.[22][23][24][25]

Waste Segregation Decision Tree:

Caption: Decision tree for proper hazardous waste segregation.

Key Disposal Requirements:

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name of the contents.[23][26][27]

• Container Integrity: Containers must be in good condition, compatible with the waste, and kept securely closed except when adding waste.[22][23]

• Manifest: Disposal must be handled by a licensed hazardous waste management company, and a hazardous waste manifest must track the waste from generation to final disposal.[22][25]

By adhering to this comprehensive guide, researchers can confidently and safely handle Ethyl 2-[(1-formyl-2-naphthyl)oxy]acetate, ensuring personal safety and regulatory compliance while advancing their scientific objectives.

References

• NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health (NIOSH). [Link]

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

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• Pocket Guide to Chemical Hazards Introduction. National Institute for Occupational Safety and Health (NIOSH). [Link]

• Fume Hoods: Top 10 Safety Practices. Workstation Industries. [Link]

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